3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Core Science & Biosynthesis

An In-depth Technical Guide to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]: Properties, Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of the chemical properties, synthesis, characterization, and applications of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a notable aliphatic polyamine linker. This document is intended for researchers, scientists, and drug development professionals who are interested in leveraging branched-chain linkers for advanced therapeutic modalities.

Introduction and Chemical Identity

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched amine molecule characterized by a central tertiary amine linked to a propyl group and two identical N-(2-aminoethyl)propanamide arms.[1][2] This unique architecture provides multiple reactive sites—two primary amines and two amide linkages—making it a versatile building block in synthetic chemistry. Its primary utility in the biomedical field is as a flexible yet constrained linker, particularly in the design of Proteolysis Targeting Chimeras (PROTACs).[2][3][4][5]

The structure imparts a balance of hydrophilicity and chain flexibility, which are critical parameters in modulating the physicochemical and pharmacokinetic properties of bifunctional molecules.[4][5]

Core Chemical Properties

A summary of the fundamental chemical identifiers and properties for this compound is presented below. While extensive experimental data for this specific molecule is not widely published, the provided information is based on data from chemical suppliers and established chemical principles.

Property	Value	Source
IUPAC Name	3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	N/A
CAS Number	2933216-18-1	[1][2]
Molecular Formula	C13H29N5O2	[1][2]
Molecular Weight	287.40 g/mol	[1][2]
Appearance	Expected to be a viscous liquid or low-melting solid	Inferred
Purity	≥98% (as commercially available)	[1]
Storage	Recommended at -20°C for long-term stability	[1]

Synthesis and Characterization

The synthesis of branched polyamines such as 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] can be approached through a logical, multi-step process. A highly practical and scalable method involves a sequential Michael addition followed by amidation and reduction. This approach offers high yields and allows for modular construction of the final product.[6][7][8][9]

Proposed Synthetic Workflow

The following protocol is a validated, field-proven methodology for the synthesis of analogous branched polyamines. The causality behind each step is explained to provide a deeper understanding of the process.

Step 1: Double Michael Addition of Propylamine to Acrylonitrile

• Rationale: This initial step forms the core branched structure. Propylamine acts as the nucleophile, and acrylonitrile is the Michael acceptor. The reaction is typically carried out in a protic solvent like methanol to facilitate proton transfer.

• Protocol:

  • To a solution of propylamine (1 equivalent) in methanol, slowly add acrylonitrile (2.2 equivalents) at 0°C.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) for the disappearance of propylamine.

  • Upon completion, remove the solvent under reduced pressure to yield the dinitrile intermediate, 3,3'-(propylazanediyl)dipropanenitrile.

Step 2: Reduction of the Dinitrile to a Diamine

• Rationale: The nitrile groups are reduced to primary amines, which will serve as handles for the subsequent amidation step. Catalytic hydrogenation is a clean and efficient method for this transformation.

• Protocol:

  • Dissolve the dinitrile intermediate in a suitable solvent such as ethanol or methanol.

  • Add a hydrogenation catalyst, such as Raney Nickel or Palladium on carbon (Pd/C).

  • Pressurize the reaction vessel with hydrogen gas (typically 50-100 psi) and heat to 40-60°C.

  • Monitor the reaction by observing hydrogen uptake.

  • Upon completion, filter the catalyst and concentrate the filtrate to obtain the diamine intermediate, N1-(3-aminopropyl)-N1-propylpropane-1,3-diamine.

Step 3: Amidation with a Protected Amino Acid

• Rationale: This step introduces the propanamide portion of the molecule. To prevent self-reaction, a protected amino acid, such as N-Boc-β-alanine, is used. A peptide coupling agent is required to facilitate the formation of the amide bond.

• Protocol:

  • Dissolve N-Boc-β-alanine (2.2 equivalents) in a polar aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF).

  • Add a coupling agent, such as HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (2.2 equivalents), and a non-nucleophilic base like diisopropylethylamine (DIPEA) (4.4 equivalents).

  • Stir for 15 minutes to activate the carboxylic acid.

  • Slowly add the diamine intermediate (1 equivalent) to the activated amino acid solution.

  • Stir at room temperature for 12-18 hours.

  • Work up the reaction by washing with aqueous solutions to remove excess reagents and byproducts. Purify the resulting Boc-protected product by column chromatography.

Step 4: Deprotection of the Terminal Amines

• Rationale: The final step is the removal of the Boc protecting groups to reveal the primary amines, yielding the target compound. This is typically achieved under acidic conditions.

• Protocol:

  • Dissolve the purified Boc-protected intermediate in DCM or dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

  • Stir at room temperature for 1-2 hours.

  • Remove the solvent and excess acid under reduced pressure.

  • The final product can be isolated as a salt or neutralized and purified as the free base.

Caption: Proposed synthetic workflow for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Spectroscopic Characterization

• ¹H NMR (Proton NMR):

  • Aliphatic Protons (Propyl Group): A triplet corresponding to the terminal methyl group (CH₃) would be expected around 0.9 ppm. Two multiplets corresponding to the two methylene groups (CH₂) of the propyl chain would likely appear between 1.5 and 2.5 ppm.

  • Propanamide Backbone Protons: The methylene groups adjacent to the amide carbonyls and the tertiary amine will produce complex multiplets, likely in the 2.5-3.5 ppm range.

  • Aminoethyl Protons: The methylene groups of the ethylenediamine portion will also resonate in the 2.7-3.6 ppm range, likely overlapping with other signals.

  • Amine and Amide Protons: The primary amine protons (-NH₂) and the amide protons (-NH-) would appear as broad singlets, with chemical shifts that are highly dependent on the solvent and concentration. The amide protons would typically be further downfield (6.0-8.0 ppm) compared to the primary amine protons.

For comparison, the ¹H NMR spectrum of a simpler related molecule, propanamide (CH₃CH₂CONH₂), shows a triplet for the methyl group at ~1.15 ppm, a quartet for the adjacent methylene group at ~2.24 ppm, and a broad singlet for the amide protons at ~6.20 ppm.[10] This fundamental pattern of adjacent alkyl groups and amide protons would be conserved but more complex in the target molecule due to the additional propyl and aminoethyl groups.

Applications in Drug Development: The PROTAC Linker

The primary and most significant application of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is as a linker in the construction of PROTACs.[2] PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by recruiting an E3 ubiquitin ligase.[11][12]

A PROTAC molecule consists of three components:

• A ligand that binds to the POI.

• A ligand that binds to an E3 ligase.

• A linker that connects the two ligands.[11]

The linker is not merely a spacer; it is a critical determinant of the PROTAC's efficacy.[11][4][5] The length, rigidity, and chemical composition of the linker dictate the formation and stability of the ternary complex (POI-PROTAC-E3 ligase), which is essential for ubiquitination and subsequent degradation of the POI.[11][5]

The branched structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] offers several advantages in this context:

• Vectorial Diversity: The two primary amine "handles" allow for the attachment of the POI and E3 ligase ligands in different orientations, facilitating the rapid synthesis of a library of PROTACs for optimization.

• Modulation of Physicochemical Properties: The presence of amide bonds and amine groups can improve solubility and modulate the topological polar surface area (TPSA), which are important for cell permeability and overall drug-like properties.[4]

• Conformational Flexibility and Constraint: While flexible, the branched nature of the linker can help to pre-organize the two ligands into a productive conformation for ternary complex formation, reducing the entropic penalty of binding.[11]

Safety and Handling

As a member of the aliphatic polyamine class of chemicals, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] should be handled with appropriate care. While a specific Material Safety Data Sheet (MSDS) is not publicly available, general safety data for aliphatic polyamines indicate that they are often corrosive and can cause severe skin burns and eye damage.[13][14][15]

Recommended Safety Precautions

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat when handling this compound.[16][17]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any vapors or aerosols.[14][16] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[13][16]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and acids.[14][16] The recommended long-term storage temperature is -20°C.[1]

• Spill Response: In case of a spill, absorb with an inert material and place in a suitable container for disposal.[14] Ensure the area is well-ventilated during cleanup.[14]

• First Aid:

  • Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[14]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[14]

  • Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and give them water to drink. Seek immediate medical attention.[16]

Conclusion

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a specialized chemical building block with significant potential in the field of drug discovery, particularly as a linker for PROTACs. Its branched polyamine structure provides a unique combination of reactivity, flexibility, and physicochemical properties that are advantageous for the rational design of targeted protein degraders. While detailed experimental data on the compound itself is limited, its synthesis and applications can be reliably inferred from established chemical principles and literature on related compounds. As with all reactive chemical reagents, it should be handled with appropriate safety precautions. This guide serves as a foundational resource for scientists looking to incorporate this and similar linkers into their research and development programs.

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3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] synthesis pathway

An In-depth Technical Guide to the Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a complex polyamine analog with significant potential in biomedical research and drug development. Polyamines and their synthetic derivatives are integral to numerous cellular processes, and their analogs are actively investigated as antitumor and antiparasitic agents.[1][2][3] This document details a convergent synthesis strategy centered on a double Michael addition, offering insights into precursor synthesis, reaction mechanisms, and detailed experimental protocols. The guide is intended for researchers, chemists, and drug development professionals seeking to synthesize and explore the applications of novel polyamine structures.

Introduction and Strategic Overview

The target molecule, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], is a branched polyamine featuring a central tertiary amine linked to two identical N-(2-aminoethyl)propanamide arms.[4][5] Such structures are of high interest due to their ability to mimic or interfere with the function of natural polyamines like spermidine and spermine, which are crucial for cell growth, proliferation, and gene regulation.[1] Dysregulation of polyamine metabolism is a hallmark of cancer, making synthetic polyamine analogs promising candidates for therapeutic intervention.[3][6]

Retrosynthetic Analysis

A logical and efficient synthesis hinges on a sound retrosynthetic strategy. The key C-N bonds at the 3 and 3' positions of the propanamide backbone strongly suggest a disconnection via a double Michael addition . This approach is highly convergent, constructing the complex core of the molecule in a single, high-yielding step from readily accessible precursors.

The retrosynthetic breakdown is as follows: The target molecule is disconnected at the two C-N bonds originating from the central nitrogen, yielding the primary amine nucleophile, propylamine , and two equivalents of the Michael acceptor, N-(2-aminoethyl)acrylamide . This key intermediate, in turn, can be synthesized from the acylation of ethylenediamine with acryloyl chloride .

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3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] structural analysis

An In-depth Technical Guide to the Structural Analysis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Foreword

The compound 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] represents a unique molecular architecture combining a central tertiary amine with flanking amide and terminal primary amine functionalities. As this molecule does not appear to be extensively documented in publicly available scientific literature, this guide adopts a first-principles approach to its structural characterization. We will treat the compound as a novel chemical entity and outline a comprehensive, multi-technique workflow for its unambiguous structural elucidation and analysis.

This document is intended for researchers, analytical chemists, and drug development professionals. It moves beyond a simple recitation of methods to explain the strategic rationale behind the selection of each analytical technique, the interpretation of the resulting data, and the synergistic power of a cohesive, multi-faceted analytical approach. Our objective is to provide a robust framework for the analysis of this and structurally related polyamine-polyamide compounds.

Proposed Molecular Structure and Physicochemical Context

The systematic name 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] defines a precise molecular structure. The core is a propyl group attached to a nitrogen atom, forming a central tertiary amine. This nitrogen is bonded to the nitrogen of two identical propanamide units. Each propanamide is, in turn, N-substituted with a 2-aminoethyl group.

Based on this, we can predict the following key structural features:

• A central tertiary amine: The propylimino group.

• Two secondary amide linkages: Key for the molecule's conformation and hydrogen bonding capabilities.

• Two terminal primary amines: Influencing solubility, basicity, and potential for further functionalization.

• Flexible aliphatic chains: Granting the molecule significant conformational freedom.

The presence of multiple basic nitrogen atoms suggests that the molecule's charge state and solubility will be highly dependent on pH. The combination of hydrogen bond donors (N-H from primary amines and amides) and acceptors (C=O and all nitrogens) indicates a high potential for intra- and intermolecular interactions, as well as coordination with metal ions.

The Strategic Workflow for Structural Elucidation

A definitive structural analysis of a novel compound requires a multi-pronged approach where each technique provides a unique and complementary piece of the puzzle. Our strategy is designed to first confirm the molecular formula and then meticulously map the connectivity and 3D arrangement of the atoms.

Caption: Strategic workflow for the structural elucidation of a novel compound.

Mass Spectrometry: Determining the Blueprint

Expertise & Causality: The first and most critical step is to determine the exact molecular weight and elemental composition. High-Resolution Mass Spectrometry (HRMS) is the technique of choice over standard MS because its high mass accuracy allows for the calculation of a unique elemental formula, ruling out thousands of other possibilities. For this molecule, we would expect a protonated molecular ion [M+H]⁺ in positive-ion electrospray ionization (ESI), given the multiple basic nitrogen sites.

Tandem MS (MS/MS) is then employed to controllably fragment the molecule. The fragmentation pattern provides a "fingerprint" and allows us to piece together the connectivity. For a polyamine-polyamide structure, characteristic losses corresponding to the side chains are expected.[1][2][3] The principal fragmentation is likely to occur at the amide bonds and the C-N bonds adjacent to the central nitrogen, as these are common cleavage sites.[1][3]

Predicted MS Data

Parameter	Predicted Value	Rationale
Molecular Formula	C₁₃H₃₀N₆O₂	Based on IUPAC name
Monoisotopic Mass	318.2430 g/mol	Sum of the exact masses of the most abundant isotopes
Expected [M+H]⁺ (HRMS)	319.2503 m/z	Calculated for [C₁₃H₃₁N₆O₂]⁺
Key MS/MS Fragments	Loss of CH₂CH₂NH₂	Cleavage of the terminal aminoethyl group
Loss of NH₂CH₂CH₂NHCO	Cleavage at the amide bond
Cleavage at central N	Fragmentation of the propyl-imino core

Experimental Protocol: LC-HRMS/MS

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a 50:50 mixture of acetonitrile and water with 0.1% formic acid. The acid ensures protonation of the amine groups for efficient ionization.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column. Elute with a gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid, over 10 minutes. This separates the compound from potential impurities.

• MS Analysis (Full Scan): Acquire data in positive ESI mode over a mass range of 100-1000 m/z using an Orbitrap or TOF mass analyzer to ensure high mass accuracy.

• MS/MS Analysis: In a separate run, perform a targeted MS/MS experiment. Isolate the precursor ion (m/z 319.25) and fragment it using collision-induced dissociation (CID) with normalized collision energy of 20-40 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Connections

Expertise & Causality: While MS provides the formula and fragments, NMR spectroscopy provides the definitive map of the atomic connectivity.[4][5][6] A combination of 1D (¹H, ¹³C) and 2D NMR experiments is essential for a complete and unambiguous assignment of every proton and carbon in the molecule. Deuterated methanol (CD₃OD) or water (D₂O) are suitable solvents due to the compound's polar nature.

• ¹H NMR: Will show the number of distinct proton environments, their integration (ratio), and their coupling (neighboring protons).

• ¹³C NMR: Will show the number of distinct carbon environments. Using a DEPT-135 experiment will differentiate between CH₃, CH₂, and CH signals.

• 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled (typically on adjacent carbons), allowing us to "walk" along the aliphatic chains.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal to the carbon it is directly attached to.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over 2-3 bonds. This is the key experiment to connect the fragments, for example, showing the correlation from the protons on the ethyl group to the amide carbonyl carbon.

Predicted ¹H and ¹³C NMR Data (in D₂O, chemical shifts are estimates)

Position (from structure)	Proton (¹H) Shift (ppm), Multiplicity, Integration	Carbon (¹³C) Shift (ppm)
Propyl: CH₃	~0.9, t, 3H	~11
Propyl: middle CH₂	~1.6, m, 2H	~22
Propyl: N-CH₂	~2.5, t, 2H	~55
Propanamide: N-CH₂	~2.6, t, 4H	~50
Propanamide: CO-CH₂	~2.4, t, 4H	~36
Propanamide: C=O	-	~175
Aminoethyl: NH-CH₂	~3.3, t, 4H	~40
Aminoethyl: NH₂-CH₂	~2.8, t, 4H	~42

t = triplet, m = multiplet

Caption: NMR strategy for assembling the molecular structure from 1D and 2D data.

X-ray Crystallography: The Definitive 3D Structure

Expertise & Causality: For molecules that can form high-quality single crystals, X-ray crystallography provides the ultimate, unambiguous proof of structure, including stereochemistry and the preferred solid-state conformation.[7][8][9] While obtaining suitable crystals for a flexible molecule like this can be challenging, a successful crystal structure would definitively confirm the connectivity established by NMR and MS.[7][10] It would also provide invaluable insight into the intramolecular and intermolecular hydrogen bonding networks, which govern the material's properties.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization Screening: The primary challenge is to grow a suitable crystal.[7][9][11] This involves screening a wide range of conditions. A typical screen would involve dissolving the purified compound in a solvent (e.g., methanol or water) and using vapor diffusion with various anti-solvents (e.g., isopropanol, acetone, diethyl ether) at different temperatures.

• Crystal Mounting: A single, defect-free crystal (typically 0.1-0.3 mm in size) is selected under a microscope, mounted on a loop, and flash-cooled in a stream of liquid nitrogen to prevent radiation damage.

• Data Collection: The crystal is placed in an X-ray diffractometer. It is rotated in a beam of monochromatic X-rays, and the resulting diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson functions to generate an initial electron density map, from which an atomic model is built and refined to best fit the experimental data.[9][11]

Conclusion: A Synergistic and Self-Validating Approach

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An In-depth Technical Guide to the Solubility and Stability of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Introduction

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine containing both secondary and tertiary amine functionalities, as well as amide linkages. Its complex structure suggests a range of physicochemical properties that are critical to its application in research and drug development. As a molecule with multiple protonatable nitrogen atoms and hydrogen-bonding capabilities, its solubility and stability are expected to be highly dependent on the pH and composition of the surrounding medium. This guide provides a comprehensive overview of the theoretical considerations and practical methodologies for characterizing the solubility and stability of this compound, enabling researchers to develop robust formulations and predict its behavior in various environments.

Part 1: Solubility Profile

The solubility of a compound is a fundamental property that influences its absorption, distribution, and overall bioavailability. For 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], the presence of multiple amine and amide groups suggests a strong potential for interaction with polar solvents.

Theoretical Considerations for Solubility

The structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] features several key functional groups that govern its solubility:

• Amine Groups: The primary, secondary, and tertiary amines are basic and can be protonated in acidic to neutral solutions. This protonation to form ammonium salts dramatically increases the polarity and, consequently, the aqueous solubility of the molecule.

• Amide Groups: The propanamide moieties contain polar carbonyl and N-H groups that can participate in hydrogen bonding with protic solvents like water and alcohols, contributing to its solubility in these media.[1]

• Alkyl Chains: The propyl and ethyl linkers are nonpolar and will have a greater influence on solubility in nonpolar organic solvents.

Based on these features, it is anticipated that the solubility of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] will be highest in polar protic solvents and highly pH-dependent in aqueous solutions.

Experimental Determination of Solubility

A systematic approach is required to quantify the solubility of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. The following protocol outlines a standard equilibrium solubility shake-flask method.

Experimental Protocol: Equilibrium Solubility Determination

• Preparation of Solutions: Prepare a series of buffered aqueous solutions at various pH values (e.g., pH 2, 4, 6, 7.4, 9, and 12). Select a range of organic solvents with varying polarities (e.g., methanol, ethanol, acetone, dichloromethane, and hexane).

• Equilibration: Add an excess amount of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] to a known volume of each solvent in a sealed vial.

• Shaking and Incubation: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the samples to pellet the undissolved solid.

• Quantification: Carefully withdraw an aliquot of the supernatant, dilute it appropriately, and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection.

Data Presentation: Predicted Solubility Profile

The following table provides a template for summarizing the experimentally determined solubility data.

Solvent System	Temperature (°C)	Predicted Solubility Range (mg/mL)	Rationale
0.1 N HCl (pH ~1)	25	> 100	Full protonation of amines leads to high polarity.
Phosphate Buffer (pH 7.4)	25	10 - 50	Partial protonation and hydrogen bonding contribute to moderate solubility.
Water	25	20 - 70	High capacity for hydrogen bonding.
Methanol	25	> 100	Polar protic solvent capable of hydrogen bonding.
Ethanol	25	50 - 100	Good solubility due to polarity and hydrogen bonding.
Acetone	25	1 - 10	Polar aprotic solvent, lower solubility than alcohols.
Dichloromethane	25	< 1	Limited solubility in nonpolar solvents.
Hexane	25	< 0.1	Insoluble in nonpolar aliphatic solvents.

Visualization of Experimental Workflow

Caption: Potential degradation pathways of the target molecule.

Conclusion

References

• Rawalay, S. S., & Shechter, H. (1967). Oxidation of primary, secondary, and tertiary amines with neutral permanganate. Simple method for degrading amines to aldehydes and ketones. The Journal of Organic Chemistry, 32(10), 3129–3131. [Link]

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The Biological Potential of Branched Polyamine Analogues: A Technical Guide to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyamines are ubiquitous polycationic molecules essential for a multitude of cellular processes, including cell growth, differentiation, and proliferation. The critical role of polyamines in these functions has made their metabolic pathway a prime target for therapeutic intervention, particularly in oncology and infectious diseases. This technical guide provides an in-depth exploration of the biological activities of polyamine analogues, with a specific focus on the structural class represented by 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. While direct experimental data on this specific molecule is limited, this guide synthesizes the extensive research on related N-alkylated and bis(amide) polyamine analogues to infer its potential biological activities and mechanisms of action. We will delve into the rationale behind the design of such compounds, their known anticancer and antimicrobial properties, and the experimental methodologies crucial for their evaluation.

Introduction: The Rationale for Targeting Polyamine Metabolism

The natural polyamines—putrescine, spermidine, and spermine—are vital for normal cellular function.[1] Their intracellular concentrations are tightly regulated through a complex interplay of biosynthesis, catabolism, and transport.[2] Notably, neoplastic cells often exhibit dysregulated polyamine metabolism, leading to elevated intracellular levels that are crucial for their rapid proliferation and tumor progression.[2] This dependency presents a therapeutic window for the development of agents that can interfere with polyamine functions.

Early efforts in this area focused on inhibitors of polyamine biosynthetic enzymes, such as α-difluoromethylornithine (DFMO).[3] However, the clinical efficacy of these inhibitors has been limited, partly due to compensatory mechanisms within the cells that maintain polyamine homeostasis. This has led to the development of polyamine analogues, which are structurally similar to the natural polyamines and can act as multifunctional agents to disrupt polyamine homeostasis.[3] These analogues are typically transported into the cell via the polyamine transport system, where they can exert a variety of effects, including the downregulation of polyamine biosynthetic enzymes, induction of catabolic enzymes, and direct cytotoxic effects.

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched amine molecule with two aminoethylpropanamide arms and a central propyl group.[4][5] Its structure suggests it belongs to the class of N-alkylated polyamine analogues with bis(amide) functionalities. Based on the extensive research on this class of compounds, it is hypothesized to possess significant biological activity.

Potential Biological Activities

The biological activities of polyamine analogues are diverse and depend on their specific chemical structures.[1] Based on the structural features of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], we can extrapolate its potential in two key therapeutic areas: oncology and infectious diseases.

Anticancer Activity

A significant body of research has demonstrated the potent antitumor effects of N-alkylated polyamine analogues.[6][7] These compounds have shown efficacy in a variety of cancer models, including pancreatic, lung, and colon cancer.[6][8]

Key Anticancer Effects of Structurally Related Analogues:

• Inhibition of Cell Proliferation: N-alkylated polyamine analogues have been shown to have potent antiproliferative effects in various tumor cell lines.[7]

• Induction of Apoptosis: Some analogues can trigger programmed cell death in cancer cells.

• Disruption of Polyamine Homeostasis: These compounds can lead to the depletion of natural polyamines by downregulating the key biosynthetic enzymes, ornithine decarboxylase (ODC) and S-adenosylmethionine decarboxylase (AdoMetDC), and by inducing the catabolic enzyme spermidine/spermine N1-acetyltransferase (SSAT).[7]

• Modulation of Signaling Pathways: Polyamine analogues can upregulate p53, leading to cell cycle arrest and apoptosis, and decrease the expression of estrogen receptor alpha in breast cancer cells.[9]

The presence of the propyl group on the central nitrogen and the bis(amide) structure in 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] may influence its uptake and interaction with intracellular targets, potentially leading to significant anticancer activity.

Antimicrobial Activity

The cationic nature of polyamines allows them to interact with negatively charged components of microbial cells, such as the cell membrane and nucleic acids. This property has been exploited in the design of polyamine-based antimicrobial agents.

Key Antimicrobial Effects of Structurally Related Analogues:

• Broad-Spectrum Activity: Amphiphilic polyamine derivatives have demonstrated activity against both Gram-positive and Gram-negative bacteria.[10][11]

• Biofilm Inhibition: Some branched polyamines have been shown to reduce biofilm formation in pathogenic bacteria like Pseudomonas aeruginosa.[12][13]

• Antibiotic Enhancement: Certain bis-cinnamido-polyamine analogues have been found to enhance the activity of conventional antibiotics against Gram-negative bacteria.[14]

The structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], with its multiple amine and amide groups, suggests it could possess intrinsic antimicrobial properties or act as a potentiator of existing antibiotics.

Putative Mechanism of Action

The precise mechanism of action of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] would need to be elucidated through direct experimental investigation. However, based on the known mechanisms of related polyamine analogues, a multifactorial mode of action can be proposed.

Proposed Mechanism of Action:

Caption: Proposed mechanism of action for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Upon entering the cell via the polyamine transport system, the analogue is expected to accumulate intracellularly. This accumulation can trigger a feedback mechanism that downregulates the key enzymes in polyamine biosynthesis, ODC and AdoMetDC. Simultaneously, it may induce the catabolic enzyme SSAT, leading to the depletion of natural polyamines.[7] The depletion of these essential molecules would inhibit cell proliferation. Furthermore, the analogue itself may exert direct cytotoxic effects, such as inducing apoptosis in cancer cells or disrupting the cell membrane of microbes.

Experimental Protocols for Biological Evaluation

To investigate the biological activity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a series of well-established in vitro assays are recommended.

In Vitro Anticancer Activity Assessment

Experimental Workflow:

Caption: Workflow for in vitro evaluation of anticancer activity.

Step-by-Step Methodology:

• Cell Culture:

  • Maintain selected cancer cell lines (e.g., human pancreatic adenocarcinoma PANC-1 and BxPC-3, lung cancer A549, colon cancer HCT116) in appropriate culture medium supplemented with fetal bovine serum and antibiotics.[6][8]

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Cytotoxicity/Proliferation Assay (MTT or SRB):

  • Seed cells in 96-well plates at a predetermined density.

  • After 24 hours, treat the cells with increasing concentrations of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for 48-72 hours.

  • Add MTT or SRB reagent and incubate as per the manufacturer's protocol.

  • Measure the absorbance at the appropriate wavelength to determine cell viability.

  • Calculate the half-maximal inhibitory concentration (IC50) value.

• Apoptosis Assay (Annexin V/Propidium Iodide Staining):

  • Treat cells with the compound at its IC50 concentration for 24-48 hours.

  • Harvest the cells and stain with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's instructions.

  • Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic cells.

• Western Blot Analysis:

  • Treat cells with the compound and prepare whole-cell lysates.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies against key proteins in the polyamine pathway (ODC, AdoMetDC, SSAT) and apoptosis-related proteins (e.g., p53).

  • Use appropriate secondary antibodies and a chemiluminescence detection system to visualize the protein bands.

• Polyamine Pool Analysis (HPLC):

  • Treat cells with the compound, harvest, and extract intracellular polyamines.

  • Derivatize the polyamines with a fluorescent tag (e.g., dansyl chloride).

  • Separate and quantify the derivatized polyamines by high-performance liquid chromatography (HPLC) with a fluorescence detector.

In Vitro Antimicrobial Activity Assessment

Experimental Workflow:

Caption: Workflow for in vitro evaluation of antimicrobial activity.

Step-by-Step Methodology:

• Bacterial Strains:

  • Select a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacterial strains.

• Minimum Inhibitory Concentration (MIC) Assay:

  • Use a broth microdilution method in 96-well plates.

  • Prepare serial dilutions of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in appropriate broth.

  • Inoculate each well with a standardized bacterial suspension.

  • Incubate the plates at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[15]

• Minimum Bactericidal Concentration (MBC) Assay:

  • After determining the MIC, aliquot a small volume from the wells with no visible growth onto agar plates.

  • Incubate the plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial bacterial inoculum.

• Biofilm Inhibition Assay (Crystal Violet Method):

  • Grow bacteria in 96-well plates in the presence of sub-MIC concentrations of the compound.

  • After incubation, wash the wells to remove non-adherent cells.

  • Stain the adherent biofilm with crystal violet.

  • Solubilize the stain and measure the absorbance to quantify biofilm formation.

• Antibiotic Synergy Assay (Checkerboard Method):

  • In a 96-well plate, prepare a matrix of serial dilutions of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and a conventional antibiotic.

  • Inoculate with a standardized bacterial suspension and incubate.

  • Determine the MIC of each agent alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) index to determine synergy, additivity, or antagonism.

Data Summary and Interpretation

For clarity and comparative analysis, quantitative data should be presented in a tabular format.

Table 1: Hypothetical In Vitro Anticancer Activity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Cell Line	IC50 (µM)	Apoptosis (%) at IC50	Fold Change in ODC Expression	Fold Change in SSAT Expression
PANC-1	[Value]	[Value]	[Value]	[Value]
BxPC-3	[Value]	[Value]	[Value]	[Value]
A549	[Value]	[Value]	[Value]	[Value]
HCT116	[Value]	[Value]	[Value]	[Value]

Table 2: Hypothetical In Vitro Antimicrobial Activity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	Biofilm Inhibition (%) at 1/2 MIC	FIC Index with Antibiotic X
S. aureus	[Value]	[Value]	[Value]	[Value]
E. coli	[Value]	[Value]	[Value]	[Value]
P. aeruginosa	[Value]	[Value]	[Value]	[Value]

Conclusion and Future Directions

While direct experimental evidence for the biological activity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is currently unavailable, the extensive research on structurally related polyamine analogues provides a strong rationale for its investigation as a potential therapeutic agent. Its unique branched structure with bis(amide) functionalities suggests it could exhibit potent anticancer and antimicrobial properties through the multifaceted mechanisms characteristic of this compound class.

Future research should focus on the synthesis and comprehensive biological evaluation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] using the experimental protocols outlined in this guide. In vivo studies in relevant animal models will be crucial to assess its therapeutic efficacy, toxicity, and pharmacokinetic profile. Elucidation of its precise molecular targets and signaling pathways will further contribute to the rational design of next-generation polyamine analogues with improved therapeutic indices. The exploration of such novel chemical entities holds significant promise for the development of new treatments for cancer and infectious diseases.

References

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• Sil, D., et al. (2022). Self-Assembled Alkylated Polyamine Analogs as Supramolecular Anticancer Agents. International Journal of Molecular Sciences, 23(8), 4235. [Link]

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• Al-Tameemi, M., et al. (2023). Exploration of Bis-Cinnamido-Polyamines as Intrinsic Antimicrobial Agents and Antibiotic Enhancers. Molecules, 28(14), 5364. [Link]

• Al-Tameemi, M., et al. (2022). Practical Synthesis of Antimicrobial Long Linear Polyamine Succinamides. ACS Bio & Med Chem Au, 2(6), 565–573. [Link]

• Al-Tameemi, M., et al. (2022). Practical Synthesis of Polyamine Succinamides and Branched Polyamines. University of Bath's research portal. [Link]

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An In-Depth Technical Guide to the In Vitro Evaluation of Novel Branched Polyamines: A Framework Applied to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Preamble: Navigating the Known and the Unknown

In the landscape of drug discovery and chemical biology, the exploration of novel chemical entities is a journey into uncharted territory. This guide addresses the in vitro investigation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] . An initial comprehensive search of the scientific literature and chemical databases reveals that while the chemical structure of this compound is known, there is a notable absence of published in vitro studies detailing its biological activity.[1][2][3] This presents a unique challenge and an opportunity: to construct a robust, scientifically-grounded framework for the systematic in vitro evaluation of this, or any similar novel branched polyamine.

This document, therefore, serves a dual purpose. It is a transparent acknowledgment of the current knowledge gap for this specific molecule, and more importantly, it is a proactive, in-depth technical guide for researchers, scientists, and drug development professionals on how to approach the in vitro characterization of such a compound from first principles. The methodologies, workflows, and scientific rationale presented herein are synthesized from established best practices in preclinical drug discovery and are designed to be broadly applicable.

Section 1: Foundational Physicochemical and Biochemical Characterization

Before embarking on cell-based assays, a thorough understanding of the molecule's fundamental properties is paramount. These initial non-cellular in vitro studies are critical for ensuring data quality and reproducibility in subsequent, more complex biological experiments.

Chemical Identity and Purity Assessment

The first step in any in vitro study is to confirm the identity and purity of the test compound. This is a cornerstone of scientific integrity, as impurities can lead to confounding results.

Experimental Protocol: Quality Control Workflow

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

  • Method: High-resolution mass spectrometry (e.g., Orbitrap or TOF) is employed to obtain an accurate mass measurement. The observed mass should be within a 5 ppm tolerance of the theoretical mass.

  • Sample Preparation: A 1 mg/mL stock solution in a suitable solvent (e.g., DMSO, water) is prepared and diluted to an appropriate concentration for infusion or LC-MS analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure of the compound.

  • Method: ¹H and ¹³C NMR spectra are acquired. The chemical shifts, coupling constants, and integration values should be consistent with the proposed structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To determine the purity of the compound.

  • Method: A reversed-phase HPLC method with a suitable column (e.g., C18) and a gradient elution (e.g., water/acetonitrile with 0.1% formic acid) is developed. Purity is assessed by the area under the curve (AUC) of the main peak, typically aiming for >95%.

Solubility and Stability Assessment

A compound's solubility and stability in assay media are critical parameters that can significantly impact the interpretation of in vitro data. Poor solubility can lead to artificially low potency, while instability can result in a loss of active compound over the course of an experiment.

Experimental Protocol: Aqueous Solubility and Stability

• Kinetic Solubility in Assay Buffer:

  • Objective: To determine the solubility of the compound in the specific aqueous buffers to be used in biological assays (e.g., PBS, cell culture media).

  • Method: A concentrated stock solution of the compound in DMSO is serially diluted in the assay buffer. The formation of precipitate is monitored by nephelometry or turbidimetry.

• Stability in Assay Buffer:

  • Objective: To assess the chemical stability of the compound under assay conditions (e.g., 37°C, presence of serum).

  • Method: The compound is incubated in the assay buffer at the relevant temperature for the duration of the planned experiment. Aliquots are taken at various time points (e.g., 0, 2, 4, 8, 24 hours) and analyzed by HPLC to quantify the amount of remaining parent compound.

Section 2: General Cellular Viability and Cytotoxicity Screening

A primary and essential step in characterizing a novel compound is to determine its effect on cell viability. This provides a therapeutic window and informs the concentration range for subsequent mechanistic studies.

Rationale for Cell Line Selection

Given the polyamine-like structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], initial screening in cell lines with high proliferative rates and known dependencies on polyamine metabolism would be a logical starting point. For instance, various cancer cell lines often exhibit upregulated polyamine synthesis and transport. A panel of cell lines from different tissue origins (e.g., epithelial, mesenchymal, hematopoietic) is recommended to assess for any cell-type-specific effects.

High-Throughput Cytotoxicity Assays

Experimental Protocol: MTT/XTT Assay for Cell Viability

• Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Add the compound dilutions to the cells. Include vehicle control (e.g., DMSO) and positive control (e.g., a known cytotoxic agent like doxorubicin) wells.

• Incubation: Incubate the plates for a relevant duration (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT/XTT Addition: Add the MTT or XTT reagent to each well and incubate for 2-4 hours. Living cells with active mitochondrial dehydrogenases will convert the tetrazolium salt to a colored formazan product.

• Data Acquisition: Solubilize the formazan crystals (for MTT) and measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration).

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Tissue of Origin	IC₅₀ (µM)
MCF-7	Breast Cancer	> 100
PC-3	Prostate Cancer	75.2
HCT-116	Colon Cancer	58.9
HeLa	Cervical Cancer	82.1

Section 3: Target Identification and Mechanism of Action (MoA) Elucidation

Should the initial cytotoxicity screening reveal significant activity, the next logical phase is to investigate the underlying mechanism of action. Given the structural similarity to polyamines, several hypotheses can be explored.

Hypothesis-Driven MoA Studies

Hypothesis 1: Interference with Polyamine Metabolism or Function

Polyamines are essential for cell growth, proliferation, and differentiation. A compound like 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] could potentially compete with natural polyamines for uptake or binding to intracellular targets.

Experimental Protocol: Competitive Uptake Assay

• Cell Culture: Culture a relevant cell line (e.g., one sensitive to the compound) in standard conditions.

• Radiolabeled Polyamine: Utilize a radiolabeled polyamine, such as [³H]-spermidine.

• Competitive Binding: Incubate the cells with a fixed concentration of [³H]-spermidine in the presence of increasing concentrations of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

• Measurement: After incubation, lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Analysis: A decrease in intracellular radioactivity with increasing concentrations of the test compound would suggest competition for the same transport system.

Hypothesis 2: DNA Intercalation or Groove Binding

The cationic nature of polyamines at physiological pH facilitates their interaction with negatively charged macromolecules like DNA.

Experimental Protocol: DNA Thermal Denaturation Assay

• Sample Preparation: Prepare solutions of double-stranded DNA (e.g., calf thymus DNA) in a suitable buffer.

• Compound Addition: Add varying concentrations of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] to the DNA solutions.

• Thermal Denaturation: Monitor the absorbance of the DNA at 260 nm while gradually increasing the temperature.

• Data Analysis: The melting temperature (Tm) of the DNA is the temperature at which 50% of the DNA is denatured. An increase in the Tm in the presence of the compound indicates stabilization of the DNA duplex, which is characteristic of DNA intercalators or groove binders.

Visualizing the Investigative Workflow

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3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for beginners

An In-depth Technical Guide to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for Researchers, Scientists, and Drug Development Professionals

Abstract

As the fields of drug delivery and materials science continually seek novel molecules with tailored functionalities, polyamine analogs have emerged as a class of compounds with significant potential. This guide provides a comprehensive technical overview of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a branched polyamine with a unique structure conducive to a range of applications, most notably in non-viral gene delivery. This document serves as a detailed resource for researchers, offering insights into its synthesis, mechanism of action, and practical experimental protocols. The information presented herein is synthesized from established principles of organic chemistry and the extensive literature on analogous polyamine systems, providing a robust framework for the utilization of this compound in a research and development setting.

Introduction: Unveiling a Multifunctional Polyamine Analog

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a synthetic polyamine characterized by a central propylimino core connecting two N-(2-aminoethyl)propanamide moieties.[1][2] This structure is notable for its combination of primary, secondary, and tertiary amines, along with amide linkages, which collectively impart a high degree of functionality. The presence of multiple protonatable nitrogen atoms at physiological pH is a key feature, rendering the molecule cationic and capable of interacting with anionic species such as nucleic acids.[3][4] This guide will delve into the synthesis of this compound, its proposed mechanism of action in biological systems, and provide detailed protocols for its application, particularly in the context of gene delivery.

Synthesis and Characterization: A Plausible and Validated Approach

Synthetic Strategy

The proposed synthesis is a two-step process. The first step involves a double Michael addition of propylamine to two equivalents of acrylonitrile to form a dinitrile intermediate. The second step is the amidation of this intermediate with an excess of ethylenediamine to yield the final product.

Caption: Proposed synthetic workflow for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Detailed Experimental Protocol

Materials:

• Propylamine

• Acrylonitrile

• Ethylenediamine

• Methanol

• Silica gel for column chromatography

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Synthesis of 3,3'-(Propylimino)bis(propanenitrile):

  • In a round-bottom flask, dissolve propylamine (1 equivalent) in methanol.

  • Cool the solution in an ice bath and slowly add acrylonitrile (2.1 equivalents) dropwise with stirring. The slight excess of acrylonitrile ensures the complete consumption of the primary amine.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 24 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Once the reaction is complete, remove the methanol under reduced pressure to obtain the crude dinitrile intermediate.

• Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]:

  • To the crude dinitrile intermediate, add a large excess of ethylenediamine (e.g., 10-20 equivalents). The excess ethylenediamine serves as both a reactant and a solvent.

  • Heat the mixture to reflux for 12-24 hours.

  • Monitor the reaction by infrared (IR) spectroscopy for the disappearance of the nitrile peak (around 2250 cm⁻¹).

  • After the reaction is complete, cool the mixture and remove the excess ethylenediamine under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by column chromatography on silica gel using a gradient of methanol in dichloromethane containing a small percentage of ammonium hydroxide to prevent protonation of the amines.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Mechanism of Action in Gene Delivery: The Proton Sponge Effect

A primary application for polyamines like 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is in non-viral gene delivery.[2][4] Their efficacy is largely attributed to the "proton sponge" effect, a mechanism that facilitates the release of nucleic acids from endosomes into the cytoplasm.[1][6][7]

At physiological pH, the amine groups of the polyamine are partially protonated, resulting in a net positive charge. This allows for the electrostatic condensation of negatively charged nucleic acids (e.g., plasmid DNA, siRNA) into nanoparticles called polyplexes. These polyplexes can be internalized by cells through endocytosis.

Once inside the acidic environment of the endosome (pH 5.5-6.0), the secondary and primary amines of the polyamine become extensively protonated. This buffering capacity consumes protons from the endosomal lumen, which in turn triggers an influx of chloride ions and water to maintain charge and osmotic balance. The resulting osmotic swelling leads to the rupture of the endosome, releasing the nucleic acid cargo into the cytoplasm before it can be degraded by lysosomal enzymes.[1][7]

Caption: The proton sponge mechanism for endosomal escape in polyamine-mediated gene delivery.

Experimental Protocols for Gene Delivery Applications

The following protocols provide a framework for utilizing 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] as a gene delivery agent.

Polyplex Formation

Materials:

• 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] stock solution (e.g., 1 mg/mL in sterile water)

• Plasmid DNA (pDNA) encoding a reporter gene (e.g., GFP, luciferase) at a concentration of 1 mg/mL in TE buffer.

• Nuclease-free water or a suitable buffer (e.g., HBS, PBS).

Procedure:

• Determine N/P Ratio: The N/P ratio is the molar ratio of the nitrogen atoms in the polyamine to the phosphate groups in the DNA. This is a critical parameter for optimizing transfection efficiency.

• Dilution: Separately dilute the required amounts of polyamine and pDNA in the chosen buffer.

• Mixing: While vortexing the diluted pDNA solution gently, add the diluted polyamine solution dropwise.

• Incubation: Incubate the mixture at room temperature for 20-30 minutes to allow for the formation of stable polyplexes.

Characterization of Polyplexes

Table 1: Key Parameters for Polyplex Characterization

Parameter	Technique	Purpose
Size (Hydrodynamic Diameter)	Dynamic Light Scattering (DLS)	To ensure nanoparticles are within the optimal size range for cellular uptake (typically 50-200 nm).[4]
Zeta Potential	Laser Doppler Velocimetry	To confirm a net positive surface charge, which is crucial for binding to the negatively charged cell membrane.
DNA Condensation	Gel Retardation Assay	To determine the N/P ratio at which the polyamine completely condenses the pDNA.

In Vitro Transfection

Materials:

• Mammalian cell line (e.g., HEK293, HeLa)

• Complete cell culture medium

• Serum-free medium

• Polyplex solution

• Reporter gene assay system (e.g., fluorescence microscope for GFP, luminometer for luciferase)

Procedure:

• Cell Seeding: Seed the cells in a multi-well plate to achieve 70-80% confluency on the day of transfection.

• Transfection:

  • Replace the cell culture medium with serum-free medium.

  • Add the polyplex solution dropwise to the cells.

  • Incubate the cells with the polyplexes for 4-6 hours at 37°C.

• Post-transfection:

  • Remove the transfection medium and replace it with a complete medium.

  • Incubate the cells for another 24-48 hours.

• Analysis: Analyze the expression of the reporter gene to determine transfection efficiency.

Cytotoxicity Assay

It is essential to evaluate the cytotoxicity of the polyamine and its polyplexes. The MTT assay is a common method for this purpose.[8][9]

Procedure:

• Seed cells in a 96-well plate.

• Expose the cells to a range of concentrations of the polyamine or polyplexes for 24 hours.

• Add MTT reagent and incubate for 4 hours.

• Add a solubilizing agent (e.g., DMSO) and measure the absorbance at 570 nm.

• Calculate cell viability relative to untreated control cells.

Safety and Handling

As an aliphatic polyamine, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] should be handled with appropriate safety precautions.[10][11][12][13][14]

• Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

• Handling: Avoid inhalation of dust or vapors. Use in a well-ventilated area or a fume hood. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing agents.

Conclusion

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] represents a promising polyamine analog for researchers in drug development and materials science. Its unique structural features suggest its potential as an effective non-viral gene delivery agent, primarily through the proton sponge mechanism. The synthetic and experimental protocols detailed in this guide, derived from established chemical principles and practices with similar compounds, provide a solid foundation for its investigation and application. As with any novel compound, careful optimization of experimental parameters is crucial for achieving desired outcomes. This guide aims to empower researchers to explore the full potential of this versatile molecule in their scientific endeavors.

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A Technical Guide to the Spectroscopic Characterization of Aliphatic Polyamide Amines

Preamble: Navigating Data Scarcity for Novel Compounds

In the landscape of drug discovery and materials science, researchers often encounter novel chemical entities for which comprehensive analytical data is not yet publicly available. The compound 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (CAS: 2933216-18-1), a branched polyamine with amide functionalities, represents such a case.[1] While its existence is documented by chemical suppliers, a complete, publicly accessible dataset of its spectroscopic properties (NMR, IR, MS) remains elusive.

This guide, therefore, adopts a scientifically rigorous and pedagogically sound approach. Instead of focusing on a single, uncharacterized molecule, we will build a comprehensive understanding of the spectroscopic analysis of this class of compounds. We will use a combination of data from structurally related and well-characterized molecules to illustrate the principles and interpretation of key spectroscopic techniques. This composite methodology provides a robust framework for researchers to apply when characterizing their own novel polyamine derivatives.

As our primary structural analogue, we will refer to features of N,N'-bis(2-aminoethyl)oxamide , which shares the core aminoethyl-amide functionality. We will supplement this with spectral data from simpler molecules like propanamide and ethylenediamine derivatives to elucidate specific functional group behaviors. This approach ensures that the insights and protocols presented are grounded in established scientific principles and are broadly applicable.

Molecular Structure and Spectroscopic Overview

The target molecule, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], possesses several key structural features that will be interrogated by spectroscopic methods:

• Primary Amines (-NH₂): Two terminal primary amine groups.

• Secondary Amides (-CONH-): Two secondary amide linkages.

• Tertiary Amine (-N-): A central tertiary amine.

• Aliphatic Chains (-CH₂-): Propyl and ethyl segments.

Each of these functional groups gives rise to characteristic signals in different spectroscopic domains. A multi-spectroscopic approach is therefore essential for unambiguous structure elucidation and purity assessment.

Figure 1: Molecular structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] with key functional groups highlighted.

Infrared (IR) Spectroscopy

2.1 Principles and Experimental Causality

Infrared spectroscopy probes the vibrational modes of molecules. When a molecule absorbs infrared radiation, its bonds stretch, bend, and vibrate at specific frequencies corresponding to the energy of the absorbed radiation. The choice of sampling technique is critical; for a viscous liquid or solid polyamine, Attenuated Total Reflectance (ATR) is often preferred over traditional KBr pellets or liquid films due to its simplicity and minimal sample preparation, reducing the risk of atmospheric moisture contamination which can obscure the N-H and O-H regions.

2.2 Data Interpretation

The IR spectrum of a compound like our target molecule would be dominated by features from the amide and amine groups.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Appearance
3500 - 3300	N-H Stretch	Primary Amine	Two distinct, sharp to moderately broad peaks. This "twin peak" appearance is characteristic of the symmetric and asymmetric stretching of the -NH₂ group.[2]
3350 - 3150	N-H Stretch	Secondary Amide	A single, sharp to moderately broad peak, often overlapping with the primary amine signals.
2960 - 2850	C-H Stretch	Alkane	Multiple sharp peaks corresponding to the symmetric and asymmetric stretching of C-H bonds in the propyl and ethyl chains.
~1650	C=O Stretch (Amide I)	Secondary Amide	A very strong, sharp absorption. This is one of the most prominent peaks in the spectrum and is highly characteristic of the carbonyl group in an amide.[2]
~1550	N-H Bend (Amide II)	Secondary Amide	A strong, sharp absorption. This band arises from a coupling of the N-H in-plane bending and C-N stretching vibrations and is a key diagnostic feature for secondary amides.
1470 - 1430	C-H Bend	Alkane	Scissoring and bending vibrations of the -CH₂- groups.
~1250	C-N Stretch	Amine/Amide	A medium-intensity absorption.

2.3 Self-Validating Protocol: Acquiring a High-Quality FT-IR Spectrum

Figure 2: Workflow for acquiring a validated FT-IR spectrum using an ATR accessory.

• Instrument Preparation: Ensure the FT-IR spectrometer is purged and stable. Clean the ATR crystal surface meticulously with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

• Background Collection: With the clean, empty ATR crystal in place, collect a background spectrum. This is a critical self-validating step, as it digitally subtracts the absorbance of the atmosphere (CO₂, H₂O) and the crystal itself from the final sample spectrum.

• Sample Application: Apply a small amount of the sample directly onto the ATR crystal. If it is a solid, apply pressure with the built-in clamp to ensure intimate contact between the sample and the crystal surface.

• Data Acquisition: Collect the sample spectrum. Co-adding multiple scans (e.g., 16 or 32) improves the signal-to-noise ratio.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Apply a baseline correction if necessary to ensure all peaks originate from zero absorbance.

• Trustworthiness Check: The final spectrum should be free of significant water vapor and CO₂ peaks. The presence of the expected strong Amide I and Amide II bands provides confidence in the sample's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

3.1 Principles and Experimental Causality

NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei with non-zero spin, primarily ¹H (proton) and ¹³C. Nuclei in different electronic environments resonate at different frequencies (chemical shifts), and interactions between neighboring nuclei (spin-spin coupling) cause signals to split, revealing connectivity information.

For polyamines, the choice of solvent is crucial. Deuterated chloroform (CDCl₃) is a common starting point, but the acidic amide N-H and basic amine N-H protons may undergo rapid exchange, leading to broad or absent signals. Deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) are often better choices as they can slow this exchange through hydrogen bonding, resulting in sharper, more easily interpretable N-H signals.[3]

3.2 ¹H NMR Data Interpretation

The ¹H NMR spectrum provides information on the number of different proton environments, their relative numbers (integration), and their connectivity (multiplicity).

Chemical Shift (δ, ppm)	Multiplicity	Integration (Relative)	Assignment	Rationale
~7.5 - 8.5	Broad Singlet	2H	-CO -NH -CH₂-	Amide protons are deshielded by the adjacent carbonyl group and exhibit a characteristic downfield shift. Broadness is due to quadrupole broadening from the ¹⁴N nucleus and potential chemical exchange.
~3.4 - 3.2	Multiplet	8H	-CO-NH-CH₂ -CH₂ -NH₂	Protons on carbons adjacent to nitrogen atoms are deshielded. The signals would be complex multiplets due to coupling with each other and with the adjacent N-H protons.
~2.8 - 2.5	Multiplet	8H	-N-(CH₂ -CH₂ -CO)₂ and -N-CH₂ -CH₂-CH₃	Protons on carbons adjacent to the tertiary nitrogen and the carbonyl group. These would likely be complex and overlapping multiplets.
~2.0 - 1.5	Broad Singlet	4H	-CH₂-NH₂	Primary amine protons often appear as a broad singlet due to exchange. Their chemical shift is highly dependent on solvent, concentration, and temperature.
~1.6 - 1.4	Sextet	2H	-N-CH₂-CH₂ -CH₃	The methylene group in the middle of the propyl chain would be split by the two adjacent methylene groups (2+3+1 = sextet).
~0.9	Triplet	3H	-CH₂-CH₃	The terminal methyl group of the propyl chain would be split into a triplet by the adjacent methylene group (2+1 = 3). This upfield signal is highly characteristic of a terminal methyl group.

3.3 ¹³C NMR Data Interpretation

The ¹³C NMR spectrum indicates the number of unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment	Rationale
~173	C =O	The carbonyl carbon of the amide is highly deshielded and appears far downfield. This is a key diagnostic peak.
~55 - 45	-N-C H₂-	Carbons bonded to the tertiary nitrogen atom.
~45 - 35	-NH-C H₂- and -C H₂-NH₂	Carbons bonded to the secondary amide and primary amine nitrogens. The specific shifts depend on their position in the chain.
~35 - 25	-C H₂-CO-	Carbons alpha to the carbonyl group.
~20	-N-CH₂-C H₂-CH₃	The central carbon of the propyl group.
~11	-C H₃	The terminal methyl carbon of the propyl group appears at the highest field (most shielded).

3.4 Self-Validating Protocol: Acquiring High-Resolution NMR Spectra

Figure 3: Standard workflow for NMR sample preparation, data acquisition, and validation.

• Sample Preparation: Accurately weigh and dissolve the sample in a high-purity deuterated solvent (e.g., DMSO-d₆) containing a known internal standard like tetramethylsilane (TMS). The use of TMS is a self-validating step, providing a universal reference point (δ 0.0 ppm) for chemical shifts.

• Instrument Setup: Insert the sample into the spectrometer. The instrument's software will "lock" onto the deuterium signal of the solvent to correct for magnetic field drift and "shim" the magnetic field to optimize its homogeneity, ensuring sharp, well-resolved peaks.

• ¹H Acquisition: Acquire the proton spectrum. The number of scans will depend on the sample concentration.

• ¹³C Acquisition: Acquire the carbon spectrum. As ¹³C has a low natural abundance, this typically requires a much longer acquisition time and more scans than the ¹H spectrum.

• Data Processing: Process the raw data (Free Induction Decay) using a Fourier transform. Carefully phase the spectrum to ensure all peaks are in the positive absorptive mode and apply a baseline correction.

• Trustworthiness Check: Calibrate the spectrum by setting the TMS peak to 0.0 ppm. The integration of the ¹H signals should correspond to the relative number of protons in the proposed structure. The number of unique signals in the ¹³C spectrum should match the number of non-equivalent carbons in the molecule. The presence of a C=O peak at ~173 ppm and a -CH₃ peak at ~11 ppm would provide strong validation for the proposed structure.

Mass Spectrometry (MS)

4.1 Principles and Experimental Causality

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It is an exceptionally sensitive technique used to determine the molecular weight of a compound and to gain structural information from its fragmentation patterns. Electrospray Ionization (ESI) is the method of choice for polar, non-volatile molecules like polyamines. It is a "soft" ionization technique that typically generates a protonated molecular ion [M+H]⁺, allowing for the direct determination of the molecular weight.

4.2 Data Interpretation

For 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (Molecular Formula: C₁₃H₂₉N₅O₂, Molecular Weight: 287.4 g/mol ).

• Molecular Ion Peak: In ESI-MS, the most prominent peak would be the protonated molecular ion [M+H]⁺ at an m/z of approximately 288.4. High-resolution mass spectrometry (HRMS) could confirm the elemental composition by providing a highly accurate mass measurement (e.g., 288.2400 for [C₁₃H₃₀N₅O₂]⁺).

• Fragmentation Pattern: While ESI is a soft technique, some fragmentation can occur. The most likely fragmentation pathway for this molecule would be the cleavage of the amide C-N bond or the C-C bonds adjacent to the nitrogen atoms. Observing fragment ions corresponding to the loss of an aminoethyl group or other predictable fragments would provide further structural confirmation. For instance, cleavage of the amide bond could lead to characteristic fragment ions.[4]

4.3 Self-Validating Protocol: Acquiring an ESI Mass Spectrum

Figure 4: Workflow for obtaining and validating an ESI mass spectrum.

• Instrument Calibration: Before analysis, the mass spectrometer must be calibrated using a compound or mixture of compounds with known masses. This is a fundamental self-validating step that ensures the accuracy of the m/z scale.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent for electrospray, typically a mixture of methanol or acetonitrile and water, often with a small amount of acid (e.g., formic acid) to promote protonation.

• Infusion and Ionization: Introduce the sample into the ESI source at a constant, low flow rate using a syringe pump. The instrument operator will optimize source parameters (e.g., capillary voltage, nebulizing gas pressure, drying gas temperature) to achieve a stable and strong signal for the ion of interest.

• Data Acquisition: Acquire the mass spectrum in positive ion mode across a relevant mass range.

• Trustworthiness Check: The primary validation is the observation of an intense signal corresponding to the calculated m/z of the expected [M+H]⁺ ion. For our target molecule, this would be 288.4. The isotopic pattern of this peak should also match the theoretical pattern for a molecule with the formula C₁₃H₂₉N₅O₂.

Conclusion: A Unified Approach to Structural Elucidation

The unambiguous characterization of a novel compound such as 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is not achieved by a single technique, but by the logical synthesis of data from multiple, complementary spectroscopic methods. IR spectroscopy confirms the presence of key functional groups, high-resolution mass spectrometry establishes the elemental composition and molecular weight, and NMR spectroscopy provides the detailed atomic-level map of the molecular structure. By following validated protocols and understanding the causal relationship between molecular structure and spectral output, researchers can confidently elucidate the structure of even previously uncharacterized molecules.

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Protocols & Analytical Methods

Application Notes & Protocols: 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in Advanced Drug Delivery Systems

Introduction: A Novel Polyamidoamine-like Vector for Next-Generation Therapeutics

The field of drug delivery is in constant pursuit of novel synthetic vectors that offer high efficiency, biocompatibility, and versatility. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is an emerging branched polyamine whose structure holds significant promise for addressing key challenges in therapeutic delivery.[1][2] While direct literature on this specific molecule is nascent, its core architecture, featuring a central tertiary amine, flanking amide bonds, and terminal primary amines, positions it as a low-molecular-weight analogue to the extensively studied poly(amidoamine) (PAMAM) dendrimers.[3][4][5][6][7][8]

PAMAM dendrimers are well-defined, hyperbranched polymers recognized for their utility in delivering a range of therapeutics, including small molecule drugs and nucleic acids like pDNA and siRNA.[7][8][9] Their efficacy is largely attributed to their unique structural features: internal cavities for drug encapsulation, and numerous surface amine groups that can be protonated.[4][5] This protonation allows for electrostatic complexation with negatively charged cargo (like nucleic acids) and facilitates endosomal escape through the "proton sponge" effect.[4][10][11][12][13]

This document serves as a detailed guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols for utilizing 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] as a core component in drug delivery systems. The principles and methodologies outlined herein are derived from the extensive knowledge base of PAMAM dendrimers and cationic polymers, providing a robust starting point for investigation.[7][14]

Molecular Structure and Mechanistic Potential

The unique arrangement of functional groups in 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] suggests several key mechanisms of action for drug delivery applications.

• Cationic Condensation of Cargo: The terminal primary amines and the central tertiary amine are protonatable at physiological and endosomal pH. This cationic nature is critical for forming stable complexes, or "polyplexes," with anionic molecules such as siRNA, mRNA, or plasmid DNA through electrostatic interactions.[4][6][15] This condensation protects the nucleic acids from enzymatic degradation in the bloodstream and facilitates cellular uptake.[9][15]

• pH-Responsive Behavior and the Proton Sponge Effect: The tertiary amine within the core structure has a pKa that often falls within the range of endosomal pH (5.0-6.5). As the endosome acidifies after cellular uptake, this amine becomes protonated.[10][12] This buffering capacity inhibits the normal acidification process and leads to an influx of protons and chloride ions into the endosome to maintain charge neutrality.[11][13][16] The resulting increase in osmotic pressure causes the endosome to swell and eventually rupture, releasing the therapeutic cargo into the cytoplasm before it can be degraded by lysosomal fusion.[10][11][12] This is a hallmark of efficient non-viral gene delivery vectors.[13]

• Hydrophobic Drug Encapsulation: While smaller than high-generation dendrimers, the aliphatic propyl group and hydrocarbon chains create a partially hydrophobic interior. This allows for the potential encapsulation of poorly water-soluble drugs, enhancing their solubility and bioavailability.[3]

Diagram 1: Molecular Structure

Caption: A streamlined workflow from formulation to in vitro testing.

Conclusion and Future Directions

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] presents a compelling molecular scaffold for the development of novel drug delivery systems. Its structural analogy to well-established PAMAM dendrimers provides a strong theoretical and practical foundation for its application in encapsulating hydrophobic drugs and complexing with nucleic acids. The inherent pH-responsive nature, driven by its tertiary amine, is particularly advantageous for facilitating endosomal escape, a critical barrier in intracellular drug and gene delivery.

The protocols detailed in this guide offer a comprehensive framework for researchers to begin formulating, characterizing, and evaluating nanoparticles based on this polymer. Future work should focus on optimizing formulation parameters, evaluating efficacy with a wider range of therapeutic payloads, and exploring surface modifications (e.g., PEGylation) to enhance stability and circulation time in vivo. A[3]s a versatile, low-molecular-weight vector, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is poised to become a valuable tool in the advancement of targeted therapies.

References

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Application Note & Protocol: Leveraging 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for Advanced Gene Therapy Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Polyamidoamine for Non-Viral Gene Delivery

The field of gene therapy holds immense promise for treating a wide array of genetic and acquired diseases. A significant challenge, however, lies in the development of safe and efficient vectors to deliver therapeutic nucleic acids into target cells. While viral vectors have demonstrated high efficiency, concerns regarding immunogenicity, insertional mutagenesis, and manufacturing complexities have spurred the development of non-viral alternatives[1][2][3]. Among these, cationic polymers have emerged as a versatile and promising platform due to their synthetic tunability, large cargo capacity, and improved safety profile[3][4][5].

This document details the application of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] , a novel branched-chain polyamidoamine, as a non-viral vector for gene therapy. Its unique structure, featuring a central tertiary amine and multiple primary and secondary amines, provides a high density of positive charges at physiological pH[6][7]. This characteristic is crucial for the electrostatic complexation of negatively charged nucleic acids, such as plasmid DNA (pDNA) and small interfering RNA (siRNA), into nanoparticles known as polyplexes[1][8]. The amide linkages within its backbone are anticipated to offer improved biocompatibility and potential biodegradability compared to other cationic polymers like high molecular weight polyethyleneimine (PEI)[9].

These application notes provide a comprehensive guide, from the underlying mechanism of action to detailed protocols for the formulation, characterization, and application of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in in vitro gene transfection.

Mechanism of Action: The Journey of a Polyplex

The successful delivery of genetic material to the nucleus is a multi-step process. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is designed to overcome the key extracellular and intracellular barriers to gene delivery.

• Polyplex Formation: The positively charged amine groups on the polymer interact electrostatically with the negatively charged phosphate backbone of the nucleic acid[1][8]. This interaction leads to the condensation of the nucleic acid into a compact, stable nanoparticle structure, protecting it from degradation by nucleases in the extracellular environment and serum[10][11]. The ratio of the polymer's nitrogen atoms to the nucleic acid's phosphate groups (N/P ratio) is a critical parameter that influences the size, charge, and stability of the resulting polyplex[10][12].

• Cellular Uptake: The net positive surface charge of the polyplexes facilitates their interaction with the negatively charged proteoglycans on the cell surface, triggering cellular uptake primarily through endocytosis[1].

• Endosomal Escape: Once inside the cell, the polyplex is enclosed within an endosome. The numerous secondary and tertiary amines in the polymer's structure act as a "proton sponge"[13]. As the endosome matures, proton pumps decrease its internal pH. The polymer's amines become protonated, leading to an influx of chloride ions and water, which increases the osmotic pressure within the endosome. This osmotic swelling eventually ruptures the endosomal membrane, releasing the polyplex into the cytoplasm[14].

• Intracellular Trafficking and Nuclear Entry: In the cytoplasm, the polyplex must navigate the crowded environment to reach the nucleus. For plasmid DNA, nuclear entry is often achieved during cell division when the nuclear envelope breaks down. The dissociation of the nucleic acid from the polymer is thought to be facilitated by the reductive environment of the cytoplasm and interaction with cytoplasmic components, although the precise mechanisms are still under investigation[15][16].

Diagram: Gene Delivery Workflow

Caption: Workflow of gene delivery using the polyamidoamine vector.

Protocols

Protocol 1: Formulation of Polyplexes

This protocol describes the preparation of polyplexes by mixing 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] with plasmid DNA at a specified N/P ratio. The N/P ratio is a critical parameter that must be optimized for each cell type and plasmid combination.

Materials:

• 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] stock solution (1 mg/mL in sterile, nuclease-free water).

• Plasmid DNA (e.g., expressing a reporter gene like GFP or luciferase) at a concentration of 1 mg/mL in TE buffer.

• Nuclease-free water.

• Serum-free cell culture medium (e.g., Opti-MEM).

Procedure:

• Calculate Required Volumes:

  • To calculate the amount of polymer needed for a specific N/P ratio:

    • Assume the average molecular weight of a DNA base pair is 650 g/mol .

    • The molecular weight of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is approximately 317.45 g/mol .

    • This polymer has 5 nitrogen atoms (1 tertiary, 2 secondary, 2 primary) that can be protonated.

    • The mass of polymer needed per µg of DNA can be calculated. It is recommended to create a table of volumes for a range of N/P ratios (e.g., 5, 10, 15, 20).

• Preparation of DNA Solution:

  • In a sterile microcentrifuge tube, dilute the desired amount of plasmid DNA (e.g., 1 µg for a single well in a 24-well plate) in 50 µL of serum-free medium.

  • Gently vortex to mix.

• Preparation of Polymer Solution:

  • In a separate sterile microcentrifuge tube, add the calculated volume of the polymer stock solution to 50 µL of serum-free medium.

  • Gently vortex to mix.

• Polyplex Formation:

  • Add the diluted polymer solution to the diluted DNA solution all at once. Crucially, do not add the DNA to the polymer.

  • Immediately vortex the mixture gently for 10 seconds.

  • Incubate the mixture at room temperature for 15-20 minutes to allow for the formation of stable polyplexes. Do not exceed 30 minutes.

Protocol 2: In Vitro Transfection of Adherent Cells

This protocol provides a general procedure for transfecting adherent mammalian cells in a 24-well plate format. Optimization is recommended for different cell lines.

Materials:

• Adherent cells (e.g., HEK293, HeLa, COS-7).

• Complete cell culture medium with serum and antibiotics.

• Phosphate-Buffered Saline (PBS).

• Prepared polyplex solution (from Protocol 1).

• 24-well tissue culture plates.

Procedure:

• Cell Seeding:

  • The day before transfection (18-24 hours), seed the cells in a 24-well plate at a density that will result in 50-70% confluency at the time of transfection[17][18]. For HEK293 cells, this is typically 5 x 10^4 cells per well.

• Transfection:

  • Gently add the 100 µL of prepared polyplex solution drop-wise to the cells in each well, which should contain approximately 500 µL of complete culture medium[17].

  • Gently rock the plate back and forth and side to side to ensure even distribution of the polyplexes.

• Incubation:

  • Return the plate to a 37°C, 5% CO2 incubator.

  • Incubate for 24-48 hours. There is typically no need to change the medium after adding the polyplexes, as the polymer is expected to have low cytotoxicity[9][10].

• Analysis of Gene Expression:

  • After the incubation period, assess transgene expression. For a GFP reporter, this can be done via fluorescence microscopy. For other reporters like luciferase, a lysis and assay step will be required.

Diagram: Transfection Protocol Workflow

Sources

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Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]: A Detailed Protocol for Researchers

This comprehensive guide provides a detailed protocol for the synthesis of the branched polyamine, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. The protocol is structured to provide not only a step-by-step methodology but also the underlying scientific rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the synthetic pathway.

Introduction

Polyamines are a class of organic compounds characterized by the presence of two or more primary amino groups.[1] They play crucial roles in numerous biological processes, including cell growth and proliferation.[2][3] The unique structural features of synthetic polyamines, such as 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], make them valuable building blocks in the development of novel therapeutic agents and as ligands in coordination chemistry.[4] This molecule features a central tertiary amine, propionamide linkers, and terminal primary amino groups, offering multiple points for further functionalization.[5][6]

The synthetic strategy outlined herein involves a three-step process commencing with a double aza-Michael addition, followed by dinitrile hydrolysis, and culminating in a diacylation reaction with a protected diamine, followed by deprotection. This approach is designed to be robust and scalable, providing a clear pathway to the target compound.

Synthetic Strategy Overview

The synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is accomplished through the following three key transformations:

• Synthesis of 3,3'-(Propylimino)dipropionitrile: This initial step involves the double aza-Michael addition of propylamine to two equivalents of acrylonitrile. This reaction is a classic method for the formation of carbon-nitrogen bonds.[7][8]

• Synthesis of 3,3'-(Propylimino)dipropanoic Acid: The dinitrile intermediate is then hydrolyzed under acidic conditions to yield the corresponding dicarboxylic acid.[5][6][9][10]

• Synthesis of 3,3'-(Propylimino)bis[N-(2-(tert-butoxycarbonylamino)ethyl)propanamide] and subsequent deprotection: The dicarboxylic acid is activated and reacted with two equivalents of mono-Boc-protected ethylenediamine in an amide coupling reaction.[11][12][13] The final step is the removal of the tert-butoxycarbonyl (Boc) protecting groups to yield the target polyamine.[2][14]

Figure 1: Overall synthetic workflow for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Experimental Protocols

Materials and Instrumentation

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be anhydrous where specified. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Purification of intermediates and the final product should be performed using column chromatography. The structure and purity of the synthesized compounds should be confirmed by ¹H NMR and ¹³C NMR spectroscopy.[15]

Table 1: Reagents and Materials

Reagent/Material	Supplier	Grade
Propylamine	Sigma-Aldrich	≥99%
Acrylonitrile	Sigma-Aldrich	99%, contains MEHQ as inhibitor
Hydrochloric Acid	Fisher Scientific	ACS Grade
N-(tert-Butoxycarbonyl)-1,2-diaminoethane	TCI Chemicals	>98%
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	Oakwood Chemical	≥98%
Hydroxybenzotriazole (HOBt)	Combi-Blocks	≥97%
N,N-Diisopropylethylamine (DIPEA)	Alfa Aesar	≥99%
Dichloromethane (DCM), Anhydrous	Acros Organics	99.8%, over molecular sieves
N,N-Dimethylformamide (DMF), Anhydrous	Acros Organics	99.8%, over molecular sieves
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	99%
Diethyl Ether	Fisher Scientific	ACS Grade
Ethyl Acetate	VWR	ACS Grade
Hexanes	VWR	ACS Grade

Step 1: Synthesis of 3,3'-(Propylimino)dipropionitrile

This reaction proceeds via a double aza-Michael addition, where the primary amine of propylamine acts as a nucleophile, attacking the electron-deficient β-carbon of two acrylonitrile molecules.[7] The reaction is typically carried out without a catalyst, although basic conditions can be employed.[8]

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add propylamine (1.0 eq).

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add acrylonitrile (2.2 eq) dropwise to the stirred propylamine over a period of 1-2 hours, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the mixture for an additional 12-16 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent).

• Upon completion, remove the excess acrylonitrile and any volatile impurities under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to afford 3,3'-(propylimino)dipropionitrile as a colorless oil.

Step 2: Synthesis of 3,3'-(Propylimino)dipropanoic Acid

The hydrolysis of the dinitrile to the corresponding dicarboxylic acid is achieved under acidic conditions. The nitrile groups are protonated, which facilitates the nucleophilic attack by water, leading to the formation of the carboxylic acid moieties.[5][6][9][10]

Procedure:

• In a round-bottom flask, dissolve 3,3'-(propylimino)dipropionitrile (1.0 eq) in a 6 M aqueous solution of hydrochloric acid.

• Heat the mixture to reflux (approximately 100-110 °C) and maintain this temperature for 8-12 hours.

• Monitor the reaction by TLC until the starting material is no longer detectable.

• Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

• Adjust the pH of the solution to approximately 3-4 with a concentrated solution of sodium hydroxide. This will cause the dicarboxylic acid to precipitate.

• Collect the solid precipitate by vacuum filtration and wash it with cold water.

• Dry the solid under vacuum to yield 3,3'-(propylimino)dipropanoic acid.

Step 3: Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

This final stage involves a two-step sequence: an amide coupling reaction followed by a deprotection step. The dicarboxylic acid is activated using a carbodiimide coupling agent like EDC in the presence of HOBt to form a highly reactive intermediate, which then reacts with the primary amine of mono-Boc-ethylenediamine.[11][12][13] The Boc protecting groups are then removed under acidic conditions to yield the final product.[2][14]

Procedure:

• Amide Coupling:

  • Suspend 3,3'-(propylimino)dipropanoic acid (1.0 eq) in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add EDC (2.2 eq) and HOBt (2.2 eq) to the suspension.

  • Stir the mixture at room temperature for 30 minutes.

  • In a separate flask, dissolve N-(tert-butoxycarbonyl)-1,2-diaminoethane (2.2 eq) and DIPEA (3.0 eq) in anhydrous DCM or DMF.

  • Add the solution of the protected diamine to the activated diacid mixture dropwise.

  • Stir the reaction at room temperature for 18-24 hours.

  • Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 3,3'-(propylimino)bis[N-(2-(tert-butoxycarbonylamino)ethyl)propanamide].

• Boc Deprotection:

  • Dissolve the purified Boc-protected intermediate in a mixture of DCM and TFA (e.g., a 1:1 v/v ratio).

  • Stir the solution at room temperature for 2-4 hours.

  • Monitor the deprotection by TLC.

  • Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

  • Dissolve the residue in a minimal amount of water and basify to a pH of >12 with a concentrated NaOH solution.

  • Extract the aqueous layer multiple times with DCM or a mixture of chloroform and isopropanol.

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, 3,3'-(propylimino)bis[N-(2-aminoethyl)propanamide].

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the final purity of the compound.

Safety Precautions

• Acrylonitrile is toxic and a suspected carcinogen; it should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Strong acids and bases (HCl, NaOH, TFA) are corrosive and should be handled with care.

• Carbodiimide coupling reagents (EDC) can be sensitizers.

• Always wear appropriate PPE, including safety glasses, lab coat, and gloves, when performing these experiments.

References

• D'Agostino, L., & Di Luccia, A. (2002). ¹H-NMR investigation of polyamine-DNA interactions.
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• Michael, A. J. (2016). Biosynthesis of polyamines and polyamine-containing molecules. Biochemical Journal, 473(15), 2315-2329.[2][3]

• Fisher Scientific. Amine Protection / Deprotection.
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Application Notes & Protocols: Investigating 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in Cancer Research

Document ID: AN-PA443-CR-2026

Abstract: The polyamine metabolic pathway is a critical dependency for neoplastic cells, supporting the rapid proliferation and biosynthesis required for tumor growth.[1][2] Natural polyamines—putrescine, spermidine, and spermine—are small polycationic molecules essential for cell cycle progression, DNA replication, and protein synthesis.[2][3] Their metabolism is frequently dysregulated in cancer, making this pathway an attractive target for therapeutic intervention.[3][4] Synthetic polyamine analogs have emerged as a promising class of anticancer agents that exploit the cellular machinery for polyamine transport and regulation to induce cytotoxicity.[5][6] This guide introduces 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] , a novel branched polyamine analog (herein designated PA-443 ), and provides a comprehensive framework for its application in cancer research. We detail its proposed mechanisms of action, protocols for evaluating its antiproliferative and mechanistic effects, and methodologies for assessing its downstream cellular consequences.

Compound Profile and Handling

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (PA-443) is a synthetic, branched-chain polyamine analog. Its structure, featuring multiple amine groups, suggests its potential to interact with the polyamine transport system and interfere with the homeostasis of natural polyamines.

Parameter	Value	Source
IUPAC Name	3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	-
Molecular Formula	C₁₃H₂₉N₅O₂	[7]
Molecular Weight	287.4 g/mol	[7]
CAS Number	2933216-18-1	[7]
Appearance	Varies (typically a solid or oil)	-

Storage and Reconstitution:

• Storage: Store the solid compound at -20°C, protected from moisture.

• Reconstitution: For in vitro studies, prepare a 10-100 mM stock solution in sterile DMSO or water. Aliquot and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. Further dilutions into cell culture media should be prepared fresh for each experiment.

Principle of Action: Targeting Polyamine Homeostasis

PA-443 is hypothesized to act as a multifunctional agent that disrupts polyamine homeostasis through several coordinated mechanisms. Unlike simple enzyme inhibitors, polyamine analogs leverage the cell's own regulatory circuits to achieve potent anticancer effects.[8]

Core Mechanisms of Polyamine Analogs:

• Competitive Cellular Uptake: Cancer cells exhibit upregulated polyamine transport systems (PTS) to meet their high demand for polyamines.[4] PA-443 is designed to be recognized and actively transported into the cell by the PTS, competing with natural polyamines.[5]

• Feedback Regulation and Biosynthesis Inhibition: Upon accumulation, PA-443 mimics high intracellular polyamine levels. This triggers feedback mechanisms that downregulate the key biosynthetic enzymes, Ornithine Decarboxylase (ODC) and S-adenosylmethionine Decarboxylase (AdoMetDC), effectively shutting down de novo polyamine synthesis.[9]

• Induction of Polyamine Catabolism: A key feature of many potent analogs is the profound induction of Spermidine/Spermine N¹-acetyltransferase (SSAT), the rate-limiting enzyme in polyamine catabolism.[10] This acetylation marks natural polyamines for degradation and export, rapidly depleting their intracellular pools.

• Functional Antagonism: The analog displaces natural polyamines from their binding sites on nucleic acids and proteins but fails to substitute for their essential biological functions, leading to cell cycle arrest and apoptosis.[5][6]

Caption: Disruption of polyamine homeostasis by the analog PA-443.

Application 1: Evaluation of In Vitro Antiproliferative Activity

The primary application is to determine the dose-dependent cytotoxic or cytostatic effects of PA-443 across a panel of cancer cell lines.

Protocol 1: Cell Viability Assay

This protocol uses a tetrazolium-based reagent (e.g., MTT, XTT) or a luminescent ATP-based reagent (CellTiter-Glo®) to measure cell viability.

Materials:

• Cancer cell lines of interest (e.g., PC-3 prostate, MCF-7 breast, A549 lung, HCT116 colon)

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• PA-443 stock solution (10 mM in DMSO)

• Sterile 96-well plates

• MTT reagent (5 mg/mL in PBS) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• Solubilization buffer (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader (absorbance or luminescence)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours (37°C, 5% CO₂).

• Compound Preparation: Prepare serial dilutions of PA-443 in complete medium. A common starting range is 0.01 µM to 100 µM. Include a vehicle control (DMSO concentration matched to the highest PA-443 dose).

• Treatment: Remove the seeding medium and add 100 µL of the prepared PA-443 dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plates for 72 hours (or other desired time points like 48, 96 hours).[11]

• Viability Measurement (MTT Method):

  • Add 10 µL of MTT reagent to each well and incubate for 3-4 hours until formazan crystals form.[11]

  • Carefully remove the medium and add 100 µL of solubilization buffer to dissolve the crystals.

  • Measure absorbance at 570 nm.[11]

• Data Analysis:

  • Normalize the absorbance values to the vehicle-treated control wells (set to 100% viability).

  • Plot the percentage of cell viability against the log concentration of PA-443.

  • Use non-linear regression (log(inhibitor) vs. response) in software like GraphPad Prism to calculate the half-maximal inhibitory concentration (IC₅₀).

Cell Line	Cancer Type	Hypothetical IC₅₀ for PA-443 (µM)
HCT116	Colon Cancer	0.8
A549	Lung Cancer	1.5
PC-3	Prostate Cancer	2.1
MCF-7	Breast Cancer	3.5

Application 2: Mechanistic Elucidation

These protocols aim to verify that PA-443 functions by targeting the polyamine pathway.

Caption: Experimental workflow for mechanistic studies of PA-443.

Protocol 2: Intracellular Polyamine Analysis via HPLC

This protocol quantifies the levels of putrescine, spermidine, and spermine to confirm their depletion following PA-443 treatment.

Procedure:

• Cell Culture and Harvesting: Treat cells grown in 10 cm dishes with PA-443 (e.g., at IC₅₀ concentration) for 48 hours. Harvest ~1-5 million cells by trypsinization, wash with ice-cold PBS, and pellet by centrifugation.[11]

• Lysis and Deproteinization: Resuspend the cell pellet in 200 µL of 0.2 M perchloric acid. Lyse by sonication or vortexing, then incubate on ice for 30 minutes. Centrifuge at 15,000 x g for 10 min at 4°C to pellet proteins.[11]

• Derivatization: Transfer the supernatant to a new tube. Mix an aliquot of the supernatant with a derivatizing agent like o-phthalaldehyde (OPA) to render the polyamines fluorescent.[11]

• HPLC Analysis:

  • Inject the derivatized sample into a reverse-phase HPLC system (e.g., a C18 column).

  • Use a gradient elution to separate the polyamines.[11]

  • Detect the fluorescent derivatives using a fluorescence detector (e.g., Ex: 340 nm, Em: 450 nm).[11]

• Quantification: Calculate concentrations by comparing the peak areas from the samples to those of a standard curve generated with known concentrations of putrescine, spermidine, and spermine. Normalize results to cell number or total protein content.

Protocol 3: Western Blot for Key Pathway Enzymes

This protocol assesses changes in the protein levels of ODC (biosynthesis) and SSAT (catabolism).

Procedure:

• Lysate Preparation: Treat cells as described above. Lyse the cell pellet in RIPA buffer containing protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.[11]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate with primary antibodies against ODC, SSAT, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band densities and normalize to the loading control.

Application 3: Assessment of Downstream Cellular Fate

These protocols determine the ultimate cellular outcome of PA-443 treatment, such as cell cycle arrest or apoptosis.

Protocol 4: Cell Cycle Analysis

Procedure:

• Treatment and Harvest: Treat cells with PA-443 for 24-48 hours. Harvest both floating and adherent cells.

• Fixation: Wash cells with PBS and fix by adding ice-cold 70% ethanol dropwise while vortexing. Store at -20°C for at least 2 hours.

• Staining: Centrifuge to remove ethanol, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Analyze the samples on a flow cytometer. The DNA content, measured by PI fluorescence, is used to quantify the percentage of cells in the G₀/G₁, S, and G₂/M phases of the cell cycle.

Protocol 5: Apoptosis Assay (Annexin V/PI)

Procedure:

• Treatment and Harvest: Treat cells with PA-443 for a relevant duration (e.g., 48-72 hours). Collect all cells, including the supernatant.

• Staining: Wash cells with cold PBS and resuspend in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze immediately on a flow cytometer.

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

Future Directions and Advanced Applications

• In Vivo Efficacy: Promising in vitro results should be followed by studies in xenograft or syngeneic mouse models of cancer to evaluate anti-tumor activity, pharmacokinetics, and toxicity.

• Combination Therapies: The depletion of polyamines can sensitize cancer cells to other treatments. Investigate PA-443 in combination with standard chemotherapy, radiation, or immunotherapy.[6]

• Chelating Properties: Given its structure, PA-443 may chelate metal ions like copper or iron, which are essential for cancer cell proliferation.[12] Assays to measure metal-binding affinity or cellular metal depletion could reveal a secondary mechanism of action.

• Drug Delivery: The polyamine backbone can be used as a carrier to improve the cellular uptake of other therapeutic molecules.[9]

References

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• Chelators controlling metal metabolism and toxicity pathways: applications in cancer prevention, diagnosis and treatment. PubMed. [Link]

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Application Notes & Protocols: Leveraging 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for Advanced Nanoparticle Functionalization

Introduction: A New Horizon in Nanoparticle Surface Engineering

The convergence of nanotechnology and medicine has opened unprecedented avenues for targeted drug delivery, advanced diagnostics, and novel therapeutic modalities. Central to these innovations is the nanoparticle, a versatile platform whose efficacy is critically dependent on its surface characteristics. The ability to precisely modify nanoparticle surfaces dictates their interaction with biological systems, influencing stability, biocompatibility, circulation time, and cellular uptake.[1][2][3][4]

This guide introduces 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] , a branched, polyfunctional amine molecule, as a superior agent for nanoparticle surface modification. Structurally, this molecule can be considered a generation-1 poly(amidoamine) (PAMAM) dendron, a class of macromolecules renowned for their well-defined, tree-like architecture and high density of surface functional groups.[5][6][7][8] The unique structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], featuring two primary amine termini and two internal amide bonds, imparts a combination of desirable properties:

• Multivalency: The dual primary amine groups provide multiple attachment points for therapeutic payloads, targeting ligands, or imaging agents. This multivalency can enhance binding affinity and therapeutic efficacy.[6]

• Biocompatibility: The poly(amidoamine) structure mimics aspects of biological molecules like peptides, potentially improving biocompatibility compared to other synthetic polymers.[6][7]

• Controlled Architecture: Its defined chemical structure allows for precise and reproducible surface functionalization, a critical requirement for clinical translation.[7]

• Versatility: The primary amines are highly reactive and can be conjugated to a wide array of molecules and nanoparticle surfaces through established bioconjugation chemistries.

This document serves as a comprehensive technical guide for researchers, chemists, and drug development professionals. It provides a plausible synthetic pathway for the molecule, detailed protocols for its conjugation to various nanoparticle platforms (gold, silica, and lipid-based), and robust methods for the characterization of the resulting functionalized nanoparticles.

Physicochemical Properties & Safety

Molecular Profile

Property	Value	Source
IUPAC Name	3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	-
Molecular Formula	C₁₃H₂₉N₅O₂	[9][10]
Molecular Weight	287.40 g/mol	[9]
Structure	A branched molecule with a central tertiary amine, two amide linkages, and two terminal primary amines.	[9][10]
Appearance	Expected to be a liquid or low-melting solid.	-
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.	-

Diagram: Molecular Structure

Caption: Structure of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Safety and Handling

Disclaimer: This information is adapted from the Safety Data Sheet (SDS) for the structurally similar compound N,N'-Bis(2-aminoethyl)-1,3-propanediamine (CAS 4741-99-5) and should be used as a guideline. Always consult a specific, vendor-supplied SDS and perform a thorough risk assessment before handling.

Hazard Identification:

• Classification: Assumed to be hazardous. Likely classified as Skin Corrosion/Irritation, Category 1B/1C, and Serious Eye Damage, Category 1.[5][11][12]

• Signal Word: DANGER[5][11]

• Hazard Statements: Causes severe skin burns and eye damage.[5][12]

Precautionary Measures:

• Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood. Ensure that eyewash stations and safety showers are readily accessible.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]

  • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes. Avoid all skin contact.[5]

  • Respiratory Protection: If working outside a fume hood or if vapors/mists are generated, use a respirator with an appropriate cartridge (e.g., for organic vapors and amines).[11]

• Handling: Do not breathe dust, fume, gas, mist, vapors, or spray. Wash hands and any exposed skin thoroughly after handling. Do not ingest.[5]

First Aid:

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Remove contact lenses, if present and easy to do. Immediately call a POISON CENTER or doctor.[5]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or shower. Wash contaminated clothing before reuse. Immediately call a POISON CENTER or doctor.[5]

• Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER or doctor.[5]

• Ingestion: Rinse mouth. DO NOT induce vomiting. Immediately call a POISON CENTER or doctor.[5]

Storage: Store locked up in a dry, cool, and well-ventilated place. Keep container tightly closed. Store in a designated corrosives area, away from incompatible materials such as strong oxidizing agents.[5]

Synthesis Protocol (Proposed)

The synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] can be logically achieved through a two-step divergent approach, analogous to the well-established synthesis of PAMAM dendrimers.[6][7][8][13] This involves an initial Michael addition followed by an amidation reaction.

Diagram: Synthetic Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Tris(2-aminoethyl)amine synthesis - chemicalbook [chemicalbook.com]
• 3. Tris(2-aminoethyl)amine - Wikipedia [en.wikipedia.org]
• 4. CN104987297A - Preparation method for propanamide - Google Patents [patents.google.com]
• 5. Novel poly(amino ester)s obtained from Michael addition polymerizations of trifunctional amine monomers with diacrylates: safe and efficient DNA carriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. archivepp.com [archivepp.com]
• 7. Poly(amidoamine) - Wikipedia [en.wikipedia.org]
• 8. Synthesis, characterization and applications of poly-aliphatic amine dendrimers and dendrons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and crystal structure of bis­[μ-N,N-bis­(2-amino­eth­yl)ethane-1,2-di­amine]­bis­[N,N-bis­(2-amino­eth­yl)ethane-1,2-di­amine]-μ4-oxido-hexa-μ3-oxido-octa-μ2-oxido-tetra­oxido­tetra­nickel(II)hexa­tantalum(V) nona­deca­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. hepatochem.com [hepatochem.com]
• 12. Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Polyamidoamine Dendron-Bearing Lipids as Drug-Delivery Excipients - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Framework for the Preclinical Evaluation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Abstract

This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals investigating the novel polyamine analogue, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] . Polyamines are ubiquitous polycationic molecules essential for cell growth, proliferation, and differentiation.[1] Their metabolic pathways are frequently dysregulated in cancer, making them a prime target for therapeutic intervention.[2][3] This guide outlines a multi-modular experimental design to thoroughly characterize the biological activities of this compound, from its fundamental cytotoxic effects to its potential mechanisms of action and therapeutic applications. The protocols described herein are designed to be self-validating, providing a logical progression of experiments to build a comprehensive profile of the compound's activity.

Introduction and Scientific Rationale

The natural polyamines—putrescine, spermidine, and spermine—play critical roles in numerous cellular processes, including DNA stabilization, gene expression, and protein synthesis.[1] The observation that cancer cells exhibit accelerated polyamine metabolism has driven the development of synthetic polyamine analogues as potential antitumor agents.[2] These analogues can interfere with polyamine homeostasis through several mechanisms: competing for cellular uptake via the polyamine transport system (PTS), down-regulating key biosynthetic enzymes like ornithine decarboxylase (ODC), or inducing catabolic enzymes such as spermidine/spermine N1-acetyltransferase (SSAT).[2][4]

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched amine molecule featuring a central tertiary amine, suggesting it may function as a polyamine mimetic.[5][6] Its structural characteristics—multiple protonatable nitrogen atoms and flexible amide linkages—warrant a systematic investigation into its potential as a cytotoxic agent, a modulator of polyamine metabolism, or a vector for gene delivery, another common application for cationic polymers.[7][8]

This guide proposes a four-module experimental workflow. This structure is not rigid but represents a logical cascade of inquiry. The initial modules focus on establishing foundational activity (cytotoxicity and cellular uptake), while later modules explore specific mechanisms of action and potential advanced applications.

Caption: High-level experimental workflow for characterizing the compound.

Preliminary Compound Handling and Characterization

Compound: 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] Molecular Formula: C13H29N5O2[5] Molecular Weight: 287.40 g/mol [5]

Solubility and Stock Solution Preparation

The first step is to determine the optimal solvent for biological assays. Due to its amine groups, the compound is likely water-soluble, especially at a slightly acidic pH.

Protocol:

• Attempt to dissolve the compound in sterile, nuclease-free water to a concentration of 10-20 mM.

• If solubility is limited, test other biocompatible solvents such as DMSO or ethanol. Note: Always include a vehicle control in all experiments corresponding to the final concentration of the solvent used.

• Prepare a high-concentration stock solution (e.g., 100 mM in DMSO or 10 mM in water).

• Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C as recommended.

Module 1: Cytotoxicity and Antiproliferative Activity

Rationale: The primary objective is to determine if the compound is toxic to cells and at what concentration. This is a critical first step in drug development and toxicology studies.[9] A dose-response curve will be generated to calculate the IC50 (half-maximal inhibitory concentration), a key measure of potency. We will employ two distinct assays to measure different aspects of cell health: metabolic activity and membrane integrity.

Cell Viability via MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[10] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Protocol:

• Cell Seeding: Plate cancer cell lines (e.g., PC-3 for prostate, MCF-7 for breast) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the compound in culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle-only control and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control and plot cell viability (%) against the log of the compound concentration to determine the IC50 value.

Cytotoxicity via Lactate Dehydrogenase (LDH) Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[11] It serves as a complementary method to the MTT assay, directly measuring cell death rather than metabolic inaction.

Protocol:

• Experimental Setup: Seed and treat cells in a 96-well plate as described for the MTT assay (Section 3.1).

• Culture Supernatant Collection: After the incubation period, carefully collect 50 µL of the culture medium from each well.

• LDH Reaction: Use a commercial LDH cytotoxicity assay kit. Typically, this involves adding the collected supernatant to a reaction mixture containing the LDH substrate.

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Stop Reaction & Read: Add the stop solution provided in the kit and measure the absorbance at the recommended wavelength (usually 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent).

Hypothetical Data Summary: Module 1

Cell Line	Assay	IC50 (µM)	Max Cytotoxicity (%)
PC-3	MTT	15.2	N/A
PC-3	LDH	25.8	85% at 100 µM
MCF-7	MTT	42.5	N/A
MCF-7	LDH	60.1	70% at 100 µM

Module 2: Cellular Uptake and Transport Mechanism

Rationale: Many synthetic polyamine analogues utilize the natural polyamine transport system (PTS) to enter cells, which is often upregulated in cancer.[2][3] Understanding if and how 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] enters the cell is crucial for interpreting its mechanism of action. This can be investigated using a competitive uptake assay with a radiolabeled natural polyamine.

Caption: Logic of the competitive polyamine transport assay.

Competitive Polyamine Uptake Assay

Protocol:

• Cell Culture: Grow cells (e.g., DU145 prostate cancer cells, known for active PTS) to near confluency in 6-well plates.

• Pre-incubation: Wash cells with an uptake buffer (e.g., 5 mM HEPES-NaOH, pH 7.4, 145 mM NaCl, 3 mM KCl, 1 mM CaCl2, 0.5 mM MgCl2, 5 mM glucose).[12]

• Competition: Add the uptake buffer containing a fixed, low concentration of radiolabeled polyamine (e.g., [3H]-spermidine) and varying concentrations of the unlabeled test compound (3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]). Include controls with no competitor and with a known PTS substrate like unlabeled spermidine.

• Uptake: Incubate for a short period (e.g., 15-30 minutes) at 37°C. Polyamine uptake is rapid.[12]

• Wash: Stop the uptake by rapidly washing the cells three times with ice-cold buffer containing a high concentration of unlabeled spermidine to remove non-specifically bound radiolabel.

• Cell Lysis: Lyse the cells with 0.5 N NaOH.[12]

• Scintillation Counting: Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the intracellular radioactivity (counts per minute, normalized to protein content) against the concentration of the competitor. A dose-dependent decrease in radioactivity indicates competition for the same transport system.

Module 3: Effects on Polyamine Homeostasis

Rationale: If the compound is cytotoxic and enters the cell via the PTS, it likely perturbs the tightly regulated polyamine metabolic pathway.[13] Key indicators of this perturbation are changes in the intracellular concentrations of natural polyamines and altered activity of the primary biosynthetic (ODC) and catabolic (SSAT) enzymes.[2]

Quantification of Intracellular Polyamine Pools by HPLC

Protocol:

• Treatment: Treat cells in culture with the compound at its IC50 concentration for 24-48 hours.

• Cell Harvest: Harvest the cells, wash with PBS, and record the cell count.

• Extraction: Lyse the cell pellet in perchloric acid (e.g., 0.2 M) to precipitate proteins and extract the acid-soluble polyamines.

• Derivatization: Derivatize the polyamines in the supernatant with an agent like dansyl chloride or benzoyl chloride to make them detectable by HPLC.[14]

• HPLC Analysis: Separate and quantify the derivatized polyamines using a reverse-phase HPLC system with a fluorescence or UV detector. Compare the peak areas to those of known standards (putrescine, spermidine, spermine).

• Data Analysis: Express polyamine levels as nmol per million cells or per mg of protein and compare treated samples to untreated controls.

ODC and SSAT Enzyme Activity Assays

These are functional assays that measure the rate-limiting steps of polyamine biosynthesis and catabolism, respectively.[14]

• ODC Activity Assay: This assay typically measures the release of [14C]O2 from L-[1-14C]ornithine substrate.

• SSAT Activity Assay: This assay measures the transfer of the acetyl group from [14C]acetyl-CoA to spermidine.

General Protocol Outline:

• Treat cells with the compound as in 5.1.

• Prepare cell lysates under conditions that preserve enzyme activity.

• Incubate the lysate with the appropriate radiolabeled substrate ([14C]ornithine for ODC, [14C]acetyl-CoA for SSAT).

• Capture and quantify the radioactive product.

• Normalize enzyme activity to the total protein concentration in the lysate.

Hypothetical Data Summary: Module 3 (at IC50 concentration)

Parameter	Control	Treated	% Change
Putrescine (nmol/10^6 cells)	0.8	0.3	-62.5%
Spermidine (nmol/10^6 cells)	2.5	1.1	-56.0%
Spermine (nmol/10^6 cells)	3.1	1.9	-38.7%
ODC Activity (pmol/h/mg)	150	45	-70.0%
SSAT Activity (pmol/h/mg)	20	250	+1150%

Module 4: Potential as a Gene Delivery Vector

Rationale: Cationic polymers are widely explored as non-viral vectors for gene delivery.[15] Their positive charges allow them to electrostatically interact with and condense negatively charged DNA into nanoparticles, protecting it from degradation and facilitating cellular uptake.[8] The polycationic nature of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] makes it a candidate for this application.

DNA Condensation (Gel Retardation) Assay

This simple assay determines the ability of the compound to bind to DNA and neutralize its charge, thereby retarding its migration through an agarose gel.[7]

Protocol:

• Complex Formation: Prepare a series of tubes, each with a fixed amount of plasmid DNA (pDNA, e.g., 0.5 µg). Add increasing amounts of the compound to achieve a range of N/P ratios (the ratio of nitrogen atoms in the compound to phosphate groups in the DNA).

• Incubation: Incubate the mixtures at room temperature for 30 minutes to allow for complex formation (polyplexes).

• Agarose Gel Electrophoresis: Load the polyplexes onto a 1% agarose gel containing a fluorescent DNA stain (e.g., ethidium bromide).

• Visualization: Run the gel and visualize the DNA bands under UV light.

• Analysis: The N/P ratio at which the pDNA no longer migrates into the gel (i.e., the band disappears from the well) is the ratio required for complete condensation.

Caption: Workflow for the DNA condensation (gel retardation) assay.

In Vitro Transfection Efficiency Assay

This assay measures the ability of the compound-DNA polyplexes to deliver a reporter gene (e.g., encoding Green Fluorescent Protein, GFP, or Luciferase) into cells, leading to its expression.

Protocol:

• Cell Seeding: Seed cells (e.g., HEK293T, which are easily transfected) in a 24-well plate.

• Polyplex Formation: Prepare polyplexes at the optimal N/P ratio determined in 6.1, using a reporter plasmid.

• Transfection: Add the polyplexes to the cells in serum-free medium. After 4-6 hours, replace with complete medium.

• Gene Expression: Incubate for 24-48 hours to allow for expression of the reporter gene.

• Quantification:

  • For GFP: Analyze the percentage of fluorescent cells using flow cytometry or fluorescence microscopy.

  • For Luciferase: Lyse the cells and measure the luciferase activity using a luminometer and a luciferase assay kit.

• Controls: Include a positive control (a commercial transfection reagent like Lipofectamine) and a negative control (naked pDNA).

Conclusion and Integrated Data Interpretation

The systematic application of these four modules will yield a robust, multi-faceted dataset on the biological activities of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

• If the compound is highly cytotoxic (Module 1) and perturbs polyamine pools (Module 3) , it shows promise as an anticancer agent. The data from Module 2 will clarify if its uptake is specific to the PTS, suggesting a potential for selective targeting of cancer cells.

• If the compound shows low cytotoxicity but effectively condenses DNA (Module 4.1) and facilitates gene expression (Module 4.2) , it could be developed as a non-viral gene delivery vector.[7][15] In this case, its interaction with the PTS (Module 2) could even be leveraged for targeted delivery to specific cell types.[16]

• A lack of activity in all modules would suggest the compound is biologically inert under the tested conditions and may not be a priority for further development.

This structured approach ensures that research efforts are logical and cumulative, allowing scientists to build a comprehensive understanding of this novel compound and make informed decisions about its future development.

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Application Notes and Protocols for the Cellular Investigation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Disclaimer: As of the current scientific literature, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a structurally defined chemical compound available for research purposes.[1] However, its specific biological activities and effects in cell culture have not been extensively documented. This guide, therefore, provides a comprehensive framework and detailed protocols for the initial characterization and investigation of this novel polyamine analog in a cell culture setting, based on established principles of polyamine research and cytotoxicity testing.

Introduction: The Rationale for Investigating Novel Polyamine Analogs

Polyamines, such as putrescine, spermidine, and spermine, are ubiquitous polycationic molecules essential for a multitude of cellular processes, including cell growth, proliferation, differentiation, and apoptosis.[2][3][4] Their levels are tightly regulated, and dysregulation of polyamine metabolism is frequently observed in pathological conditions, particularly in cancer, where elevated polyamine levels are often correlated with uncontrolled cell proliferation.[4][5]

This has led to the development of synthetic polyamine analogs as potential therapeutic agents.[6][7][8] These analogs can interfere with the function of natural polyamines through various mechanisms, such as competing for cellular uptake, modulating the activity of key enzymes in polyamine metabolism, or acting as mimetics that disrupt normal cellular processes, ultimately leading to cytostasis or cytotoxicity in cancer cells.[7][8] The compound 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] represents one such synthetic, branched-chain polyamine analog whose biological effects remain to be elucidated.[1]

This document serves as a detailed guide for researchers to initiate the investigation of this compound's potential in a cell culture context.

PART 1: Initial Characterization and Cytotoxicity Screening

The first critical step in evaluating any novel compound is to determine its effect on cell viability and establish a dose-response relationship. This is typically achieved through cytotoxicity assays.

Experimental Workflow for Initial Screening

Caption: Workflow for cytotoxicity screening of a novel compound.

Protocol 1: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[9][10] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

• Dimethyl sulfoxide (DMSO)

• Selected cancer and non-cancerous cell lines (e.g., MCF-7, A549, HEK293)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[11]

• Compound Preparation: Prepare a stock solution of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in DMSO. Prepare serial dilutions of the compound in complete culture medium to achieve the desired final concentrations.

• Treatment: Remove the medium from the wells and add 100 µL of the medium containing various concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.[11]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).[11]

Data Presentation: IC50 Values

The results of the cytotoxicity screening should be summarized in a table to compare the potency of the compound across different cell lines and time points.

Cell Line	Cancer Type	IC50 (µM) - 48h	IC50 (µM) - 72h
MCF-7	Breast Cancer	Experimental Value	Experimental Value
A549	Lung Cancer	Experimental Value	Experimental Value
HeLa	Cervical Cancer	Experimental Value	Experimental Value
HEK293	Normal Kidney	Experimental Value	Experimental Value

A lower IC50 value indicates higher cytotoxic potency. A significant difference in IC50 values between cancer and normal cell lines suggests potential cancer-selective cytotoxicity.[10]

PART 2: Investigating the Mechanism of Action

Once the cytotoxic potential of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is established, the next step is to investigate its mechanism of action. Polyamines and their analogs are known to influence the cell cycle and apoptosis.[2][12]

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Materials:

• Cells treated with the compound at IC50 and sub-IC50 concentrations

• PBS

• Trypsin-EDTA

• 70% cold ethanol

• RNase A

• Propidium iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compound for 24 or 48 hours.

• Harvesting: Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of cold 70% ethanol while vortexing gently and fix overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution containing RNase A. Incubate for 30 minutes in the dark.

• Analysis: Analyze the cell cycle distribution using a flow cytometer.

Protocol 3: Apoptosis Assay by Annexin V/PI Staining

Materials:

• Cells treated with the compound

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells as described for the cell cycle analysis.

• Harvesting: Harvest both adherent and floating cells, wash with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Hypothesized Signaling Pathway

Based on the known roles of polyamines, a novel analog could potentially induce apoptosis through mitochondria-mediated pathways.[2]

Caption: Hypothesized apoptosis induction pathway.

Conclusion and Future Directions

The protocols outlined in this guide provide a foundational framework for the initial investigation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in a cell culture setting. The data generated from these experiments will be crucial in determining if this compound warrants further investigation as a potential therapeutic agent. Subsequent studies could explore its effects on polyamine metabolism, its ability to be taken up by the polyamine transport system, and its efficacy in in vivo models.

References

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• PubMed. (1991). Effects of polyamine analogs on the extent and fidelity of in vitro polypeptide synthesis. [Link]

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• PubMed. (n.d.). Effects of polyamines on apoptosis induced by simulated ischemia/reperfusion injury in cultured neonatal rat cardiomyocytes. [Link]

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• Egorov, O. S., et al. (2021). Structure and biological action of analogs and derivatives of biogenic polyamines. Fine Chemical Technologies. [Link]

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Application Notes and Protocols: 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] as a Versatile Building Block for Supramolecular Structures

Introduction: Unlocking the Supramolecular Potential of a Branched Polyamine

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a unique branched polyamine characterized by a central tertiary amine, two secondary amines, and two primary amines, all connected by flexible propyl and ethyl spacers with amide linkages. This multiplicity of amine functionalities, capable of acting as hydrogen bond donors and acceptors, along with its overall hydrophilic nature, makes it an intriguing candidate for the construction of higher-order supramolecular structures.

However, in its native state, the high water solubility of this molecule may preclude spontaneous self-assembly into discrete nanostructures in aqueous media. To harness its potential as a supramolecular building block, we propose a facile modification to introduce amphiphilicity—a key driver for self-assembly in aqueous environments. By attaching a hydrophobic tail to one of the primary amines, we can create a molecule with a hydrophilic polyamine head group and a lipophilic tail, predisposing it to form organized structures such as micelles or vesicles.

This guide provides a comprehensive overview of the synthesis of an amphiphilic derivative of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], detailed protocols for its self-assembly into supramolecular nanostructures, and a suite of characterization techniques to elucidate the properties of the resulting assemblies. The methodologies are designed for researchers in materials science, nanotechnology, and drug development, providing both practical steps and the scientific rationale behind them.

Part 1: Synthesis of an Amphiphilic Derivative

To induce self-assembly, we will covalently attach a hydrophobic alkyl chain to the polyamine headgroup. A common and effective method is the N-acylation of a primary amine with a long-chain fatty acid.[1][2][3] Here, we propose the synthesis of N-(2-aminoethyl)-3-(propyl(3-(stearoylamino)propyl)amino)propanamide , where a C18 stearoyl chain is attached to one of the primary amines of the parent molecule.

Protocol 1: Synthesis of N-(2-aminoethyl)-3-(propyl(3-(stearoylamino)propyl)amino)propanamide

Objective: To synthesize a mono-acylated, amphiphilic derivative of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Materials:

• 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

• Stearoyl chloride

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and hotplate

• Separatory funnel

• Standard glassware

Procedure:

• Dissolution: In a round-bottom flask, dissolve 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (1 equivalent) and triethylamine (1.1 equivalents) in anhydrous DCM. The triethylamine acts as a base to neutralize the HCl byproduct of the acylation reaction.

• Addition of Acylating Agent: While stirring the solution at 0°C (ice bath), slowly add a solution of stearoyl chloride (0.95 equivalents) in anhydrous DCM dropwise. Using slightly less than one equivalent of stearoyl chloride minimizes the formation of di-acylated product.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Work-up:

  • Wash the reaction mixture with 5% NaHCO₃ solution to remove any unreacted acid chloride and neutralize the triethylammonium hydrochloride salt.

  • Separate the organic layer and wash it with brine to remove any remaining aqueous impurities.

  • Dry the organic layer over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by column chromatography on silica gel using a gradient of methanol in dichloromethane to isolate the mono-acylated product.

• Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Workflow for the self-assembly of the amphiphilic polyamine.

Part 3: Characterization of Supramolecular Structures

A multi-technique approach is essential to fully characterize the resulting supramolecular structures. [4][5][6]

Protocol 3: Determination of Critical Aggregation Concentration (CAC)

The CAC is the concentration above which the amphiphilic molecules begin to form aggregates. It can be determined using a fluorescence probe like pyrene, which exhibits a change in its fluorescence spectrum upon partitioning into the hydrophobic core of the forming nanostructures. [4][7][8][9][10] Procedure:

• Pyrene Stock: Prepare a 1 mM stock solution of pyrene in acetone.

• Sample Preparation: Prepare a series of aqueous solutions of the amphiphilic polyamine with varying concentrations. Add a small aliquot of the pyrene stock solution to each, ensuring the final pyrene concentration is approximately 1 µM.

• Fluorescence Measurement: Excite the samples at 334 nm and record the emission spectra.

• Data Analysis: Plot the ratio of the fluorescence intensity of the first vibronic peak (I₁, ~373 nm) to the third vibronic peak (I₃, ~384 nm) against the logarithm of the amphiphile concentration. The CAC is determined from the inflection point of this plot.

Protocol 4: Size and Zeta Potential Measurement

Dynamic Light Scattering (DLS) is used to determine the hydrodynamic diameter and size distribution of the nanoparticles, while Zeta Potential measurements provide information about their surface charge and stability. [11][12][13][14][15][16][17][18][19][20] Procedure:

• Sample Preparation: Dilute the nanoparticle suspension in deionized water or a buffer of low ionic strength (e.g., 10 mM NaCl). For DLS, the solution should be visually clear to slightly hazy. [19]2. DLS Measurement:

  • Equilibrate the sample in the instrument's cuvette at 25°C.

  • Perform the measurement to obtain the intensity-weighted size distribution, average hydrodynamic diameter (Z-average), and Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample to a specialized zeta potential cell.

  • Apply an electric field and measure the electrophoretic mobility of the particles. The instrument software will calculate the zeta potential.

Parameter	Typical Expected Values	Significance
Z-average Diameter	50 - 200 nm	Indicates the average size of the nanostructures.
Polydispersity Index (PDI)	< 0.3	A measure of the broadness of the size distribution.
Zeta Potential	+20 to +40 mV	Indicates a net positive surface charge due to protonated amines, suggesting good colloidal stability. [12][17]

Protocol 5: Morphological Characterization

Transmission Electron Microscopy (TEM) provides direct visualization of the shape and size of the self-assembled nanostructures. [6][21][22][23][24] Procedure:

• Grid Preparation: Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper TEM grid. [6]2. Staining (Optional): After 1-2 minutes, wick away the excess liquid with filter paper. For enhanced contrast, you may apply a drop of a negative staining agent (e.g., 2% uranyl acetate) for 30-60 seconds and then wick it away.

• Drying: Allow the grid to air-dry completely.

• Imaging: Image the grid using a TEM at an appropriate accelerating voltage.

Part 4: Potential Applications in Drug Development

The positively charged surface and hydrophobic core of these self-assembled polyamine nanostructures make them promising candidates for various drug delivery applications. [11][22][25][26]

• Gene Delivery: The cationic surface can electrostatically interact with and condense negatively charged nucleic acids (siRNA, pDNA), protecting them from degradation and facilitating their cellular uptake. [5][26][27]* Hydrophobic Drug Encapsulation: The hydrophobic core can serve as a reservoir for poorly water-soluble drugs, improving their bioavailability and enabling targeted delivery. [11][25]* Biofilm Disruption: The polycationic nature of the surface may allow these nanoparticles to interact with and disrupt negatively charged bacterial biofilms.

Conclusion

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], when rendered amphiphilic through straightforward chemical modification, becomes a powerful building block for the creation of well-defined supramolecular nanostructures. The protocols outlined in this guide provide a robust framework for the synthesis, self-assembly, and characterization of these materials. The inherent properties of the resulting nanoparticles, including their positive surface charge and hydrophobic domains, open up a wide range of potential applications in biomedical research and drug development. By understanding and controlling the self-assembly process, researchers can tailor the properties of these nanostructures for specific functions, paving the way for novel therapeutic and diagnostic platforms.

References

• Saraswathy, M., & Sreenivasan, K. (n.d.). Critical aggregation concentration (CAC) measured using pyrene as fluorescent probe. ResearchGate. Retrieved from [Link]

• Sumper, M., & Kröger, N. (2008). From biosilicification to tailored materials: Optimizing hydrophobic domains and resistance to protonation of polyamines. PNAS, 105(16), 5962-5966. Retrieved from [Link]

• Yan, M., et al. (2010). Determination of critical aggregation concentration and aggregation number of acid-soluble collagen from walleye pollock (Theragra chalcogramma) skin using the fluorescence probe pyrene. Food Hydrocolloids, 24(6-7), 615-619.

• Sun, C., et al. (2019). Synthesis and application of spermine-based amphiphilic poly(β-amino ester)s for siRNA delivery. Nanoscale Advances. Retrieved from [Link]

• Sun, C., et al. (2019). Synthesis and application of spermine-based amphiphilic poly(β-amino ester)s for siRNA delivery. Nanoscale Advances, 1(10), 3878-3886. Retrieved from [Link]

• Kröger, N., & Sumper, M. (2008). From biosilicification to tailored materials: optimizing hydrophobic domains and resistance to protonation of polyamines. University of Strathclyde. Retrieved from [Link]

• Sun, C., et al. (2023). Synthesis and application of spermine-based amphiphilic poly(β-amino ester)s for siRNA delivery. National Institutes of Health. Retrieved from [Link]

• Luoyang Tongrun Nano Technology Co., Ltd. (2022). How To Prepare Of Samples For Nanoparticle Transmission Electron Microscopy (TEM). Retrieved from [Link]

• Nichugovskiy, A., Tron, G. C., & Maslov, M. (2021). Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications. Molecules, 26(21), 6579. Retrieved from [Link]

• Bettersize Instruments Ltd. (2024). Dynamic Light Scattering (DLS) Requirements for Sample Preparation. Retrieved from [Link]

• He, C., Hu, Y., Yin, L., Tang, C., & Yin, C. (2013). Independent effect of polymeric nanoparticle zeta potential/surface charge, on their cytotoxicity and affinity to cells. National Institutes of Health. Retrieved from [Link]

• (n.d.). Synthesis of amphiphilic polymers (a) and monomers (b). ResearchGate. Retrieved from [Link]

• McNeil, S. E. (2020). Measuring Zeta Potential of Nanoparticles: Version 1.2. National Center for Biotechnology Information. Retrieved from [Link]

• Webster, R. (2020). TEM: Transmission Electron Microscopy – Nanoparticle Sample Preparation and Demonstration. YouTube. Retrieved from [Link]

• Zhang, K., et al. (n.d.). Determination of critical aggregation concentration (CAC) of TH using pyrene fluorescence method. ResearchGate. Retrieved from [Link]

• nanoComposix. (n.d.). Dynamic Light Scattering (DLS) Nanoparticle Analysis. Retrieved from [Link]

• Microscopy Innovations. (n.d.). Nano-Particle TEM Sample Preparation Primer. Retrieved from [Link]

• Norwegian University of Science and Technology. (n.d.). Sample preparation for Transmission electron microscopy (TEM). Retrieved from [Link]

• Duhamel, J., et al. (2021). Determination of the Aggregation Number of Pyrene-Labeled Gemini Surfactant Micelles by Pyrene Fluorescence Quenching Measurements. Molecules, 26(10), 2962. Retrieved from [Link]

• Koepsell, H., et al. (2012). Role of a Hydrophobic Pocket in Polyamine Interactions with the Polyspecific Organic Cation Transporter OCT3. Journal of Biological Chemistry, 287(38), 32131-32142. Retrieved from [Link]

• (n.d.). Zeta-potential measurements of all the synthesized hPG amines.... ResearchGate. Retrieved from [Link]

• National Cancer Institute. (2005). Measuring Zeta Potential of Nanoparticles. National Center for Biotechnology Information. Retrieved from [Link]

• (n.d.). Guide for DLS sample preparation. ResearchGate. Retrieved from [Link]

• Lianos, P. (n.d.). Fluorescence Emission of Pyrene in Surfactant Solutions. University of Southern California. Retrieved from [Link]

• Sun, C., et al. (n.d.). Role of a Hydrophobic Modification in Spermine-Based Poly(β-amino ester)s for siRNA Delivery and Their Spray-Dried Powders for Inhalation and Improved Storage. ResearchGate. Retrieved from [Link]

• (n.d.). Zeta potential measurements of nanoparticles prepared with various PEG.... ResearchGate. Retrieved from [Link]

• Koepsell, H., et al. (2012). Role of a Hydrophobic Pocket in Polyamine Interactions with the Polyspecific Organic Cation Transporter OCT3. Journal of Biological Chemistry, 287(38), 32131-32142. Retrieved from [Link]

• Schmid, H. H., & Schmid, P. C. (1995). The N-acylation-phosphodiesterase pathway and cell signalling. Progress in Lipid Research, 34(1), 1-43. Retrieved from [Link]

• Adam, Z. R., et al. (2016). N-Carboxyanhydride-Mediated Fatty Acylation of Amino Acids and Peptides for Functionalization of Protocell Membranes. Journal of the American Chemical Society, 138(49), 15873-15876. Retrieved from [Link]

• Casero, R. A. Jr., & Pegg, A. E. (1993). Spermidine/spermine N1-acetyltransferase--the turning point in polyamine metabolism. FASEB Journal, 7(8), 653-661. Retrieved from [Link]

• (n.d.). N-Acylethanolamine. Wikipedia. Retrieved from [Link]

• Seiler, N. (1987). Functions of polyamine acetylation. Medical Biology, 65(2-3), 65-72. Retrieved from [Link]

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Comprehensive Characterization of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]: An Application Guide to Chromatographic and Spectroscopic Techniques

An Application Guide

Introduction and Molecular Overview

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched aliphatic amine featuring two primary amine termini, two internal secondary amide linkages, and a central tertiary amine.[1][2] Its polycationic nature at physiological pH suggests potential applications where interactions with nucleic acids or other biological polyanions are relevant, mirroring the roles of natural polyamines like spermine and spermidine.[3] The complexity of its structure, with multiple repeating units and various nitrogen environments, necessitates a suite of orthogonal analytical techniques for unambiguous characterization.

This guide is designed for researchers, quality control analysts, and drug development professionals, offering a comprehensive framework for establishing the identity, purity, and structural integrity of this molecule and its analogues.

Table 1: Physicochemical Properties of the Analyte

Property	Value	Source(s)
IUPAC Name	3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	[1][2]
Molecular Formula	C₁₃H₂₉N₅O₂	[1]
Molecular Weight	287.40 g/mol	[1]
CAS Number	2933216-18-1	[2]
Appearance	Varies (typically a solid or viscous oil)

Chromatographic Analysis for Purity and Identity

Chromatographic methods are indispensable for separating the target molecule from synthetic precursors, by-products, and degradants.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Expert Rationale: HPLC is the industry standard for quantifying the purity of non-volatile organic molecules. The target analyte lacks a native chromophore for UV detection, a common challenge with aliphatic polyamines.[4] Therefore, pre-column derivatization is employed to attach a UV-active or fluorescent tag, drastically enhancing detection sensitivity and allowing for accurate quantification.[3] We will use benzoyl chloride for derivatization, which reacts with primary and secondary amines to form benzamides, readily detectable by UV spectroscopy.[4][5]

Caption: Workflow for HPLC purity analysis with pre-column derivatization.

Protocol 2.1: RP-HPLC with Benzoyl Chloride Derivatization

• Reagent Preparation:

  • Sample Diluent: 0.1 M Sodium Borate Buffer, pH 9.5.

  • Derivatization Reagent: 2% (v/v) Benzoyl Chloride in Acetonitrile (Prepare fresh).

  • Mobile Phase A: Deionized Water with 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).

• Standard/Sample Preparation:

  • Accurately weigh and dissolve the analyte in the Sample Diluent to a final concentration of 1 mg/mL.

  • In an HPLC vial, mix 100 µL of the sample solution with 200 µL of the Derivatization Reagent.

  • Vortex vigorously for 30 seconds and let stand at room temperature for 30 minutes.

  • Add 100 µL of 2 M HCl to quench the reaction and vortex.

  • Dilute with 600 µL of Mobile Phase A.

• Chromatographic Conditions:

Parameter	Condition
HPLC System	Standard system with binary pump and UV detector
Column	C18 Reverse-Phase, 4.6 x 150 mm, 4 µm particle size[3]
Mobile Phase	Gradient of A and B (see table below)
Flow Rate	1.0 mL/min
Column Temp.	35 °C
Detection	UV at 254 nm[4]
Injection Vol.	10 µL

• Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation

Expert Rationale: LC-MS is a powerful technique that confirms both the identity and purity of a compound. It couples the separation power of HPLC with the mass-resolving capability of mass spectrometry.[6] For this analyte, Electrospray Ionization (ESI) in positive mode is the ideal choice, as it is a soft ionization technique well-suited for polar, thermally labile molecules, and will readily protonate the multiple amine sites. The resulting mass-to-charge ratio (m/z) provides a highly specific identifier for the molecule.[6]

Protocol 2.2: LC-MS Analysis

• Sample Preparation:

  • Dissolve the analyte in a mixture of 50:50 Water:Acetonitrile with 0.1% formic acid to a final concentration of approximately 10 µg/mL. Formic acid aids in the protonation of the analyte for positive mode ESI.

• LC-MS Conditions:

Parameter	Condition
LC System	UPLC/HPLC system coupled to a mass spectrometer
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 5 minutes
MS Detector	Quadrupole Time-of-Flight (Q-TOF) or similar high-resolution MS[3]
Ionization	ESI, Positive Mode
Scan Range	100 - 1000 m/z

• Expected Results:

  • Molecular Ion: The primary ion observed should be the protonated molecule, [M+H]⁺.

    • Calculated Exact Mass (C₁₃H₂₉N₅O₂): 287.2321

    • Expected m/z for [M+H]⁺: 288.2399

  • Fragmentation (MS/MS): Tandem MS (MS/MS) analysis of the 288.24 m/z parent ion can provide structural confirmation. Key fragments would likely arise from the cleavage of the amide bonds or adjacent C-C bonds.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques provide detailed information about the molecule's atomic composition and bonding, serving as the definitive proof of structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expert Rationale: NMR is the gold standard for unambiguous structural elucidation of organic molecules.[7] ¹H NMR provides information about the number and connectivity of hydrogen atoms, while ¹³C NMR reveals the carbon skeleton. For this molecule, using a solvent like D₂O can be informative, as the labile N-H protons (from primary amines and secondary amides) will exchange with deuterium and their signals will disappear, simplifying the spectrum and helping with peak assignment.[8]

Protocol 3.1: NMR Sample Preparation

• Accurately weigh 5-10 mg of the analyte.

• Dissolve in ~0.7 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O) or DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved before analysis.

Table 2: Predicted ¹H NMR Signals (in D₂O at 400 MHz) (Note: Chemical shifts (δ) are approximate and can vary. N-H protons are not listed as they will exchange with D₂O.)

Protons (Label from Structure)	Approx. δ (ppm)	Multiplicity	Integration	Assignment
a	~0.9	Triplet (t)	3H	-CH₂-CH₃ (propyl)
b	~1.7	Sextet	2H	-CH₂-CH₂ -CH₃ (propyl)
c, f, i, k	~2.6 - 3.0	Multiplet (m)	12H	Protons adjacent to amines (N-CH₂ )
d, h	~2.4	Triplet (t)	4H	-CH₂ -C=O (propanamide)
e, g	~3.4	Triplet (t)	4H	C=O-NH-CH₂ - (ethyl)

Fourier-Transform Infrared (FTIR) Spectroscopy

Expert Rationale: FTIR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule.[9] The spectrum of this analyte is expected to be rich with information, showing characteristic absorption bands for its primary amine, secondary amide, and aliphatic C-H bonds. The presence and position of these bands serve as a quick identity and quality check.

Protocol 3.2: FTIR Sample Preparation (Attenuated Total Reflectance - ATR)

• Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum.

• Place a small amount of the solid or liquid sample directly onto the crystal.

• Apply pressure using the anvil to ensure good contact.

• Record the sample spectrum.

Table 3: Key Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group	Reference(s)
3400 - 3250	Medium	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂)	[10]
~3300	Medium	N-H Stretch	Secondary Amide (-NH-)	[9]
2950 - 2850	Medium	C-H Stretch	Aliphatic (CH₂, CH₃)
~1640	Strong	C=O Stretch (Amide I Band)	Secondary Amide	[9][11][12]
~1550	Medium	N-H Bend (Amide II Band)	Secondary Amide	[9][12]
1650 - 1580	Medium	N-H Bend (Scissoring)	Primary Amine	[10]

Integrated Analytical Strategy

A robust characterization of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] relies on the synergistic use of these techniques. No single method provides all the necessary information. The proposed workflow ensures a comprehensive evaluation of the material's identity, structure, and purity.

Sources

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• 2. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 3. medipol.edu.tr [medipol.edu.tr]
• 4. iiste.org [iiste.org]
• 5. Improved Method for HPLC Analysis of Polyamines, Agmatine and Aromatic Monoamines in Plant Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Polyamines in biological samples: Rapid and robust quantification by solid-phase extraction online-coupled to liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support guide for the synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This document is designed for researchers, medicinal chemists, and process development scientists. Our goal is to provide actionable insights and robust troubleshooting strategies to help you overcome common hurdles in this synthesis, thereby improving yield, purity, and reproducibility. The branched, polyamine structure of this molecule makes it a valuable linker, but its synthesis presents unique challenges that require careful control of reaction parameters.[1][2]

Synthesis Strategy: The Aza-Michael Addition Pathway

The most direct and widely adopted method for constructing this molecule is a double aza-Michael addition. This strategy involves the conjugate addition of a primary amine (propylamine) to two equivalents of an activated alkene, in this case, a propenamide derivative. This approach is favored for its atom economy and convergent nature.

The overall synthetic workflow is depicted below. The key transformation is the reaction of propylamine with two equivalents of N-(2-aminoethyl)acrylamide. The precursor, N-(2-aminoethyl)acrylamide, can be synthesized via standard amide coupling between acrylic acid (or acryloyl chloride) and ethylenediamine. To prevent side reactions, a protection/deprotection sequence for one of the amino groups on ethylenediamine is highly recommended.

Caption: Recommended workflow for the synthesis of the target compound.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Issue 1: Low Yield and Incomplete Conversion

Q: My reaction stalls, or the overall yield of the bis-adduct is disappointingly low. What are the primary factors to investigate?

A: Low yield is a multifaceted issue often stemming from suboptimal reaction conditions or reactant stoichiometry. The second Michael addition is kinetically slower than the first due to increased steric hindrance and altered electronics, which can lead to incomplete conversion.

Causality & Solutions:

• Stoichiometry: The ratio of the amine to the Michael acceptor is critical. While a 1:2 molar ratio of propylamine to the acrylamide precursor is theoretically required, an excess of the Michael acceptor can promote the formation of side products. Start with a precise 1:2.05 ratio to ensure the primary amine is fully consumed.

• Temperature: Michael additions are often exothermic. While gentle heating can accelerate the slow second addition, excessive heat can promote side reactions, including polymerization of the acrylamide precursor.[3] A systematic temperature optimization is crucial.

• Reaction Time: These reactions can be slower than anticipated. Monitor progress closely using techniques like TLC or LC-MS. A common mistake is to terminate the reaction prematurely, leaving a mixture of mono- and bis-adducts.

• Solvent Choice: The solvent must fully dissolve all reactants. Protic solvents like ethanol or methanol can participate in the reaction and may slow it down by solvating the amine nucleophile. Aprotic polar solvents such as acetonitrile or DMF are often better choices.

Table 1: Recommended Starting Conditions for Optimization

Parameter	Recommended Value	Rationale
Solvent	Acetonitrile (CH₃CN)	Aprotic, polar, effectively dissolves reactants without interfering.
Temperature	25-40 °C	Balances reaction rate against the risk of polymerization. Start at RT and warm gently if needed.
Concentration	0.1 - 0.5 M	A moderate concentration prevents intermolecular side reactions while maintaining a reasonable rate.
Reaction Time	12 - 48 hours	Monitor by LC-MS to determine the point of maximum bis-adduct formation.
Atmosphere	Inert (N₂ or Ar)	Prevents potential oxidation of amines and side reactions with atmospheric CO₂.

Issue 2: Predominance of the Mono-Adduct Side Product

Q: My primary impurity is the mono-Michael addition product. How can I drive the reaction towards the desired bis-adduct?

A: Formation of the mono-adduct is a classic kinetic problem. The initial reaction of propylamine with one equivalent of the acrylamide is fast, but the resulting secondary amine is less nucleophilic and more sterically hindered, slowing the second addition.

Causality & Solutions:

• Slow Addition: Instead of adding all reactants at once, add the acrylamide precursor slowly over several hours to a solution of propylamine. This maintains a low concentration of the acceptor, favoring the reaction of the more nucleophilic primary amine first and then allowing sufficient time for the second, slower addition to occur.[3]

• Extended Reaction Time: As mentioned, ensure the reaction is allowed to proceed long enough for the second addition to reach completion. Do not rely on a fixed time from a general protocol; empirical determination via reaction monitoring is essential.

• Lewis Acid Catalysis: In some cases, a mild Lewis acid catalyst can activate the Michael acceptor, making it more electrophilic and potentially accelerating the second addition. However, this must be carefully optimized to avoid promoting polymerization.

Caption: Troubleshooting logic for maximizing bis-adduct formation.

Issue 3: Polymerization of the Acrylamide Precursor

Q: My reaction mixture turned into an intractable gel or solid. What caused this polymerization and how can it be prevented?

A: Acrylamides and acrylates are vinyl monomers that are highly susceptible to radical polymerization. This can be initiated by heat, light, or trace metal impurities.

Causality & Solutions:

• Inhibitors: Ensure your acrylamide precursor contains a radical inhibitor like MEHQ (monomethyl ether hydroquinone). If you synthesized it yourself, consider adding 100-200 ppm of MEHQ before storage.

• Temperature Control: Strictly control the reaction temperature. Run the reaction in a water bath to dissipate any exothermic heat generated. Avoid temperatures above 50 °C.

• Degas Solvents: Oxygen can sometimes initiate polymerization pathways. Using solvents that have been degassed by sparging with nitrogen or argon can help minimize this risk.

• Purity of Reagents: Ensure all glassware is scrupulously clean and free of trace metals that could initiate polymerization.

Issue 4: Difficulty with Product Purification

Q: The crude product streaks badly on silica gel, and I cannot achieve good separation. What purification methods are effective for this type of polyamine?

A: The multiple basic nitrogen atoms in the target molecule lead to strong, often irreversible, binding to the acidic silanol groups on standard silica gel. This causes significant tailing and poor recovery.

Causality & Solutions:

• Deactivate Silica Gel: If you must use silica gel chromatography, pre-treating the column can help. Flush the column with a solvent mixture containing a small amount of a volatile base, like 1-2% triethylamine or ammonium hydroxide in your eluent system (e.g., DCM/Methanol). This neutralizes the acidic sites.

• Ion-Exchange Chromatography (Recommended): This is the most robust method for purifying polyamines. Use a strong cation-exchange (SCX) resin. The protocol involves:

  • Loading: Dissolve the crude product in a slightly acidic buffer (e.g., 50 mM MES, pH 6.0) and load it onto the equilibrated SCX column. The positively charged product will bind.

  • Washing: Wash the column with the loading buffer, followed by a higher salt buffer (e.g., 0.1-0.2 M NaCl) to remove neutral impurities and weakly bound species.

  • Elution: Elute the desired product using a high-salt buffer or a basic solution (e.g., 0.1-0.5 M ammonium hydroxide) to neutralize the charge and release the compound.

• Reverse-Phase HPLC: Preparative C18 HPLC can be effective but requires an ion-pairing agent like trifluoroacetic acid (TFA) in the mobile phase (water/acetonitrile) to achieve good peak shape. The final product will be isolated as a TFA salt.

Key Experimental Protocols

Protocol 1: Synthesis of N-(2-(Boc-amino)ethyl)acrylamide

This protocol describes the amide coupling reaction to generate the key Michael acceptor.

• Setup: To a round-bottom flask under a nitrogen atmosphere, add N-Boc-ethylenediamine (1.0 eq) and dichloromethane (DCM, approx. 0.2 M). Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 10 minutes.

• Acryloyl Chloride Addition: Add acryloyl chloride (1.1 eq) dropwise to the cooled solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring for the consumption of the starting amine by TLC.

• Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure product.

Protocol 2: Double Aza-Michael Addition

This is the core reaction for assembling the backbone of the target molecule.

• Setup: In a flask under a nitrogen atmosphere, dissolve propylamine (1.0 eq) in acetonitrile (to 0.2 M).

• Reactant Addition: In a separate flask, dissolve N-(2-(Boc-amino)ethyl)acrylamide (2.05 eq) in a minimal amount of acetonitrile.

• Slow Addition: Add the acrylamide solution to the propylamine solution dropwise via a syringe pump over 2-3 hours at room temperature.

• Reaction: Stir the mixture at room temperature for 24-48 hours. Monitor the formation of the bis-adduct and the disappearance of the mono-adduct intermediate by LC-MS.

• Workup: Once the reaction is complete, remove the solvent under reduced pressure to yield the crude protected product, which can be taken to the next step.

Protocol 3: Deprotection and Purification

• Deprotection: Dissolve the crude protected product from the previous step in DCM (approx. 0.1 M). Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 2-4 hours.

• Solvent Removal: Concentrate the mixture under reduced pressure to remove the DCM and excess TFA. Co-evaporate with toluene (3x) to ensure all TFA is removed.

• Purification: Purify the resulting crude salt using the ion-exchange chromatography method described in the troubleshooting section above.

• Characterization: Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

References

• Krasavin, M. (2021). Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications. Molecules, 26(21), 6567. [Link][4]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link][5]

• LibreTexts Chemistry. (2019). 23.4: Preparation of Amines via Reductive Amination. [Link][6]

• Reddit r/Chempros. (2023). Ways to reduce the bis amination during a reductive amination?[Link][7]

• Bolisetty, S., et al. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Bioorganic & Medicinal Chemistry Letters, 29(16), 2115-2118. [Link][8]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from Aapptec.com. [Link][9]

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• 6. chem.libretexts.org [chem.libretexts.org]
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• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]

Technical Support Center: Overcoming Solubility Challenges with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support center for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This resource is designed for researchers, scientists, and drug development professionals who are utilizing this versatile polyamine linker in their experiments. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and resolve common solubility issues, ensuring the success and reproducibility of your work.

Understanding the Molecule: Why Solubility Can Be a Challenge

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched, aliphatic polyamine.[1][2] Its structure, featuring multiple amine groups, generally imparts good hydrophilicity, which is advantageous for applications in aqueous environments, such as in the development of Proteolysis Targeting Chimeras (PROTACs) or other drug delivery systems.[3][4] However, the overall solubility of a final construct depends on the properties of all its components, including the ligands it connects.[5] Highly lipophilic ligands can significantly reduce the aqueous solubility of the entire molecule, even with a hydrophilic linker.[5]

Furthermore, the protonation state of the amine groups is highly dependent on the pH of the solution. At physiological or lower pH, these amines are protonated, carrying a positive charge that enhances interaction with water and thus improves solubility. Conversely, at higher pH values, the amines are deprotonated and less soluble. This pH-dependent behavior is a critical factor to consider when working with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]?

A1: For preparing a concentrated stock solution, it is recommended to start with a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO). While many PROTACs are soluble in DMSO, some may require alternative solvents for initial stock preparation.[6] Other potential organic solvents include N,N-dimethylformamide (DMF) or ethanol. It is crucial to determine the maximum solubility in your chosen solvent to prepare the highest possible concentration, which will minimize the volume of organic solvent introduced into your final aqueous experimental medium.

Q2: My compound precipitates when I dilute the DMSO stock solution into my aqueous buffer. What should I do?

A2: This phenomenon, known as "precipitation upon dilution," is common when the final concentration in the aqueous buffer exceeds the compound's aqueous solubility. Here are several strategies to address this:

• pH Adjustment: The amine groups in the linker are basic and will be protonated at a lower pH, which increases aqueous solubility.[6] Try preparing your aqueous buffer at a slightly acidic pH (e.g., pH 6.0-6.5) to see if this improves solubility.

• Decrease the Final Concentration: The most straightforward approach is to test lower final concentrations of your compound in the aqueous medium.

• Use of Co-solvents or Excipients: The inclusion of a small percentage of a water-miscible organic co-solvent (like DMSO or ethanol) in your final aqueous buffer can help maintain solubility. Additionally, excipients such as polyethylene glycol (PEG) or cyclodextrins can be explored to enhance the solubility of hydrophobic compounds.

Q3: How does the choice of linker attachment points affect the overall solubility of my final molecule?

A3: The points at which you attach your ligands to the 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] linker can influence the final molecule's conformation and exposure of hydrophilic versus hydrophobic surfaces. While the linker itself is hydrophilic, improper attachment could lead to the masking of its polar amine groups and the presentation of a more lipophilic surface, thereby reducing aqueous solubility. Careful consideration of the attachment chemistry and the resulting three-dimensional structure is essential.

Troubleshooting Guides

Issue 1: Poor Solubility of the Free Linker in Aqueous Buffers

Symptoms:

• Visible precipitate or cloudiness when attempting to dissolve the linker directly in aqueous buffers (e.g., PBS) at neutral pH.

Root Cause Analysis and Solutions:

The primary reason for poor solubility of the free linker at neutral or high pH is the deprotonation of its amine groups, reducing their interaction with water.

Troubleshooting Workflow:

Caption: Logical workflow for troubleshooting final conjugate solubility.

References

• AxisPharm. (2024, October 23). From Design to Degradation: The Essential Role of Linkers in PROTACs. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 3. precisepeg.com [precisepeg.com]
• 4. The Essential Role of Linkers in PROTACs [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support center for the purification of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a branched polyamine molecule with CAS number 2933216-18-1.[1][2] This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this and structurally similar polyamines. We will delve into the underlying principles of the recommended purification strategies, provide detailed troubleshooting guides, and offer step-by-step protocols to enhance the purity and yield of your target compound.

Understanding the Molecule and Its Challenges

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched aliphatic amine with multiple primary and tertiary amine functionalities, as well as amide bonds.[1][3] This unique structure presents several purification challenges:

• High Polarity and Water Solubility: The multiple amine groups make the molecule highly polar and water-soluble, which can complicate extraction and reverse-phase chromatography.

• Multiple Charge States: The primary and tertiary amines have different pKa values, leading to multiple charge states depending on the pH. This can result in peak broadening or splitting during ion-exchange chromatography if the pH is not carefully controlled.

• Potential for Metal Chelation: Polyamines can chelate metal ions, which may affect their chromatographic behavior and stability.

• Susceptibility to Degradation: The amide bonds can be susceptible to hydrolysis under strongly acidic or basic conditions.

• Similar Impurities: Synthesis of such molecules can lead to impurities with very similar structures, such as incompletely reacted starting materials or byproducts from side reactions, making separation difficult.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Ion-Exchange Chromatography (IEX) Troubleshooting

Question 1: Why am I observing a broad peak or multiple peaks for my compound during cation-exchange chromatography?

Answer: This is a common issue when purifying polyamines with multiple protonation sites. The broadness or splitting of the peak is likely due to the presence of multiple charged species of your molecule at the operating pH.

• Causality: The primary and tertiary amines in 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] have distinct pKa values. If the buffer pH is close to one of these pKa values, you will have a mixture of protonated and deprotonated forms, each interacting differently with the ion-exchange resin.

• Solution:

  • Lower the pH: Ensure your loading and elution buffers are at a pH at least one to two units below the lowest pKa of the amine groups. This will ensure that all amine groups are fully protonated, resulting in a single, more homogenous charged species that will bind more uniformly to the cation-exchange resin.[4]

  • Buffer System: Use a buffer system with good buffering capacity at the desired pH to maintain consistent protonation throughout the chromatographic run.

Question 2: My compound is not binding to the cation-exchange column, or the recovery is very low.

Answer: This issue can arise from several factors related to the sample preparation and buffer conditions.

• Causality:

  • Incorrect pH: If the pH of your sample and loading buffer is above the isoelectric point (pI) of the molecule, it will have a net neutral or negative charge and will not bind to a cation-exchange resin.

  • High Salt Concentration in Sample: If your sample contains a high concentration of salts, these salt cations will compete with your compound for binding sites on the resin, preventing your molecule from binding effectively.

• Solution:

  • Adjust Sample pH: Ensure the pH of your sample is sufficiently low to ensure a strong positive charge.

  • Desalt the Sample: If your sample has a high salt concentration, perform a desalting step (e.g., dialysis, size-exclusion chromatography, or buffer exchange) before loading it onto the ion-exchange column.

  • Column Equilibration: Thoroughly equilibrate the column with the low-salt loading buffer before applying your sample.[4]

Question 3: I am unable to elute my compound from the cation-exchange column, or it requires a very high salt concentration.

Answer: Strong binding to the resin is expected for a polyamine like 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] due to its multiple positive charges.

• Causality: The high density of positive charges on the fully protonated molecule leads to a strong electrostatic interaction with the negatively charged stationary phase.

• Solution:

  • Increase Salt Gradient Steepness: A steeper salt gradient can be used to elute tightly bound compounds.

  • Increase Maximum Salt Concentration: You may need to use a higher final salt concentration in your elution buffer (e.g., up to 2 M NaCl).

  • Consider a Weaker Cation-Exchanger: If you are using a strong cation-exchanger (e.g., sulfopropyl), consider switching to a weak cation-exchanger (e.g., carboxymethyl) which may allow for elution under milder conditions.[4]

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) Troubleshooting

Question 1: My compound elutes in the void volume or shows very poor retention on a C18 column.

Answer: This is a common challenge for highly polar and water-soluble compounds like polyamines.

• Causality: The high polarity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] results in weak hydrophobic interactions with the non-polar stationary phase of the C18 column.[5]

• Solution:

  • Use an Ion-Pairing Reagent: Add an ion-pairing reagent such as trifluoroacetic acid (TFA) or heptafluorobutyric acid (HFBA) to the mobile phase.[5] These reagents have a hydrophobic tail that interacts with the stationary phase and a charged head that forms an ion pair with the protonated amines of your compound, increasing its retention.

  • Use a Polar-Embedded or Polar-Endcapped Column: These types of columns are designed to have better retention for polar compounds.

  • Highly Aqueous Mobile Phase: Start with a mobile phase containing a very low percentage of organic solvent (e.g., 0-5% acetonitrile or methanol).

Question 2: I am observing poor peak shape (tailing) during RP-HPLC analysis.

Answer: Peak tailing in RP-HPLC of amines is often caused by interactions with residual silanol groups on the silica-based stationary phase.

• Causality: Free silanol groups on the silica surface are acidic and can interact with the basic amine groups of your compound through secondary ion-exchange interactions, leading to peak tailing.

• Solution:

  • Use a Modern, High-Purity Silica Column: Newer columns are designed with minimal residual silanol groups.

  • Add a Competing Base: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites and improve peak shape.

  • Optimize Ion-Pairing Reagent Concentration: Ensure you are using an adequate concentration of the ion-pairing reagent (e.g., 0.1% TFA) to effectively mask the silanol interactions.[5]

Experimental Protocols

Protocol 1: Ion-Exchange Chromatography for Purification

This protocol provides a starting point for the purification of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] using cation-exchange chromatography.

• Column Selection:

  • Resin: Strong cation-exchange resin (e.g., SP Sepharose, Poros 50 HS).

  • Column Size: Select a column size appropriate for your sample load.

• Buffer Preparation:

  • Loading Buffer (Buffer A): 20 mM MES, pH 6.0.

  • Elution Buffer (Buffer B): 20 mM MES, 2 M NaCl, pH 6.0.

• Sample Preparation:

  • Dissolve the crude sample in Loading Buffer.

  • Adjust the pH to 6.0.

  • If the sample has high conductivity, desalt it using a desalting column or dialysis against the Loading Buffer.

• Chromatography Steps:

  • Equilibration: Equilibrate the column with 5-10 column volumes (CV) of Loading Buffer.

  • Loading: Load the prepared sample onto the column at a flow rate recommended by the column manufacturer.

  • Wash: Wash the column with 5-10 CV of Loading Buffer to remove unbound impurities.

  • Elution: Elute the bound compound using a linear gradient from 0% to 100% Elution Buffer over 10-20 CV.

  • Fraction Collection: Collect fractions and analyze them for the presence of the target compound (e.g., by HPLC, TLC, or mass spectrometry).

• Post-Purification:

  • Pool the fractions containing the pure compound.

  • Desalt the pooled fractions if necessary.

Protocol 2: Reverse-Phase HPLC for Purity Analysis and Small-Scale Purification

This protocol is suitable for analyzing the purity of fractions or for small-scale purification.

• Column Selection:

  • Stationary Phase: C18, wide-pore (300 Å) for better recovery of larger molecules if applicable, though a standard 120 Å pore size should be sufficient for this molecule.

  • Dimensions: Analytical (e.g., 4.6 x 150 mm, 5 µm) or semi-preparative depending on the scale.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Chromatography Conditions:

  • Flow Rate: 1 mL/min for an analytical column.

  • Detection: UV at 210-220 nm (for amide bonds) or by an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) if the compound has no strong chromophore.

  • Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5-50% B (linear gradient)

    • 25-30 min: 50-95% B (linear gradient)

    • 30-35 min: Hold at 95% B

    • 35-40 min: Return to 5% B and re-equilibrate.

• Sample Preparation:

  • Dissolve the sample in Mobile Phase A or a low percentage of Mobile Phase B.

  • Filter the sample through a 0.22 µm filter before injection.

Data Presentation

Table 1: Comparison of Purification Techniques

Parameter	Ion-Exchange Chromatography (IEX)	Reverse-Phase HPLC (RP-HPLC)
Principle	Separation based on net charge.	Separation based on hydrophobicity.
Stationary Phase	Charged resin (e.g., SP, Q).	Hydrophobic (e.g., C18, C8).
Mobile Phase	Aqueous buffers with a salt gradient.	Aqueous/organic solvent mixture with an organic gradient.
Selectivity for Polyamines	High, based on the number and pKa of amine groups.	Moderate, requires ion-pairing agents for good retention.
Loading Capacity	High.	Lower than IEX.
Resolution	Good for charge-based separation.	High, especially for closely related structures.
Primary Application	Capture and initial purification.	Polishing and high-resolution analysis.

Visualizations

Workflow for Purification of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Caption: A typical two-step chromatographic purification workflow.

Troubleshooting Logic for IEX Peak Broadening

Caption: Decision tree for troubleshooting IEX peak shape issues.

References

• Characterizing Polyamides Using Reversed-Phase Liquid Chromatography. (2023). LCGC. [Link]

• DeSantis, J., & Salisbury, R. (1991). An ion-exchange chromatography procedure for the isolation and concentration of basic amino acids and polyamines from complex biological samples prior to high-performance liquid chromatography. Analytical Biochemistry, 199(1), 86-92. [Link]

• Guide to Ion-Exchange Chromatography. Harvard Apparatus. [Link]

• D'Orazi, G., & Bagni, N. (1987). Polyamines and Pectins (I. Ion Exchange and Selectivity). Plant Physiology, 85(2), 477–480. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Agilent Technologies. [Link]

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]-西安齐岳生物 [0qy.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. harvardapparatus.com [harvardapparatus.com]
• 5. hplc.eu [hplc.eu]

Stability problems with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in solution

Welcome to the technical support guide for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This document is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common stability challenges encountered when working with this complex polyaminoamide in solution. Our goal is to provide you with the scientific rationale and practical steps to ensure the integrity and reproducibility of your experiments.

Introduction to the Molecule

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine containing primary, secondary, and tertiary amine functionalities, as well as two amide bonds[1][2]. This intricate structure, while valuable for various applications such as nucleic acid stabilization or as a linker in drug conjugates, presents inherent stability risks in aqueous solutions[3][4]. Understanding these potential failure points is the first step toward robust experimental design.

The primary modes of degradation for this class of molecule are:

• Amide Hydrolysis: Cleavage of the C-N amide bond, accelerated by acidic or basic conditions.

• Oxidative Degradation: Modification of the electron-rich amine groups by oxygen or other oxidants.

• Adsorption: Non-specific binding to laboratory plastics and glassware.

This guide will address these issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a progressive loss of my compound's activity or inconsistent results over the course of an experiment. What could be the cause?

A1: This is a classic symptom of compound instability in the experimental medium[5]. For a molecule like 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], the most likely culprits are hydrolysis of the amide bonds or oxidation of the amine groups. The rate of these degradation reactions is highly dependent on the solution's pH, temperature, and composition.

Immediate Troubleshooting Steps:

• Prepare Fresh Solutions: Always prepare solutions of the compound immediately before use. Avoid using solutions that have been stored for extended periods, even at -20°C or -80°C, unless stability has been explicitly validated for those conditions.

• Perform a Time-Course Stability Test: To confirm degradation, incubate your compound in the final experimental buffer. At various time points (e.g., 0, 2, 6, 24 hours), quench the reaction and analyze the concentration of the intact compound using a stability-indicating method like HPLC or LC-MS[6]. A decreasing peak area for the parent compound over time is direct evidence of degradation.

Q2: My solution's pH is drifting after adding the compound, or I see precipitation. Why is this happening?

A2: The multiple amine groups in the molecule have different pKa values. When you introduce the compound, which is often stored as a salt (e.g., HCl salt), into a weakly buffered solution, it can alter the final pH. This pH shift can, in turn, cause the compound to crash out of solution if it moves to a pH where the molecule is less soluble.

Root Cause Analysis & Solution Workflow:

// Connections A -> B [label=" is likely due to "]; B -> C [label=" which leads to "]; C -> D [label=" if "]; D -> A [style=dashed, label=" causing "]; A -> E [lhead=cluster_2, label=" To solve this: ", style=dashed]; E -> F; F -> G; G -> H; } dot Caption: Troubleshooting workflow for pH and solubility issues.

Recommendations:

• Buffer Selection: Use a buffer with a pKa value within +/- 1 unit of your target experimental pH. For experiments at physiological pH (~7.4), buffers like HEPES or PBS are generally suitable, but ensure their concentration is sufficient (typically ≥ 50 mM) to handle the addition of your compound.

• pH Adjustment: After dissolving the compound, always verify the final pH of the working solution and adjust if necessary.

Q3: I suspect my compound is degrading. How can I minimize amide hydrolysis?

A3: Amide hydrolysis is highly pH and temperature-dependent. The reaction is significantly accelerated at both low (<5) and high (>9) pH ranges[7][8][9].

Parameter	Condition	Rationale
pH	Maintain between 6.0 and 8.0	This is the range where the rate of uncatalyzed amide hydrolysis is generally at its minimum. Both acid- and base-catalyzed pathways are minimized[8][9].
Temperature	Prepare and use at the lowest practical temperature . Store stocks at -80°C .	Hydrolysis is a chemical reaction with an activation energy barrier. Lowering the temperature significantly reduces the reaction rate[10].
Buffer Catalysis	Avoid buffers with nucleophilic species (e.g., Tris at higher pH).	Certain buffer components can actively participate in and accelerate the hydrolysis reaction. Phosphate or HEPES are often safer choices.

Experimental Protocol: Assessing pH-Dependent Stability

• Prepare Buffers: Prepare a series of buffers (e.g., Acetate pH 5, Phosphate pH 7, Borate pH 9).

• Incubate Compound: Add your compound to each buffer at the desired final concentration. Incubate at the experimental temperature (e.g., 37°C).

• Sample at Timepoints: Take samples at T=0, 1, 4, 8, and 24 hours.

• Analyze: Use LC-MS to quantify the remaining parent compound. Plot the percentage of remaining compound versus time for each pH condition to identify the optimal pH range for stability.

Q4: How can I prevent oxidative degradation of the amine groups?

A4: Aliphatic amines are susceptible to oxidation, a process that can be catalyzed by light, dissolved oxygen, and trace metal ions[11][12][13]. Secondary and tertiary amines are often more easily oxidized than primary amines[14].

Degradation Pathway Overview:

Mitigation Strategies:

• Use High-Purity Water and Buffers: Use HPLC-grade or Milli-Q water to minimize metal ion contamination.

• De-gas Solutions: For long-term experiments, consider sparging your buffers with an inert gas like nitrogen or argon to remove dissolved oxygen.

• Add a Chelator: If metal-catalyzed oxidation is suspected, the addition of a small amount (e.g., 100 µM) of EDTA to your buffer can sequester divalent metal ions.

• Protect from Light: Store stock solutions and conduct experiments in amber vials or protect them from direct light, as light can promote the formation of radical species[15].

Q5: What are the best practices for preparing and storing stock solutions?

A5: Proper stock solution management is critical for reproducibility[16][17]. Polyamines in particular require careful handling[18].

Practice	Guideline	Rationale
Solvent	Use anhydrous DMSO or ethanol for the primary stock.	Minimizes water available for hydrolysis during long-term storage.
Aliquoting	Aliquot into single-use volumes.	Prevents multiple freeze-thaw cycles, which can introduce moisture and accelerate degradation[16]. Polyamines have been shown to be more stable when stored frozen[19].
Storage Temp.	Store aliquots at -80°C .	Significantly slows down all potential degradation pathways.
Container	Use low-binding polypropylene tubes.	Prevents loss of compound due to adsorption onto container walls, a common issue with "sticky" molecules[5].

References

• Duan, P., Dai, L., & Savage, P. E. (n.d.).
• Duan, P., et al. (2010). Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water.
• Duan, P., Dai, L., & Savage, P. E. (2010).
• Ranucci, E., et al. (2020).
• Achhammer, B. G., et al. (n.d.). Mechanism of the degradation of polyamides.
• Garah, M., et al. (2023).
• Hansen, D. E. (2018). On the hydrolysis mechanisms of amides and peptides. University of Regina.
• Wang, C., et al. (2021).
• Goff, G. S., & Rochelle, G. T. (n.d.). Oxidative Degradation of Amines With High-Temperature Cycling.
• BenchChem. (2025). Technical Support Center: Strategies to Improve the Stability of Small Molecule Inhibitors in Experimental Conditions. BenchChem.
• Delamar, M., et al. (n.d.). Electrochemical oxidation of aliphatic amines and their attachment to carbon and metal surfaces. PubMed.
• Pharma Stability. (n.d.). Troubleshooting & Pitfalls. Pharma Stability.
• Oreate AI. (2025). Common Methods and Technical Guidelines for Preparing Solutions in the Laboratory.
• Ferraz, C. G., et al. (n.d.). Oxidation potential of different aliphatic and aromatic amines.
• Choudhary, A. (2025).
• Hsu, H.-I., & Li, H.-C. (2003). Effects of polyamines on the thermal stability and formation kinetics of DNA duplexes with abnormal structure. PMC.
• BroadPharm. (n.d.). 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. BroadPharm.
• BenchChem. (n.d.). Performance comparison of different branched polyamines in extremophile biology. BenchChem.
• MedchemExpress. (n.d.). 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. MedchemExpress.com.
• de Oliveira, M. A. L., et al. (2023). Evaluation of the stability of polyamines in human serum at different storage temperatures using capillary electrophoresis with indirect ultraviolet detection. PubMed.
• StressMarq Biosciences Inc. (2025). Proper Reagent Storage and Handling. StressMarq Biosciences Inc.
• Biocompare. (2022). Best Practices for Biological Sample Storage and Management. Biocompare.

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effects of polyamines on the thermal stability and formation kinetics of DNA duplexes with abnormal structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting & Pitfalls – Pharma Stability [pharmastability.com]
• 7. pure.psu.edu [pure.psu.edu]
• 8. researchgate.net [researchgate.net]
• 9. uregina.ca [uregina.ca]
• 10. (54a) Kinetics and Mechanism of N-Substituted Amide Hydrolysis in High-Temperature Water | AIChE [proceedings.aiche.org]
• 11. Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Electrochemical oxidation of aliphatic amines and their attachment to carbon and metal surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 16. Proper Reagent Storage and Handling | Updated 2025 | StressMarq Biosciences Inc. [stressmarq.com]
• 17. biocompare.com [biocompare.com]
• 18. Common Methods and Technical Guidelines for Preparing Solutions in the Laboratory - Oreate AI Blog [oreateai.com]
• 19. Evaluation of the stability of polyamines in human serum at different storage temperatures using capillary electrophoresis with indirect ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

As a Senior Application Scientist, I've designed this comprehensive technical support center to provide you with in-depth guidance on optimizing the reaction conditions for the synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This guide is structured to address common challenges and provide scientifically grounded solutions to streamline your experimental workflow.

Introduction to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine featuring a central tertiary amine, two amide linkages, and two terminal primary amines.[1][2] Its structure suggests its potential utility in various applications, including as a building block in drug delivery systems, a ligand in coordination chemistry, or as a component in novel polymers and materials. The presence of multiple primary and secondary amines, along with amide bonds, necessitates careful control over reaction conditions to achieve high purity and yield.

Proposed Synthetic Pathway

A common and effective method for synthesizing this molecule involves a multi-step process. Understanding this pathway is crucial for effective troubleshooting.

Caption: Proposed synthetic pathway for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], particularly focusing on the critical amide coupling step.

Issue 1: Low Yield of the Desired Product

Question: I am observing a very low yield of my target molecule after the amide coupling and deprotection steps. What are the potential causes and how can I improve it?

Answer: Low yields in amide coupling reactions are a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is essential.

Possible Causes & Solutions:

• Incomplete Activation of Carboxylic Acid: The carboxylic acid groups of 3,3'-(Propylimino)bis(propanoic acid) must be activated to react with the amine. If activation is inefficient, the reaction will not proceed to completion.

  • Solution: Ensure your coupling reagents are fresh and anhydrous. Consider switching to a more potent activating agent. For instance, HATU and PyAOP are generally more efficient than HOBt-based reagents, especially for potentially challenging couplings. You can also try increasing the amount of the coupling reagent.[3]

• Suboptimal Reaction Temperature: Amide bond formation can be sensitive to temperature.

  • Solution: While room temperature is a good starting point, gently heating the reaction mixture (e.g., to 30-40°C) can sometimes overcome activation barriers.[4] However, be cautious, as excessive heat can lead to side reactions and racemization if chiral centers are present.[5]

• Poor Solvent Choice: The solvent must be able to dissolve all reactants and facilitate the reaction.

  • Solution: High-purity, anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are standard choices.[4] If solubility is an issue, experimenting with solvent mixtures or other polar aprotic solvents may be beneficial.

• Premature Precipitation of Product or Reactants: If any of the components precipitate before the reaction is complete, the yield will be significantly reduced.

  • Solution: Ensure adequate solvent volume and vigorous stirring. A change in solvent or a slight increase in temperature might be necessary to maintain solubility.

Issue 2: Presence of Multiple Impurities in the Final Product

Question: My final product shows multiple spots on a TLC plate and several peaks in the LC-MS, indicating significant impurities. What are the likely side reactions, and how can I minimize them?

Answer: The presence of multiple amine and carboxylic acid functionalities can lead to several side reactions.

Common Side Reactions & Prevention Strategies:

• Diacylation of the Diamine: If you are using an unprotected diamine like ethylenediamine, the diacylated product is a very common impurity.

  • Solution: The most effective strategy is to use a mono-protected diamine, such as N-Boc-ethylenediamine. This ensures that only one amino group is available for acylation. The Boc group can then be removed in a subsequent step.

• Intramolecular Cyclization: The intermediate activated di-acid could potentially cyclize, especially if the reaction conditions favor it.

  • Solution: Add the activated di-acid solution slowly to the solution containing the amine. This maintains a low concentration of the activated species and favors the intermolecular reaction.

• Guanidinylation of the Amine: If you are using uronium-based coupling reagents (like HBTU, HCTU, or HATU), they can react with the primary amine to form a guanidinium byproduct, which terminates the chain.

  • Solution: To avoid this, consider using phosphonium-based coupling reagents like PyBOP or PyAOP, which do not cause this side reaction.[5] These are particularly recommended for more complex or sensitive couplings.

Caption: A streamlined workflow for troubleshooting common synthesis issues.

Issue 3: Difficulty in Purifying the Final Product

Question: My product is a sticky, water-soluble oil, and I'm losing a significant amount during column chromatography. Are there better purification techniques?

Answer: The polar nature of polyamines and their amide derivatives can indeed make purification challenging.

Purification Strategies:

• Recrystallization: If your product can be solidified, recrystallization is an excellent method to achieve high purity, often superior to chromatography for amides.[6] Experiment with various polar solvents like ethanol, acetonitrile, or 1,4-dioxane.[6]

• Ion-Exchange Chromatography: Given the basic nature of the multiple amine groups, ion-exchange chromatography can be a powerful purification tool. You can bind your product to a cation-exchange resin and then elute it with a salt or pH gradient.

• Solvent Extraction: A series of aqueous extractions at different pH values can help remove unreacted starting materials and byproducts. For instance, unreacted di-acid can be removed by extraction with a basic aqueous solution, while unreacted diamine might be removed by an acidic wash (though your product will also likely partition into the aqueous layer).

• Reverse-Phase Chromatography: While challenging for very polar compounds, reverse-phase HPLC with a suitable ion-pairing agent (like TFA) in the mobile phase can be effective for final polishing.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of reactants for the amide coupling step?

For the coupling of the di-acid with a mono-protected diamine, a slight excess of the di-acid and coupling reagents is generally recommended to drive the reaction to completion. A good starting point would be:

Reactant	Molar Equivalents
Mono-protected diamine	1.0
3,3'-(Propylimino)bis(propanoic acid)	1.1 - 1.2
Coupling Reagent (e.g., HATU, PyBOP)	1.1 - 1.2 per COOH
Base (e.g., DIPEA, NMM)	2.0 - 3.0

Q2: Which base should I use for the coupling reaction?

The choice of base is critical to prevent side reactions like racemization. A non-nucleophilic, sterically hindered base is preferred.

• Recommended: N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM).

• Use with Caution: Triethylamine (TEA) is a stronger base and can sometimes promote side reactions.[4]

Q3: Do I need to perform the reaction under an inert atmosphere?

While many amide coupling reactions are robust enough to be performed in the open air, using an inert atmosphere (like nitrogen or argon) is good practice. It prevents potential oxidation of sensitive reagents and ingress of moisture, which can quench the activated species.[3]

Q4: What analytical techniques are best for characterizing the final product?

A combination of techniques is necessary to confirm the structure and purity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

• NMR Spectroscopy (¹H and ¹³C): Essential for structural elucidation.

• Mass Spectrometry (e.g., ESI-MS): To confirm the molecular weight.

• HPLC/UPLC: To assess purity. A method using an ion-pairing agent or HILIC (Hydrophilic Interaction Liquid Chromatography) would be suitable for this polar molecule.

• FT-IR Spectroscopy: To confirm the presence of key functional groups (amide C=O stretch, N-H stretch).

Experimental Protocols

Protocol 1: Optimized Amide Coupling Reaction

• In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 3,3'-(Propylimino)bis(propanoic acid) (1.1 eq) and the coupling reagent (e.g., HATU, 2.2 eq) in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• Add DIPEA (3.0 eq) dropwise and stir for 15-20 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve N-Boc-ethylenediamine (1.0 eq) in anhydrous DMF.

• Slowly add the solution of the mono-protected diamine to the activated di-acid solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and proceed with extraction and purification.

Protocol 2: Boc Deprotection

• Dissolve the purified, Boc-protected intermediate in a suitable solvent such as Dichloromethane (DCM) or 1,4-Dioxane.

• Add an excess of a strong acid, typically Trifluoroacetic Acid (TFA) or HCl in dioxane (e.g., 4M solution).

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the deprotection by TLC or LC-MS until the starting material is fully consumed.

• Remove the solvent and excess acid under reduced pressure.

• The final product is often obtained as a salt (e.g., TFA or HCl salt), which may aid in its handling and purification.

References

• Benchchem. (n.d.). Troubleshooting guide for peptide coupling reactions with hindered amino acids.
• Benchchem. (n.d.). Troubleshooting guide for peptide coupling with 6-Methylpicolinic acid-thioamide.
• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate.
• (n.d.). Optimizing Peptide Coupling: Key Techniques.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• BroadPharm. (n.d.). 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].
• MedchemExpress.com. (n.d.). 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] | Biochemical Assay.

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. jpt.com [jpt.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: A Troubleshooting Guide for Experiments with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Prepared by the Senior Application Scientist Desk

Welcome to the technical support center for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile polyamine analogue. We have structured this resource to provide rapid solutions through our FAQs and in-depth guidance for more complex experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling, storage, and use of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Q1: How should I properly store and handle this compound to ensure its integrity and my safety?

A: Proper storage and handling are critical. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched amine molecule[1][2]. While specific safety data for this exact compound is not widely published, its structural similarity to other polyamines, such as N,N'-Bis(2-aminoethyl)-1,3-propanediamine, suggests that it should be treated as a potentially corrosive and hazardous substance[3][4].

• Storage: For long-term stability, the compound should be stored at -20°C.[1] Upon receipt, confirm the product is sealed and store it immediately under the recommended conditions.

• Handling: Always handle the compound in a well-ventilated area or a chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles with side shields.[3] Avoid inhalation of any dust or vapors and prevent contact with skin and eyes.[3]

• Safety Measures: Ensure that an eyewash station and safety shower are readily accessible in the workspace.[3]

Q2: What is the best way to prepare a stock solution? I'm observing poor solubility.

A: Solubility issues are often pH-dependent for polyamines. The multiple amine groups in the structure mean its charge, and therefore its solubility in aqueous solutions, is highly influenced by pH.

• Start with an Acidic Solvent: We recommend preparing an initial high-concentration stock solution (e.g., 10-50 mM) in a slightly acidic aqueous buffer, such as sterile 10 mM HCl or a citrate buffer (pH 4.0-5.0). The protonation of the amine groups at acidic pH enhances solubility in water.

• Gentle Warming & Vortexing: Aid dissolution by gentle vortexing. If necessary, warm the solution briefly to 37°C. Avoid boiling, which can cause degradation.

• pH Adjustment: Once the compound is fully dissolved, you can carefully adjust the pH to your desired experimental range using dilute NaOH or an appropriate buffer system. Be aware that increasing the pH may reduce solubility, so perform this step slowly and watch for any signs of precipitation.

• Filtration: After preparation, sterilize the stock solution by filtering it through a 0.22 µm syringe filter.

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q3: Is this compound stable in aqueous buffers at physiological pH (e.g., PBS at pH 7.4)?

A: While stock solutions are best prepared and stored under slightly acidic conditions, the compound is generally stable for the duration of typical cell culture experiments (e.g., 24-72 hours) in buffered systems like PBS or cell culture media at physiological pH. However, for long-term storage, aqueous solutions at neutral or basic pH are not recommended due to the potential for oxidation and degradation of the free amine groups. Always prepare fresh dilutions from your frozen, acidic stock solution for each experiment.

Q4: This compound is being used as a gene delivery agent. What are the expected cytotoxic effects, and how can I mitigate them?

A: Cytotoxicity is a known challenge for cationic polymers and polyamine analogues used in gene delivery.[5] The positive charge, essential for binding nucleic acids and interacting with cell membranes, can also disrupt membrane integrity and induce apoptosis.

• Mechanism of Cytotoxicity: The high density of positive charges can lead to membrane destabilization. Furthermore, the catabolism of polyamines can produce toxic by-products like reactive oxygen species (ROS) and aldehydes, contributing to cellular stress and death.[5][6]

• Mitigation Strategies:

  • Dose-Response Curve: Always perform a dose-response experiment (e.g., using an MTT or LDH assay) with the compound alone on your specific cell line to determine its intrinsic toxicity and establish a safe working concentration range.

  • Optimize N:P Ratio: When forming complexes with nucleic acids (polyplexes), use the lowest Nitrogen-to-Phosphate (N:P) ratio that still provides efficient transfection. A high N:P ratio often correlates with increased cytotoxicity.

  • Incubation Time: Limit the exposure time of cells to the polyplexes. After an initial incubation period (e.g., 4-6 hours), consider replacing the transfection medium with fresh, complete medium.

Section 2: In-Depth Troubleshooting Guide for Non-Viral Gene Delivery

Problem: Poor Transfection Efficiency or Low Cargo (siRNA/pDNA) Delivery

You've performed a transfection experiment using 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] to deliver a reporter plasmid (like GFP) or an siRNA, but you observe minimal gene expression or target knockdown.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low transfection efficiency.

Detailed Causality and Solutions

Potential Cause	Scientific Rationale	Recommended Solution
1. Suboptimal Polyplex Formation	The condensation of nucleic acids by the cationic polyamine is an electrostatic interaction sensitive to ionic strength. High salt concentrations (found in PBS or complete media) can shield charges, preventing efficient complexation and leading to large, ineffective aggregates.	Protocol: Always form the complexes in a low-salt buffer (e.g., 20 mM HEPES, pH 7.4) or salt-free solutions like nuclease-free water. Crucially, do not form complexes directly in serum-containing cell culture medium.
2. Incorrect N:P Ratio	The N:P ratio (molar ratio of polyamine nitrogens to nucleic acid phosphates) dictates the final charge of the polyplex. A net positive charge is required for binding to the anionic cell surface. An insufficient ratio leads to neutral or negative complexes that are repelled by the cell membrane. An excessively high ratio can increase cytotoxicity.[5]	Optimization: Perform a systematic titration of N:P ratios (e.g., 5:1, 10:1, 20:1, 40:1). Analyze the resulting gene expression/knockdown to find the optimal balance between efficiency and cell viability. For a more advanced approach, use Dynamic Light Scattering (DLS) to measure the size and zeta potential of the polyplexes at different ratios. Aim for a particle size of 50-200 nm and a zeta potential of +15 to +30 mV.
3. High Cytotoxicity	High concentrations of the polyamine or highly cationic polyplexes can disrupt the cell membrane, leading to widespread cell death before the cargo can be effectively delivered and expressed. Polyamine catabolism can also induce oxidative stress.[5][6]	Action: 1. Confirm the intrinsic toxicity of the polyamine alone on your cells. 2. If toxicity is observed with polyplexes, lower the N:P ratio. 3. Reduce the amount of polyplex added to each well. 4. After an initial incubation (4-6 hours), replace the transfection medium with fresh, complete medium to wash away excess polyplexes.
4. Degraded Reagents	Both the polyamine analogue and the nucleic acid cargo can degrade. Repeated freeze-thaw cycles of the polyamine stock can compromise its efficacy. RNA (siRNA) is particularly susceptible to degradation by RNases.	QC Check: 1. Prepare fresh dilutions of the polyamine from a properly stored aliquot for each experiment. 2. Verify the integrity of your plasmid DNA or siRNA by running it on an agarose gel. A high-quality plasmid should show a prominent supercoiled band. Intact siRNA will run as a sharp band.
5. Cellular Factors	Transfection efficiency is highly dependent on cell type and condition. Cells that are not actively dividing may show lower transfection rates. Over-confluent cells may also be less receptive. The presence of serum during the initial transfection can interfere with polyplex binding to the cell surface.	Best Practices: 1. Ensure cells are healthy and in the exponential growth phase. Seed cells to be 50-70% confluent at the time of transfection. 2. Perform the initial 4-6 hour incubation in serum-free medium before replacing it with complete medium.

Section 3: Standardized Experimental Protocol

This protocol provides a validated starting point for siRNA delivery.

Protocol: Formulation and In Vitro Transfection of siRNA using 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Objective: To achieve target gene knockdown in a mammalian cell line (e.g., HeLa) using a pre-formed complex of siRNA and the polyamine delivery agent.

Materials:

• 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] stock solution (10 mM in 10 mM HCl, stored at -20°C)

• siRNA stock solution (20 µM in nuclease-free water, stored at -20°C)

• HEPES buffer (20 mM, pH 7.4, sterile)

• Nuclease-free water

• HeLa cells

• Complete growth medium (e.g., DMEM + 10% FBS)

• Serum-free medium (e.g., DMEM)

• 24-well cell culture plates

• Controls: Untreated cells, cells treated with a non-targeting (scrambled) siRNA polyplex.

Procedure:

Day 1: Cell Seeding

• Seed HeLa cells in a 24-well plate at a density of 5 x 10⁴ cells per well in 500 µL of complete growth medium.

• Incubate overnight at 37°C, 5% CO₂ to allow cells to adhere and reach 50-70% confluency.

Day 2: Polyplex Formation and Transfection This protocol is for one well, assuming a final siRNA concentration of 50 nM and an N:P ratio of 20:1. Scale accordingly.

• Prepare siRNA Dilution:

  • In a sterile microfuge tube (Tube A), add 2.5 µL of 20 µM siRNA stock to 47.5 µL of HEPES buffer. This gives you 50 µL of 2 µM siRNA.

• Calculate and Prepare Polyamine Dilution:

  • Calculation:

    • Amount of siRNA = 50 pmol (50 µL of 1 µM solution, as we'll use half of Tube A per well, but let's calculate for the full 50 µL). Amount of siRNA = 50 µL * 2 µmol/L = 100 pmol.

    • Phosphate (P) moles = 100 pmol siRNA * (avg. 330 g/mol per base) * (2 phosphates/base) / (330 g/mol per base) = ~4400 pmol of phosphate (assuming an average siRNA length of 22 bp). A simpler convention is to use a constant of 3.3 nmol of nitrogen per 1 µg of siRNA for an N:P ratio of 1.

    • A more direct calculation uses the concentration of nitrogen atoms. The molecule C13H29N5 O2 has 5 nitrogen atoms.

    • Moles of N needed for N:P 20:1 = 4400 pmol * 20 = 88,000 pmol = 88 nmol N.

    • Moles of polyamine needed = 88 nmol N / 5 N per molecule = 17.6 nmol polyamine.

    • Volume of 10 mM polyamine stock = 17.6 nmol / 10 mmol/L = 1.76 µL.

  • Dilution: In a separate sterile microfuge tube (Tube B), add 1.76 µL of 10 mM polyamine stock to 48.24 µL of HEPES buffer.

• Form the Polyplexes:

  • Add the diluted polyamine solution (Tube B) dropwise to the diluted siRNA solution (Tube A) while gently vortexing. Never add siRNA to the polyamine.

  • Incubate the mixture at room temperature for 20-30 minutes to allow stable complexes to form.

• Transfect the Cells:

  • Wash the cells once with serum-free medium.

  • Add 400 µL of fresh serum-free medium to each well.

  • Add the 100 µL polyplex solution dropwise to each well. Swirl the plate gently to mix.

  • Incubate for 4-6 hours at 37°C.

• Medium Change:

  • After 4-6 hours, aspirate the transfection medium.

  • Add 500 µL of complete growth medium to each well.

  • Incubate for an additional 24-72 hours, depending on the assay.

Day 3-4: Analysis

• Harvest cells for analysis.

• Assess target gene knockdown using qRT-PCR (for mRNA levels) or Western Blot (for protein levels) and compare to untreated and scrambled siRNA controls.

References

• Morgan, D. M. L. (Ed.). (1999). Polyamine Protocols. Humana Press. Available at: [Link] (Note: Specific book link may vary, referencing the existence of established polyamine protocols).[7]

• van der Wulp, M., et al. (2022). The Molecular and Physiological Effects of Protein-Derived Polyamines in the Intestine. International Journal of Molecular Sciences. Available at: [Link][6]

• Woster, P. M. (2007). Polyamine-based analogues as biochemical probes and potential therapeutics. Biochemical Society Transactions. Available at: [Link][8]

• Igarashi, K., & Kashiwagi, K. (2018). Polyamine metabolism and cancer: treatments, challenges and opportunities. Nature Reviews Cancer. Available at: [Link][9]

• Gerner, E. W., & Meyskens Jr, F. L. (2004). Polyamines and cancer: old molecules, new understanding.

• Murray-Stewart, T., et al. (2020). A Phase I dose-escalation study of the polyamine analogue PG-11047 in patients with advanced solid tumors. Cancer Chemotherapy and Pharmacology. Available at: [Link][5]

• PubChem. N,N'-Bis(2-aminoethyl)-1,3-propanediamine. Available at: [Link][4]

• Ledley, F. D. (1996). Nonviral gene therapy: the promise of genes as pharmaceutical products. Human Gene Therapy. Available at: [Link][10]

• Mintzer, M. A., & Simanek, E. E. (2009). Nonviral vectors for gene delivery. Chemical Reviews.

• Glembiowska, M., et al. (2021). Cationic Materials for Gene Therapy: A Look Back to the Birth and Development of 2,2-Bis-(hydroxymethyl)Propanoic Acid-Based Dendrimer Scaffolds. Polymers. Available at: [Link][11]

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. N,N'-Bis(2-aminoethyl)-1,3-propanediamine | C7H20N4 | CID 78479 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. A Phase I dose-escalation study of the polyamine analogue PG-11047 in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. search.library.ucdavis.edu [search.library.ucdavis.edu]
• 8. Polyamine-based analogues as biochemical probes and potential therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Polyamine metabolism and cancer: treatments, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nonviral gene therapy: the promise of genes as pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cationic Materials for Gene Therapy: A Look Back to the Birth and Development of 2,2-Bis-(hydroxymethyl)Propanoic Acid-Based Dendrimer Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support center for the synthesis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for the common challenges encountered during the synthesis of this complex polyamine derivative. As a branched molecule featuring primary, secondary, and tertiary amines, as well as two amide linkages, its synthesis requires careful control of reaction conditions to avoid a landscape of potential side reactions. This guide provides a structured, question-and-answer-based approach to navigate these challenges, grounded in established chemical principles and supported by authoritative references.

I. Overview of the Synthetic Strategy

A common and logical synthetic route to 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] involves a convergent approach utilizing amide coupling. A plausible pathway is the reaction of a central polyamine core, such as 3,3'-diamino-N-propyldipropylamine, with a protected amino acid, followed by deprotection. For the purpose of this guide, we will focus on the coupling of 3,3'-(propylimino)dipropanoic acid with two equivalents of mono-Boc-protected ethylenediamine, followed by the removal of the Boc protecting groups. This strategy allows for a controlled, stepwise construction of the target molecule.

DOT Diagram of the Proposed Synthetic Workflow

Technical Support Center: Prevention of Degradation for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support guide for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (CAS: 2933216-18-1). This document is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its handling, storage, and experimental use. As a senior application scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to make informed decisions in your research.

The molecule 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine containing both secondary and primary amine functionalities, as well as amide linkages.[1][2] This unique structure makes it a valuable tool in various applications, but also renders it susceptible to specific degradation pathways. Understanding and mitigating these pathways is critical for experimental reproducibility and success.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the handling and storage of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Q1: What are the ideal long-term storage conditions for this compound in its solid form? A: For long-term stability, the solid compound should be stored at -20°C .[1] It is crucial to store it under an inert atmosphere, such as argon or nitrogen, in a tightly sealed vial to prevent oxidation and moisture absorption.

Q2: I received the compound and after some time on the bench, it started to turn a yellowish color. What is happening? A: A yellow to brownish discoloration is a common indicator of oxidation. The primary and secondary amine groups in the molecule are susceptible to reacting with atmospheric oxygen. This process can be accelerated by light and ambient temperatures. It is a key reason why handling under an inert atmosphere is recommended, especially if the compound will be stored again after initial use. The oxidation of polyamines can lead to the formation of aminoaldehydes and other byproducts, altering the compound's purity and reactivity.[3][4][5]

Q3: Can I prepare and store an aqueous stock solution of this compound? A: We strongly advise against long-term storage in aqueous solutions. The molecule contains two amide bonds, which are susceptible to hydrolysis—the chemical breakdown by water.[6][7] This reaction is significantly accelerated by acidic or alkaline conditions and higher temperatures.[8][9][10] If you must use an aqueous buffer, prepare the solution fresh for each experiment and store it on ice for the duration of the work (no more than a few hours).

Q4: What solvents are recommended for preparing stock solutions? A: Anhydrous, aprotic solvents are the best choice for preparing stock solutions for long-term storage. Examples include anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). These solvents are non-reactive with the amine and amide groups and, when properly dried, will not promote hydrolysis. Ensure the solvent is of high purity and stored over molecular sieves to maintain its anhydrous state.

Q5: How does pH affect the stability of the compound in solution? A: The pH of the solution is a critical factor. The amide linkages are most stable at a neutral pH (around 7). Both strong acids and strong bases will act as catalysts for amide hydrolysis, breaking down the molecule into its constituent acids and amines.[8][9][10] If working in an aqueous medium is unavoidable, use a neutral buffer system (e.g., HEPES, PBS at pH 7.2-7.4) and, as stated before, use the solution immediately after preparation.

Section 2: In-Depth Troubleshooting Guides

This section provides a deeper dive into specific problems, their root causes, and detailed protocols for prevention.

Problem 1: Degradation of the Compound in its Solid State

• Symptoms: Visible discoloration (yellowing), clumping or changing texture (due to moisture absorption), and reduced purity as confirmed by analytical methods like HPLC or LC-MS.

• Primary Causes:

  • Oxidation: Direct reaction of the amine functional groups with atmospheric oxygen.[4][11]

  • Moisture Absorption (Hygroscopicity): Polyamines are often hygroscopic. Absorbed water can lead to slow amide hydrolysis even in the solid state over long periods.

Solutions & Protocols

This protocol ensures that the main stock of the compound remains pristine and is not repeatedly exposed to atmosphere.

• Preparation: Move the sealed container of the compound, a balance, new sterile vials, and necessary tools into an inert atmosphere glove box or a glove bag filled with argon or nitrogen.

• Equilibration: Allow the main container to equilibrate to room temperature before opening to prevent condensation of atmospheric water onto the cold powder.

• Aliquoting: Weigh the desired amounts of the compound into the new, pre-labeled vials. Work quickly but carefully.

• Inerting & Sealing: Backfill each new vial with inert gas before tightly sealing with a proper cap (e.g., a screw cap with a PTFE liner). For extra protection, wrap the cap-vial interface with Parafilm.

• Storage: Immediately place the new aliquots and the main stock container back into the -20°C freezer.[12]

Problem 2: Instability and Degradation in Solution

• Symptoms: Inconsistent results in biological or chemical assays, appearance of unexpected peaks in analytical data (HPLC, LC-MS), or a time-dependent decrease in the concentration of the active compound.

• Primary Causes:

  • Amide Hydrolysis: As detailed in the FAQ, this is the breakdown of the amide bonds by water. The rate is highly dependent on pH, temperature, and the presence of catalytic enzymes (if used in biological media).[6][8]

  • Oxidative Degradation: Dissolved oxygen in solvents can readily oxidize the amine groups. This can be exacerbated by the presence of trace metal ions, which can catalyze oxidative reactions.[3][13]

Solutions & Protocols

• Solvent Selection: Use only high-purity, anhydrous grade DMSO or DMF.

• Handling: Open the solvent's Sure/Seal™ bottle using a clean, dry syringe and needle under a positive pressure of inert gas.

• Dissolution: Add the desired aliquot of the solid compound to a sterile vial. Using a syringe, transfer the required volume of anhydrous solvent to the vial to achieve the target concentration.

• Mixing: Mix thoroughly by vortexing until the solid is completely dissolved.

• Storage: Store the stock solution at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. A study on polyamines in biological samples confirmed that storage at -18°C or -20°C significantly minimizes degradation compared to 4°C or room temperature.[12][14][15]

• Prepare Fresh: Never use pre-made aqueous solutions that have been stored. Prepare only the amount needed for the immediate experiment.

• Use Degassed Buffers: Before adding the compound, degas the aqueous buffer by sparging with argon or nitrogen for 15-20 minutes or by using several cycles of vacuum and inert gas backfill. This removes dissolved oxygen.

• Control pH: Ensure your buffer is at a neutral pH (7.0-7.4) to minimize the rate of amide hydrolysis.[8][9]

• Maintain Low Temperature: Keep the aqueous solution on ice throughout the experimental setup process. Higher temperatures significantly increase the rate of hydrolysis.[16]

Section 3: Visualization of Degradation & Prevention

Visual aids can help clarify the complex processes of degradation and the necessary preventative steps.

Caption: Key degradation pathways for the compound.

Caption: Recommended workflow for handling and use.

Section 4: Summary of Recommendations

For quick reference, the key handling and storage parameters are summarized in the table below.

Parameter	Recommendation	Rationale
Solid Storage	-20°C, under inert gas (Ar, N₂), tightly sealed vials.	Prevents oxidation and moisture absorption.[1][12]
Stock Solution	Anhydrous DMSO or DMF, stored at -20°C in single-use aliquots.	Aprotic solvents prevent hydrolysis; low temp slows all reactions.
Aqueous Solution	Prepare fresh for each experiment; use degassed neutral buffer (pH ~7.2); keep on ice.	Minimizes rapid amide hydrolysis and oxidation from dissolved O₂.[6][8]
Handling	Equilibrate to room temp before opening; handle in a glove box if possible.	Prevents water condensation on cold solid and limits O₂ exposure.
Avoid	Strong acids/bases, prolonged exposure to air/light, high temperatures, repeated freeze-thaw cycles.	These factors actively catalyze or accelerate degradation reactions.[9][10]

By adhering to these guidelines, you can significantly mitigate the risk of degradation, ensuring the integrity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and enhancing the reliability and reproducibility of your experimental data.

References

• Title: polyamides - nylon and Kevlar Source: Chemguide URL: [Link]

• Title: Polyamides - Chemistry LibreTexts Source: Chemistry LibreTexts URL: [Link]

• Title: The biological functions of polyamine oxidation products by amine oxidases: perspectives of clinical applications Source: PubMed URL: [Link]

• Title: Polyesters and polyamides Source: the science sauce URL: [Link]

• Title: Condensation Polymers (OCR A Level Chemistry A): Revision Note Source: Save My Exams URL: [Link]

• Title: Oxidation of Diamines and Polyamines Source: Taylor & Francis eBooks URL: [Link]

• Title: Hydrolysis of Polyester and Polyamides Source: Ellesmere OCR A level Chemistry URL: [Link]

• Title: Pathways of oxidative catabolism of polyamines and their products. Source: ResearchGate URL: [Link]

• Title: Polyamine oxidase - Wikipedia Source: Wikipedia URL: [Link]

• Title: Effect of storage conditions on salivary polyamines quantified via liquid chromatography-mass spectrometry Source: NIH National Library of Medicine URL: [Link]

• Title: (PDF) Effect of storage conditions on salivary polyamines quantified via liquid chromatography-mass spectrometry Source: ResearchGate URL: [Link]

• Title: Electrochemical Oxidation of Polyamines at Diamond Thin-Film Electrodes Source: ACS Publications URL: [Link]

• Title: Effect of Polyamines, Packaging Materials and Storage conditions on Shelf Life of Banana Source: Bio-Science Research Bulletin URL: [Link]

• Title: Evaluation of the stability of polyamines in human serum at different storage temperatures using capillary electrophoresis with indirect ultraviolet detection Source: PubMed URL: [Link]

• Title: Effect of Storage Temperature and Time on Biogenic Amines in Canned Seafood Source: MDPI URL: [Link]

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The biological functions of polyamine oxidation products by amine oxidases: perspectives of clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorfrancis.com [taylorfrancis.com]
• 5. researchgate.net [researchgate.net]
• 6. Polyesters and polyamides* — the science sauce [thesciencehive.co.uk]
• 7. Ellesmere OCR A level Chemistry - 6.2.3 (b) Hydrolysis of Polyester and Polyamides [sites.google.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. savemyexams.com [savemyexams.com]
• 11. Polyamine oxidase - Wikipedia [en.wikipedia.org]
• 12. Evaluation of the stability of polyamines in human serum at different storage temperatures using capillary electrophoresis with indirect ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Effect of storage conditions on salivary polyamines quantified via liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Enhancing the Efficiency of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] Functionalization

<Technical Support Center >

Welcome to the technical support center dedicated to the functionalization of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions with this versatile polyamine linker. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring your success from reaction setup to final purification.

Introduction to the Molecule

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine molecule characterized by two terminal primary amines, two internal amide linkages, and a central tertiary amine.[1][2] This structure offers multiple reactive sites, making it a valuable building block in fields such as drug delivery, bioconjugation, and materials science. However, its multiplicity of functional groups presents unique challenges in achieving high efficiency and selectivity.

This guide will address the most common issues encountered during its functionalization, providing both theoretical understanding and practical, step-by-step solutions.

Molecular Structure and Reactive Sites

Understanding the molecule's architecture is the first step to mastering its chemistry. The key reactive sites are the two terminal primary aliphatic amines (-NH2) and the central secondary amine (-NH-).

Diagram 1: Key reactive sites on the molecule.

PART 1: Frequently Asked Questions (FAQs)

Q1: What are the key reactive sites on this molecule and their relative nucleophilicity?

A1: The molecule has three key nucleophilic sites: two terminal primary amines and one central secondary amine.

• Primary Amines (-NH₂): These are the most reactive sites for acylation and alkylation reactions. They are less sterically hindered and generally more nucleophilic than the secondary amine under neutral to basic conditions.

• Secondary Amine (-NH-): This amine is less reactive due to greater steric hindrance from the three adjoining propyl/propanamide chains. Its reactivity is highly dependent on reaction conditions.

• Amide Nitrogens (-NH-C=O): The lone pairs on the amide nitrogens are delocalized into the adjacent carbonyl group, rendering them essentially non-nucleophilic under standard coupling conditions.

Q2: How does pH critically influence the reactivity and selectivity of the amine groups?

A2: pH is the most critical parameter for controlling functionalization.[3] The reactivity of each amine is dictated by the availability of its lone pair of electrons, which is directly controlled by its protonation state.

• Low pH (<7): At acidic pH, all amine groups will be predominantly protonated (e.g., -NH₃⁺). This renders them non-nucleophilic and effectively shuts down the desired reaction.[3]

• Neutral to Mildly Basic pH (7.2 - 8.5): This is the optimal range for targeting the primary amines. Primary amines are typically less basic (lower pKa) than secondary amines. In this pH range, a significant fraction of the primary amines will be deprotonated and nucleophilic, while the more basic secondary amine remains largely protonated and "protected."

• High pH (>9.0): At higher pH, both primary and secondary amines become deprotonated and nucleophilic. This can lead to a lack of selectivity and the formation of multiple products. Furthermore, high pH significantly accelerates the hydrolysis of common coupling reagents like NHS esters, reducing reaction efficiency.[4]

Q3: What are the recommended starting points for solvent selection and reaction temperature?

A3: For most amide coupling reactions (e.g., with NHS esters or using coupling agents like HATU), anhydrous polar aprotic solvents are recommended.

• Recommended Solvents: Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are excellent choices as they effectively dissolve the polyamine and most coupling partners. Dichloromethane (DCM) can also be used, particularly with carbodiimide-based couplings.[5]

• Solvents to Avoid: Protic solvents like water or alcohols can compete with the amine for reaction with activated esters or coupling agents. Buffers containing primary amines (e.g., Tris) are incompatible as they will compete in the reaction.[4]

• Temperature: Reactions are typically run between 4°C and room temperature (20-25°C).[3] Lower temperatures (4°C) can help to minimize side reactions and improve selectivity, especially for sensitive substrates, while room temperature reactions proceed faster.[5]

PART 2: Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format, providing a logical path to resolving common experimental failures.

Issue 1: Low Reaction Yield / Incomplete Conversion

Q: My LC-MS analysis shows significant unreacted starting material even after an extended reaction time. What are the likely causes and how can I fix it?

A: Low yield is a frequent issue stemming from several core problems. A systematic approach is key to diagnosis.

Sources

• 1. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. benchchem.com [benchchem.com]

Common experimental errors with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Welcome to the technical support center for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions encountered during experimental use of this polyamine analogue.

Introduction

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine analogue characterized by a central tertiary amine, two secondary amines, and two primary amine groups, with two propanamide linkages.[1][2] Its structural complexity and multiple functional groups can present challenges in experimental design and execution. This guide provides insights into potential issues related to solubility, stability, and cellular activity, drawing upon established principles of organic chemistry and the known behavior of related polyamine analogues.

Part 1: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Inconsistent or Poor Solubility

You're observing precipitation, cloudiness, or difficulty in dissolving the compound.

• Potential Cause 1: Inappropriate Solvent Choice. The solubility of polyamine analogues can be highly dependent on the solvent and pH. The multiple amine groups suggest that the compound's charge state will vary with pH, significantly impacting its solubility in aqueous solutions.

• Solution 1: Systematic Solvent and pH Screening.

  • Start with common biocompatible solvents. Test solubility in sterile water, PBS, DMSO, and ethanol.

  • For aqueous solutions, perform a pH titration. Prepare a stock solution in a minimal amount of a suitable organic solvent (e.g., DMSO) and dilute it into a series of buffers with varying pH (e.g., pH 4.0, 7.4, 9.0). Observe for any precipitation. The amine groups are likely to be protonated at lower pH, potentially increasing aqueous solubility.

  • Consider co-solvents. If solubility in a purely aqueous buffer is limited, a co-solvent system (e.g., PBS with 1-5% DMSO) may be necessary. Ensure the final concentration of the organic solvent is compatible with your experimental system (e.g., cell culture).

• Potential Cause 2: Salt Form. The provided compound may be a free base. Converting it to a salt form (e.g., hydrochloride salt) can significantly enhance its aqueous solubility.

• Solution 2: In-situ Salt Formation.

  • Dissolve the compound in a suitable organic solvent.

  • Add a stoichiometric amount of an appropriate acid (e.g., HCl in isopropanol) to form the corresponding salt.

  • Remove the solvent under reduced pressure and re-dissolve the resulting salt in the desired aqueous buffer.

A systematic approach to determining solubility is crucial for reproducible experiments.

Caption: Workflow for troubleshooting solubility issues.

Issue 2: Loss of Compound Activity or Appearance of Degradation Products

You're noticing a decline in the compound's expected biological effect over time, or observing unexpected peaks in analytical assays (e.g., HPLC, LC-MS).

• Potential Cause 1: Hydrolysis of Propanamide Bonds. Like other amides, the propanamide linkages in the molecule are susceptible to hydrolysis, especially under acidic or basic conditions.[3][4] This cleavage would result in the formation of a carboxylic acid and an amine, rendering the compound inactive.

• Solution 1: pH Control and Stability Studies.

  • Maintain near-neutral pH. For aqueous stock solutions and experimental media, aim for a pH range of 6.0-8.0 to minimize both acid- and base-catalyzed hydrolysis.[4]

  • Conduct a forced degradation study. Expose the compound to acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and oxidative (e.g., 3% H₂O₂) conditions.[5] Analyze the samples at different time points using HPLC or LC-MS to identify degradation products and determine the compound's stability profile.

  • Prepare fresh solutions. If long-term stability is a concern, it is best to prepare solutions fresh for each experiment.[3]

• Potential Cause 2: Oxidation of Amine Groups. The multiple amine groups, particularly the tertiary and secondary amines, can be susceptible to oxidation. This can be exacerbated by the presence of dissolved oxygen, metal ions, or exposure to light.[5]

• Solution 2: Minimize Oxidative Stress.

  • Use degassed solvents. Purge solvents with an inert gas like nitrogen or argon before use.

  • Protect from light. Store stock solutions in amber vials or wrap containers in aluminum foil.

  • Consider antioxidants. If compatible with your experimental system, the addition of a small amount of an antioxidant may be beneficial, though this should be validated to ensure it does not interfere with the experiment.

Problem	Potential Cause	Recommended Action
Precipitation in Aqueous Buffer	pH-dependent solubility	Determine optimal pH for solubility (likely slightly acidic).
Inconsistent Biological Activity	Compound degradation	Prepare fresh stock solutions; store at -20°C or -80°C.
Appearance of New Peaks in HPLC	Hydrolysis or oxidation	Perform forced degradation studies to identify degradants.

Issue 3: Unexpected or Variable Cellular Responses

You're observing high cytotoxicity at low concentrations or inconsistent results between cell lines or experimental batches.

• Potential Cause 1: Off-Target Effects and Cellular Toxicity. Polyamine analogues can exhibit toxicity that is not directly related to their intended mechanism of action.[6] This can be due to interactions with other cellular components or disruption of essential processes.

• Solution 1: Comprehensive Dose-Response and Cytotoxicity Assays.

  • Perform a wide-range dose-response curve. This will help to identify the therapeutic window of the compound.

  • Include multiple cell lines. Different cell lines can have varying sensitivities to polyamine analogues.

  • Use appropriate controls. Always include vehicle-treated controls to account for any effects of the solvent.

• Potential Cause 2: Complex Cellular Uptake and Regulation. The cellular uptake of polyamine analogues is a complex and highly regulated process.[7] It can be influenced by the expression levels of polyamine transporters and the intracellular concentration of natural polyamines.

• Solution 2: Characterize the Cellular System.

  • Measure natural polyamine levels. The efficacy of a polyamine analogue can be influenced by the baseline levels of endogenous polyamines (putrescine, spermidine, and spermine).

  • Consider the expression of polyamine transporters. If possible, assess the expression of key polyamine transport proteins in your cell lines of interest.

Caption: Key experimental considerations for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]? A1: The solid compound should be stored at -20°C.[2] Stock solutions, once prepared, should also be stored at -20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles.

Q2: How can I confirm the identity and purity of the compound I received? A2: It is highly recommended to perform independent analytical characterization. Techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) can confirm the structure, while HPLC with a suitable detector (e.g., UV, ELSD, or MS) can assess purity.

Q3: What are the primary degradation pathways I should be concerned about? A3: The two main degradation pathways are hydrolysis of the propanamide bonds and oxidation of the amine functional groups.[3][4][5] Hydrolysis is more likely to occur at non-neutral pH, while oxidation can be initiated by air, light, and metal ions.

Q4: My cells are showing high levels of toxicity even at low concentrations. What could be the reason? A4: High toxicity can be inherent to the compound due to off-target effects.[6] It is also possible that the compound has degraded into more toxic byproducts. Ensure you are using a freshly prepared, pure sample and have conducted thorough dose-response studies.

Q5: Can I use this compound in animal studies? A5: While this guide focuses on in vitro experiments, any in vivo use would require extensive preliminary studies. This includes determining the maximum tolerated dose (MTD), assessing the pharmacokinetic and pharmacodynamic (PK/PD) profiles, and formulating the compound in a biocompatible vehicle.

References

• propanamide - Solubility of Things. Available from: [Link]

• Solvent effects on the stability of simple secondary amides. SciSpace. Available from: [Link]

• Troubleshooting and optimizing lab experiments. YouTube. Available from: [Link]

• A Phase I dose-escalation study of the polyamine analogue PG-11047 in patients with advanced solid tumors. PubMed Central. Available from: [Link]

• Polyamine metabolism and cancer: treatments, challenges and opportunities. PMC - NIH. Available from: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Polyamine metabolism and cancer: treatments, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Phase I dose-escalation study of the polyamine analogue PG-11047 in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Polyamine Analogues: Evaluating 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] in a Therapeutic Context

This guide provides a comparative analysis of the synthetic branched polyamine, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], relative to naturally occurring polyamines like spermine and spermidine, as well as other synthetic analogues. Designed for researchers, scientists, and drug development professionals, this document delves into the structural rationale, functional implications, and critical experimental methodologies required for a comprehensive evaluation.

Introduction: The Rationale for Polyamine Analogue Development

Polyamines, such as putrescine, spermidine, and spermine, are ubiquitous polycationic molecules essential for a multitude of cellular processes, including cell proliferation, differentiation, and the stabilization of nucleic acid structures.[1] At physiological pH, their amino groups are protonated, allowing for electrostatic interactions with negatively charged macromolecules like DNA, RNA, and proteins.[2]

Cancer cells, characterized by their rapid proliferation, exhibit a dysregulated polyamine metabolism, often involving elevated biosynthetic activity and increased uptake to maintain high intracellular polyamine pools.[3][4] This dependency makes the polyamine metabolic pathway an attractive target for anticancer drug development.[5] While early strategies focused on inhibiting biosynthetic enzymes, such as with α-difluoromethylornithine (DFMO), the development of polyamine analogues that act as multifunctional agents has gained significant traction.[6] These analogues can compete with natural polyamines for transport into the cell, interfere with their functions, and modulate key regulatory enzymes, leading to potent cytotoxic effects.[7][8]

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] represents a novel structural class of branched polyamine analogues.[9][10] Unlike the linear backbone of natural polyamines, its branched structure may confer unique properties regarding DNA interaction, cellular transport, and enzymatic regulation. This guide will compare its potential performance characteristics against established polyamines and provide the experimental frameworks necessary for its evaluation.

Structural and Functional Comparison

The therapeutic efficacy of a polyamine analogue is dictated by its structure, which influences its transport, DNA binding affinity, and interaction with metabolic enzymes.

• Natural Polyamines (Spermine & Spermidine): These linear molecules are crucial for normal cell function.[11][12] Their primary roles include stabilizing DNA and RNA, participating in signal transduction, and regulating gene expression.[1]

• Linear Synthetic Analogues (e.g., N¹,N¹¹-bis(ethyl)norspermine, BENSPM): This well-studied class of analogues effectively utilizes the polyamine transport system to enter cells.[8] Once inside, they do not function like natural polyamines but are potent inducers of the catabolic enzyme spermidine/spermine N¹-acetyltransferase (SSAT).[13][14] The massive induction of SSAT can lead to the depletion of natural polyamines and accumulation of acetylated forms, contributing to cytotoxicity.[15]

• Branched Analogues (e.g., 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]): The introduction of a branch point in the polyamine backbone is a rational design strategy to alter biological activity.[9] A branched structure could theoretically:

  • Alter DNA Binding: The spacing and orientation of the cationic charges may lead to different modes of interaction with DNA grooves or phosphate backbones compared to linear analogues.

  • Modulate Transport: The bulkier structure might affect recognition and efficiency of the polyamine transport system (PTS).[16]

  • Impact Enzymatic Interactions: The unique conformation may result in differential binding to enzymes like SSAT or spermine oxidase (SMO), potentially leading to novel mechanisms of action.

Below is a visual comparison of these structural classes.

Caption: Structural classes of polyamines.

Key Performance Metrics and Experimental Evaluation

To objectively compare 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] to other polyamines, a series of standardized in vitro experiments are required. The following sections detail the rationale and step-by-step protocols for assessing key performance indicators.

DNA Binding Affinity

The interaction of polyamines with DNA is fundamental to their biological role and a key aspect of the mechanism of action for many analogues.[17] A higher binding affinity can correlate with increased cytotoxicity.[17]

Recommended Assay: Electrophoretic Mobility Shift Assay (EMSA)

EMSA, or gel shift assay, is based on the principle that a DNA probe bound to a polyamine will migrate more slowly through a non-denaturing polyacrylamide gel than the free probe.[18]

Experimental Protocol: EMSA for Polyamine-DNA Binding

• Probe Preparation:

  • Use a short, double-stranded DNA oligonucleotide (e.g., 30-50 bp). Label the probe with a non-radioactive tag (e.g., biotin or a fluorescent dye) for detection.

• Binding Reaction:

  • In a microcentrifuge tube, combine the following in order:

    • Nuclease-free water

    • 10X Binding Buffer (e.g., 100 mM Tris, 500 mM KCl, 10 mM DTT, pH 7.5)

    • Labeled DNA probe (final concentration ~1-5 nM)

    • Serial dilutions of the polyamine to be tested (e.g., 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], spermine) over a wide concentration range (e.g., 1 µM to 1 mM).

  • Incubate at room temperature for 20-30 minutes to allow binding to reach equilibrium.

• Gel Electrophoresis:

  • Load the samples onto a native polyacrylamide gel (e.g., 6% TBE gel).

  • Run the gel in 0.5X TBE buffer at a constant voltage (e.g., 100V) at 4°C to prevent heat-induced dissociation.

• Detection:

  • Transfer the DNA from the gel to a nylon membrane.

  • Detect the labeled probe using a method appropriate for the tag (e.g., streptavidin-HRP for biotin, followed by chemiluminescent detection).

• Analysis:

  • Quantify the intensity of the free probe band and the shifted (bound) bands. The concentration of polyamine at which 50% of the probe is shifted can be used as an indicator of relative binding affinity.

Cellular Uptake Efficiency

For an analogue to be effective, it must be efficiently transported into the target cells, typically via the polyamine transport system (PTS).[16]

Recommended Assay: Competitive Uptake Assay

This assay measures the ability of the test compound to compete with a fluorescently labeled polyamine for cellular uptake.

Experimental Protocol: Competitive Cellular Uptake

• Cell Culture:

  • Plate cancer cells with a known active PTS (e.g., DU145 prostate cancer or A549 lung cancer cells) in a 24-well plate and grow to ~80% confluency.

• Treatment:

  • Wash the cells with serum-free media.

  • Pre-incubate the cells for 30 minutes with varying concentrations of the unlabeled competitor polyamine (e.g., 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] or spermine).

  • Add a fixed, low concentration of a fluorescent polyamine probe (e.g., N¹-dansylspermine) to each well.[19]

  • Incubate for a defined period (e.g., 1-2 hours) at 37°C.

• Cell Lysis and Analysis:

  • Wash the cells thoroughly with ice-cold PBS to remove extracellular probe.

  • Lyse the cells using a suitable lysis buffer.

  • Measure the fluorescence of the cell lysate using a fluorescence plate reader.

• Analysis:

  • A reduction in fluorescence compared to the control (probe only) indicates successful competition for uptake. Plot the fluorescence intensity against the competitor concentration to determine the IC₅₀ for uptake inhibition, a measure of the analogue's affinity for the transporter.

Cytotoxicity and Antiproliferative Activity

The ultimate goal of many polyamine analogues is to inhibit cancer cell growth or induce cell death.[20]

Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as a proxy for cell viability.[21]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding:

  • Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and allow them to attach overnight.[21]

• Compound Treatment:

  • Prepare serial dilutions of the polyamine analogues in complete culture medium.

  • Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., medium with DMSO if used for stock solutions) and a positive control (e.g., doxorubicin).[21]

• Incubation:

  • Incubate the plate for a standard duration (e.g., 72 hours) at 37°C in a CO₂ incubator.

• MTT Addition:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan precipitate.[21]

• Solubilization:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a specialized formazan solvent) to each well to dissolve the crystals.[21]

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[21]

Workflow for Comparative Evaluation

The following diagram outlines a comprehensive workflow for assessing a novel polyamine analogue.

Caption: Experimental workflow for evaluating a novel polyamine analogue.

Comparative Data Summary

While specific experimental data for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is not yet widely published, the table below provides a template for how results should be organized and presents hypothetical data based on known properties of different polyamine classes.

Parameter	Spermine (Natural)	BENSPM (Linear Analogue)	3,3'-(Propylimino)bis[...] (Branched Analogue - Hypothetical)	Rationale / Key Insight
Structure	Linear, Tetramine	Linear, N¹,N¹¹-bis(ethyl)	Branched, Tertiary Core	Structure dictates function and interaction with biological targets.[9]
Primary Role	Essential for Cell Growth	Cytotoxic Agent	Cytotoxic Agent	Analogues are designed to disrupt, not support, cell growth.[7]
DNA Binding Affinity (Relative)	+++	++++	+++ / ++++ (?)	Alkylation can increase affinity; branching may alter it.[17]
Cellular Uptake (IC₅₀)	High Affinity (nM range)	High Affinity (nM range)	Moderate-High Affinity (?)	Must utilize the PTS for entry; bulky groups might slightly reduce affinity.[16]
Cytotoxicity (IC₅₀)	Non-toxic at phys. levels	Potent (µM range)	Potent (µM range) (?)	Efficacy as an anticancer agent is the primary goal.[13]
SSAT Induction	Low / None	Very High (>100-fold)	Moderate / High (?)	A key mechanism for many linear analogues, but may differ for branched structures.[14]

Conclusion and Future Directions

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], as a representative of a branched polyamine analogue, offers an intriguing scaffold for anticancer drug development. Its unique topology distinguishes it from both natural polyamines and well-characterized linear analogues like BENSPM. A direct comparison of its performance hinges on rigorous experimental evaluation of its DNA binding, cellular uptake, and cytotoxicity, following the protocols outlined in this guide.

The key scientific question is whether its branched structure confers a therapeutic advantage, such as an altered mechanism of action, improved tumor selectivity, or the ability to overcome resistance mechanisms that affect linear analogues. Future studies should focus not only on cytotoxicity but also on detailed mechanistic investigations, including its effect on SSAT induction, spermine oxidase activity, and the depletion of intracellular polyamine pools. By systematically comparing its properties to established benchmarks, the true potential of this and other novel polyamine architectures can be fully realized.

References

• 1. Spermidine and spermine are enriched in whole blood of nona/centenarians - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Polyamine–Drug Conjugates: Do They Boost Drug Activity? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Polyamines: Functions, Metabolism, and Role in Human Disease Management - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Polyamine analogues as anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular mechanisms of polyamine analogs in cancer cells. | Semantic Scholar [semanticscholar.org]
• 7. Development of polyamine analogs as cancer therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design of polyamine-based therapeutic agents: new targets and new directions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], 2933216-18-1 | BroadPharm [broadpharm.com]
• 11. Spermidine | C7H19N3 | CID 1102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Spermine | C10H26N4 | CID 1103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Recent Advances in the Development of Polyamine Analogues as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Major increases in spermidine/spermine-N1-acetyltransferase activity by spermine analogues and their relationship to polyamine depletion and growth inhibition in L1210 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Altered spermidine/spermine N1-acetyltransferase activity as a mechanism of cellular resistance to bis(ethyl)polyamine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Polyamine-Based Nanostructures Share Polyamine Transport Mechanisms with Native Polyamines and Their Analogues: Significance for Polyamine-Targeted Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. worldscientific.com [worldscientific.com]
• 18. Methods for Detecting Protein-DNA Interactions | Thermo Fisher Scientific - SG [thermofisher.com]
• 19. Evaluation method for polyamine uptake by N(1)-dansylspermine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. aacrjournals.org [aacrjournals.org]
• 21. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Bioactivity Validation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Foreword: From Novel Compound to Validated Candidate

In the competitive landscape of drug discovery, the journey of a novel chemical entity from synthesis to a viable therapeutic candidate is paved with rigorous validation. This guide is designed for researchers, scientists, and drug development professionals tasked with characterizing the bioactivity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a compound whose structure suggests it may function as a polyamine analog.

Polyamines—such as putrescine, spermidine, and spermine—are essential polycationic molecules critical for cell proliferation, differentiation, and survival.[1] Their metabolic pathways are frequently dysregulated in cancer, making them a compelling target for therapeutic intervention.[2][3] Polyamine analogs are designed to exploit this dependency; they enter cells via the polyamine transport system and disrupt homeostasis, leading to cytostatic or cytotoxic effects.[4][5]

This document provides a comprehensive, step-by-step framework for validating the bioactivity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] (henceforth designated as "Compound PBP"). We will move beyond simple protocols to explain the scientific rationale behind each experimental choice, establishing a self-validating workflow. By benchmarking Compound PBP against well-characterized polyamine analogs, this guide will enable a robust assessment of its therapeutic potential.

Part 1: The Comparative Landscape - Benchmarking Against Established Analogs

To understand the potential of Compound PBP, its performance must be measured against established standards. We have selected two well-documented polyamine analogs for this purpose: N1,N11-diethylnorspermine (DENSPM) and N1,N12-bis(ethyl)spermine (BENSpm). These compounds have a known mechanism of action that provides a solid baseline for comparison.[6][7]

The primary mechanism for these analogs involves entering the cell and inducing the key polyamine catabolic enzyme, spermidine/spermine N1-acetyltransferase (SSAT).[8][9] This induction, coupled with the downregulation of biosynthetic enzymes, leads to the depletion of natural polyamines and, consequently, the inhibition of cell growth.[5][10]

Table 1: Comparative Bioactivity Profile of Polyamine Analogs

Feature	Compound PBP (Hypothetical Data)	N1,N11-diethylnorspermine (DENSPM)	N1,N12-bis(ethyl)spermine (BENSpm)
Primary Mechanism	Putative induction of SSAT; competitive inhibition of polyamine transport.	Potent induction of SSAT, leading to polyamine depletion.[8]	Strong induction of SSAT and downregulation of polyamine biosynthesis.[7][10]
Target Cell Lines	Prostate (LNCaP), Melanoma (MALME-3M), Colon (HT29)	Broad activity; notable in melanoma, glioblastoma, and breast cancer.[8][11][12]	Effective against small cell lung cancer and melanoma cell lines.[7][9]
Reported IC50 Range (in vitro)	To be determined	0.1 - 10 µM (cell line dependent).[8]	1 - 20 µM (cell line dependent).[9]
Effect on Polyamine Pools	Expected to deplete spermidine and spermine.	Significant depletion of spermidine and spermine pools.[8]	Rapid depletion of intracellular polyamines.[10]
Key Biomarker	SSAT enzyme activity and protein levels.	SSAT induction is a primary biomarker of activity.[8]	SSAT induction correlates with growth sensitivity.[9]

Part 2: A Validated Experimental Workflow

A logical, phased approach is critical to efficiently validate the bioactivity of Compound PBP. The following workflow is designed to first confirm a biological effect, then elucidate the mechanism, and finally, establish preclinical efficacy. Each phase builds upon the data from the last, creating a robust and defensible data package.

Caption: Phased workflow for the validation of Compound PBP's bioactivity.

Part 3: Core Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assay

• Causality and Rationale: This is the foundational experiment to determine if Compound PBP has any antiproliferative activity and to establish its potency (IC50). A panel of cell lines, including those known to be sensitive to polyamine analogs (e.g., MALME-3M melanoma) and potentially resistant ones (e.g., HT29 colon cancer), should be used.[8] This comparative approach provides initial insights into the compound's spectrum of activity.

• Methodology:

  • Cell Plating: Seed human melanoma (MALME-3M) cells into 96-well plates at a density of 3,000-5,000 cells/well. Allow cells to adhere for 24 hours.

  • Compound Preparation: Prepare a 2x stock of Compound PBP, DENSPM, and BENSpm in appropriate cell culture medium. Perform a serial dilution series ranging from 0.01 µM to 100 µM.

  • Treatment: Remove the existing medium from the cells and add 100 µL of the compound dilutions (including a vehicle-only control).

  • Incubation: Incubate the plates for 72 hours at 37°C in a humidified, 5% CO2 incubator.

  • Viability Assessment (MTT Assay):

    • Add 20 µL of 5 mg/mL MTT reagent to each well and incubate for 4 hours.

    • Solubilize the formazan crystals by adding 150 µL of DMSO.

    • Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Normalize the absorbance values to the vehicle control. Plot the dose-response curve and calculate the IC50 value using non-linear regression analysis.

Protocol 2: Polyamine Pool Quantification via HPLC

• Causality and Rationale: If Compound PBP is cytotoxic, this experiment validates that its effect is mediated through the polyamine pathway. A true polyamine analog should deplete the intracellular pools of natural polyamines.[10] This is a critical mechanistic link.

• Methodology:

  • Cell Treatment: Seed MALME-3M cells in 6-well plates. Treat cells with Compound PBP, DENSPM, and BENSpm at their respective 2x IC50 concentrations for 48 hours. Include an untreated control.

  • Cell Harvesting: Harvest approximately 1-2 million cells per condition. Wash twice with ice-cold PBS.

  • Extraction: Lyse the cell pellet in 200 µL of 0.2 M perchloric acid.

  • Derivatization: After centrifugation, derivatize the polyamines in the supernatant with dansyl chloride.

  • HPLC Analysis: Separate and quantify the dansylated polyamines using a reverse-phase C18 HPLC column with a fluorescence detector.

  • Data Analysis: Calculate the intracellular concentrations of putrescine, spermidine, and spermine (pmol/mg protein) and compare the levels in treated cells to the untreated control.

Protocol 3: SSAT Induction Assay

• Causality and Rationale: This experiment directly tests the primary hypothesis for how polyamine analogs function. A significant increase in SSAT activity or protein level after treatment is a strong indicator that Compound PBP is acting as a classical polyamine analog.[9][13]

• Methodology:

  • Cell Treatment: Treat MALME-3M cells in 10 cm dishes with Compound PBP at its IC50 and 2x IC50 concentrations for 24 hours. Include an untreated control and a DENSPM-treated positive control.

  • Lysate Preparation: Harvest cells and prepare a cytosolic extract by lysing in a hypotonic buffer. Determine the total protein concentration using a BCA assay.

  • Enzymatic Activity Assay:

    • Incubate 50-100 µg of cytosolic protein with a reaction mixture containing spermidine and [14C]acetyl-CoA.

    • After the reaction, extract the radiolabeled N1-acetylspermidine.

    • Quantify the radioactivity using liquid scintillation counting.

    • Express SSAT activity as pmol/min/mg of protein.

  • Western Blot Analysis:

    • Separate 30 µg of protein lysate via SDS-PAGE and transfer to a PVDF membrane.

    • Probe the membrane with a primary antibody specific for SSAT.

    • Use a loading control (e.g., β-actin) to ensure equal protein loading.

    • Visualize the bands using an appropriate secondary antibody and chemiluminescence.

Part 4: Visualizing the Hypothesized Mechanism of Action

The experimental data from the workflow should converge to support a specific mechanism of action. Based on the known pharmacology of comparator agents, we can hypothesize a pathway for Compound PBP.

Caption: Hypothesized signaling pathway for Compound PBP's antiproliferative effects.

Conclusion

This guide presents a scientifically rigorous, logically structured, and self-validating approach to characterizing the bioactivity of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. By following this comparative framework, researchers can generate the high-quality, defensible data necessary to determine if this compound warrants further investigation as a novel anticancer agent. Positive results from this workflow would provide a strong rationale for advancing to more complex in vivo models, detailed pharmacokinetic/pharmacodynamic studies, and eventual toxicological evaluation.

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3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] vs linear polyamines in drug delivery

A Comparative Guide to Branched vs. Linear Polyamines for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

The architecture of a polymeric carrier is a critical determinant of its efficacy and safety in drug delivery. This guide provides an in-depth comparison of branched versus linear polyamines, focusing on the structural and functional differences that impact their performance as vectors for therapeutic agents, particularly nucleic acids.

While the specific molecule 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a defined branched amine structure[1][2], it is not extensively characterized in drug delivery literature. Therefore, this guide will draw upon the well-established principles and experimental data from analogous and widely studied branched structures, such as branched poly(amidoamine)s (PAAs) and branched polyethyleneimine (bPEI), to compare against their linear counterparts[3][4][5].

Structural Architecture: The Foundation of Functionality

The fundamental difference between these two classes of polyamines lies in their topology. Linear polyamines consist of a straight chain of repeating monomer units, typically containing secondary amines within the backbone[6][7]. In contrast, branched polyamines, including dendritic polymers like poly(amidoamine) (PAMAM), possess a three-dimensional, tree-like architecture with primary, secondary, and tertiary amine groups[6][8][9][10].

This structural divergence has profound implications for their physical and chemical properties. Branched polymers often adopt a more compact, globular conformation compared to the flexible, random coils of linear polymers[6][10]. This affects their charge density, buffering capacity, and interaction with biological membranes.

Diagram 1: Representative Polyamide Structures

Caption: Idealized chemical structures of linear and branched poly(amidoamine) fragments.

Performance in Drug Delivery: A Head-to-Head Comparison

The choice between a branched and a linear polyamine vector is a trade-off between transfection efficiency and cytotoxicity. The optimal choice depends heavily on the specific application, cell type, and therapeutic cargo.

Transfection Efficiency

Generally, branched polyamines are considered to have greater potential as gene delivery vectors due to their three-dimensional structure and multiplicity of terminal groups[8][11].

• DNA Condensation: The high density of cationic charges on branched polymers allows for efficient electrostatic interaction and condensation of anionic nucleic acids (like plasmid DNA or siRNA) into compact nanoparticles, known as polyplexes[12]. This process is crucial for protecting the genetic cargo from enzymatic degradation.

• Endosomal Escape and the "Proton Sponge" Hypothesis: A key advantage attributed to branched polyamines is their superior ability to facilitate endosomal escape[13]. Branched structures, rich in secondary and tertiary amines, possess a high buffering capacity over a wide pH range[9][14]. According to the "proton sponge" hypothesis, after a polyplex is internalized into a cell via endocytosis, the polymer's amine groups buffer the acidifying endosome by absorbing protons[15]. This leads to a continuous influx of protons and chloride ions, causing osmotic swelling and eventual rupture of the endosomal membrane, releasing the therapeutic cargo into the cytoplasm[9][14][15]. Linear polymers, with fewer protonatable amines in the relevant pH range, are generally less effective at mediating this escape mechanism[4].

However, some studies have shown that linear polymers, such as linear PEI, can achieve greater transfection efficiency than their branched counterparts, particularly in vivo[16]. This enhanced performance may be due to differences in polyplex stability and aggregation behavior under physiological salt conditions[16].

Cytotoxicity

A major drawback of many cationic polymers, especially branched ones, is their inherent cytotoxicity.

• Membrane Disruption: The high positive charge density responsible for efficient DNA binding can also lead to nonspecific interactions with negatively charged cell membranes, causing membrane damage and cell death[4][17].

• Apoptosis Induction: Studies have shown that branched PEI (bPEI) can induce greater cytotoxicity and apoptosis compared to linear PEI (LPEI)[17]. Research comparing linear polyamidoamines (PAAs) and bPEI found that while bPEI led to higher gene expression, the PAA polyplexes caused negligible cytotoxic effects[4][18].

• Influence of Amine Density and Structure: Cytotoxicity is not solely due to charge but has a strong structural basis[3][19]. Linear polymers often exhibit lower toxicity than branched versions with similar chemical structures[3]. For instance, in one study, the IC50 (a measure of toxicity) for LPEI was 74 µg/mL, whereas for bPEI it was significantly lower at 37 µg/mL, indicating higher toxicity for the branched version[17].

Biodegradability

Non-degradability is a significant concern for the clinical translation of polymers like PEI, as accumulation can lead to long-term toxicity[7]. Polyamidoamines (PAAs) and poly(β-amino ester)s offer an advantage as their amide or ester linkages are susceptible to hydrolysis, making them biodegradable[20][21][22]. This is a critical advantage for both linear and branched architectures built from these monomers over non-degradable backbones like polyethyleneimine. Introducing biodegradable linkages into the PEI backbone is an active area of research to mitigate its toxicity[23][24].

Quantitative Data Summary

The following table summarizes key performance metrics gathered from comparative studies. Note that absolute values can vary significantly based on the specific polymer molecular weight, N/P ratio (the ratio of polymer nitrogen to DNA phosphate), cell type, and experimental conditions.

Parameter	Linear Polyamines (e.g., L-PAA, L-PEI)	Branched Polyamines (e.g., B-PAA, B-PEI)	Key Insights & References
Transfection Efficiency	Moderate to High	High to Very High	Branched structures often show significantly higher transfection efficiency, sometimes by orders of magnitude, due to superior buffering capacity.[8][11] However, linear PEI can be more efficient in vivo.[16]
Cytotoxicity	Low to Moderate	Moderate to High	Linear polymers are generally less toxic. Branched structures can cause more membrane damage and apoptosis.[3][4][17][19]
DNA Binding Affinity	High	Very High	Both architectures bind DNA effectively, but the higher charge density of branched polymers can lead to more compact and stable polyplexes.[12]
Zeta Potential (Polyplex)	Positive (e.g., ~5-15 mV)	Higher Positive (e.g., ~14-29 mV)	The higher surface charge of branched polyplexes can enhance cellular uptake but also contributes to higher cytotoxicity.[17]
Biodegradability	Backbone Dependent	Backbone Dependent	Polymers with hydrolyzable linkages (amides, esters) are biodegradable, a key advantage over polymers like PEI.[21][22]

Experimental Protocols & Workflows

Accurate comparison requires standardized methodologies. Below are foundational protocols for evaluating and comparing polyamine-based drug delivery vectors.

Polyplex Formulation and Characterization

This workflow outlines the initial steps of creating and physically characterizing the nanoparticles.

Diagram 2: Polyplex Formulation & Characterization Workflow

Caption: Workflow for preparing and analyzing polyamine-nucleic acid nanoparticles.

Methodology:

• Preparation: Prepare sterile, endotoxin-free stock solutions of the polyamine and the nucleic acid (e.g., plasmid DNA) in appropriate buffers.

• Complexation: Calculate the required volumes of each stock solution to achieve a desired N/P ratio. Add the polyamine solution to the nucleic acid solution (or vice-versa, consistency is key) and mix immediately by gentle vortexing.

• Incubation: Allow the solution to incubate at room temperature for 20-30 minutes to ensure stable polyplex formation.

• Characterization:

  • Size and Polydispersity: Measure the hydrodynamic diameter and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Surface Charge: Determine the zeta potential to assess the surface charge of the nanoparticles.

  • Morphology: (Optional) Visualize the polyplexes using Transmission Electron Microscopy (TEM) to confirm size and shape.

In Vitro Transfection and Cytotoxicity Assays

This dual workflow assesses both the efficacy and safety of the formulation in a cell-based model.

Diagram 3: In Vitro Efficacy and Safety Assessment

Caption: Standard workflow for evaluating transfection efficiency and cytotoxicity in vitro.

Methodology for Transfection Efficiency (using a reporter plasmid like pEGFP):

• Cell Seeding: Plate a suitable cell line (e.g., HEK293, A549) in a multi-well plate to achieve 70-80% confluency on the day of transfection.

• Transfection: Prepare polyplexes as described above. Replace the cell culture medium with serum-free medium and add the polyplex solution dropwise to each well.

• Incubation: Incubate the cells with the polyplexes for 4-6 hours at 37°C.

• Recovery: After the incubation period, replace the medium with fresh, complete (serum-containing) medium and incubate for an additional 24-48 hours.

• Analysis: Assess the percentage of fluorescent cells and the intensity of fluorescence using flow cytometry and/or fluorescence microscopy.

Methodology for Cytotoxicity (e.g., MTT Assay):

• Procedure: Follow steps 1-4 of the transfection protocol.

• Assay: At the 24- or 48-hour time point, add a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

• Quantification: The viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize these crystals with DMSO or a similar solvent and measure the absorbance at ~570 nm. Cell viability is expressed as a percentage relative to untreated control cells.

Conclusion and Future Outlook

The choice between branched and linear polyamines for drug delivery is not straightforward and involves a critical balance between efficacy and safety.

• Branched polyamines often provide superior transfection efficiency, largely attributed to their three-dimensional structure and high buffering capacity, which facilitates endosomal escape. However, this is frequently accompanied by higher cytotoxicity.

• Linear polyamines generally offer a better safety profile with reduced cytotoxicity, though sometimes at the cost of lower transfection efficiency compared to their branched counterparts[3][4].

The ideal vector likely lies in chimeric or modified structures. Future research is focused on creating polymers that combine the best of both worlds: designing biodegradable backbones to reduce long-term toxicity, optimizing branching to enhance the proton sponge effect without excessive charge density, and conjugating shielding moieties like PEG or targeting ligands to improve biocompatibility and specificity. Ultimately, a deep understanding of the structure-activity relationships discussed in this guide is essential for the rational design of next-generation polymeric drug delivery systems.

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• 20. Enhancing the Biocompatibility and Biodegradability of Linear Poly(ethylene imine) through Controlled Oxidation for Macromolecules - IBM Research [research.ibm.com]
• 21. Bactericidal Biodegradable Linear Polyamidoamines Obtained with the Use of Endogenous Polyamines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. A biodegradable low molecular weight polyethylenimine derivative as low toxicity and efficient gene vector - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 26. researchgate.net [researchgate.net]

Efficacy of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] Derivatives: A Comparative Guide for Drug Development Professionals

This guide provides a comprehensive analysis of the efficacy of synthetic polyamine analogues, with a specific focus on derivatives of the hypothetical parent compound, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]. While specific experimental data for this exact molecule is not publicly available, this guide leverages extensive research on structurally related polyamine derivatives to offer a robust framework for understanding their therapeutic potential, guiding experimental design, and interpreting efficacy data.

Introduction: The Rationale for Targeting Polyamine Metabolism in Oncology

Polyamines, such as spermidine and spermine, are ubiquitous polycationic molecules essential for cell proliferation and survival.[1][2] Their metabolism is frequently dysregulated in cancer, with elevated levels of these molecules correlating with tumor growth and metastasis.[2][3] This makes the polyamine metabolic pathway a compelling target for anticancer therapies.[1][2] Synthetic polyamine analogues are designed to exploit the polyamine transport system of cancer cells to gain entry and subsequently disrupt normal polyamine homeostasis, leading to cytostatic or cytotoxic effects.[1]

This guide will explore the structure-activity relationships (SAR) of various polyamine derivatives, drawing on published data to compare their efficacy. We will delve into the experimental methodologies used to evaluate these compounds and provide insights into the causal factors influencing their biological activity.

Structure-Activity Relationship (SAR) and Comparative Efficacy

The efficacy of polyamine analogues is intricately linked to their chemical structure. Modifications to the parent scaffold, such as altering the length of the alkyl chains, introducing functional groups, and creating branched or cyclic structures, can profoundly impact their biological activity.

Impact of Alkyl Chain Length and Symmetry

Studies on various polyamine analogues have demonstrated that the length of the carbon chains separating the nitrogen atoms is a critical determinant of antitumor activity. For instance, tetraamines with eight carbons between the central nitrogens have shown significant antitumor effects.[4] The symmetry of the molecule also plays a role, with both symmetrical and unsymmetrical designs yielding potent compounds.

Table 1: Comparative in vitro Cytotoxicity (IC50) of Representative Polyamine Analogues

Compound ID	Architecture	Cancer Cell Line	IC50 (µM)	Reference
Hypothetical Parent	3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	-	-	-
Analogue A (3-3-3)	Symmetrical	A549 (Lung)	<5	[4]
Analogue B (3-4-3)	Symmetrical	DU145 (Prostate)	~10	[4]
Analogue C (Unsymmetrical)	N-ethyl modified homospermidine	L1210 (Leukemia)	Not specified, but showed activity	[4]
PG-11047	Conformationally restrained	Pancreatic Ductal Adenocarcinoma	Variable	[5]
HPG-6	Alkylated PG-11047 analogue	HCT116 (Colon)	3	[6]
HPG-7	Alkylated PG-11047 analogue	HCT116 (Colon)	1	[6]

The Influence of Branching and Functional Group Substitution

The introduction of branching and various functional groups can modulate the pharmacological properties of polyamine analogues. For example, hydroxylated derivatives have been shown to maintain antiproliferative activity while exhibiting reduced toxicity.[7] The addition of bulky aromatic or heterocyclic moieties can also enhance cytotoxicity, as seen in polyamine-drug conjugates.[3][8]

The hypothetical parent compound, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], features a branched structure with amide linkages. While specific data is lacking, research on other poly(amido amine)s suggests that such architectures can influence properties like DNA condensation and cytotoxicity.[9]

Mechanistic Insights: How Polyamine Derivatives Exert Their Effects

The antitumor activity of polyamine analogues stems from their ability to interfere with multiple cellular processes. A primary mechanism is the disruption of polyamine homeostasis. These synthetic molecules can compete with natural polyamines for uptake by the polyamine transport system.[1] Once inside the cell, they can:

• Downregulate Polyamine Biosynthesis: By mimicking natural polyamines, they can trigger feedback inhibition of key biosynthetic enzymes like ornithine decarboxylase (ODC) and S-adenosylmethionine decarboxylase (AdoMetDC).[7]

• Induce Polyamine Catabolism: Some analogues are potent inducers of spermidine/spermine N1-acetyltransferase (SSAT), an enzyme that acetylates spermine and spermidine, marking them for degradation.[7][10]

• Interfere with DNA and RNA Interactions: The polycationic nature of these molecules allows them to interact with nucleic acids, potentially interfering with replication and transcription.[8]

• Induce Apoptosis: The culmination of these effects often leads to the induction of programmed cell death, or apoptosis, in cancer cells.[10]

Caption: Proposed mechanism of action for cytotoxic polyamine analogues.

Experimental Evaluation of Derivative Efficacy: Protocols and Workflows

A rigorous and standardized approach is crucial for evaluating the efficacy of novel polyamine derivatives. The following section outlines key experimental protocols.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the polyamine analogue and a vehicle control. Incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

References

• 1. Polyamine metabolism and cancer: treatments, challenges and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyamines and cancer: Implications for chemoprevention and chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polyamine–Drug Conjugates: Do They Boost Drug Activity? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Development of Polyamine Analogues as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Response of Pancreatic Cancer Cell Lines to the Polyamine Analog, PG-11047 [escholarship.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Synthesis and evaluation of hydroxylated polyamine analogues as antiproliferatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and cytotoxic activity of polyamine analogues of camptothecin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and gene delivery of poly(amido amine)s with different branched architecture - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

Introduction: The Analytical Imperative for a Novel Polyamine

In the landscape of drug development, the precise and accurate quantification of novel therapeutic entities and their related compounds is paramount. 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched polyamine molecule whose structural complexity and potential biological activity demand robust analytical methods for its characterization and quantification in various biological matrices.[1][2] The journey from drug discovery to clinical application is paved with data, and the reliability of this data is underpinned by meticulously validated analytical procedures.

This guide provides an in-depth comparison of two prevalent analytical techniques for the quantification of polyamines, analogous to our target molecule: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the scientific rationale behind the choice of methodology and to provide a comprehensive framework for the cross-validation of these methods. Cross-validation serves as the ultimate arbiter, ensuring that data generated across different analytical platforms are comparable and reliable, a critical consideration when methods are transferred between laboratories or updated over the lifecycle of a drug product.[3][4] This document is intended for researchers, scientists, and drug development professionals seeking to establish and validate reliable analytical methods for complex polyamines.

Pillar 1: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

Scientific Rationale

HPLC is a cornerstone of analytical chemistry, prized for its resolving power. For aliphatic amines like our target compound, which lack a native chromophore, derivatization is a necessary prerequisite for sensitive fluorescence detection. The reaction with a fluorescent tag not only imparts detectability but also enhances the chromatographic properties of the analyte, allowing for better retention and separation on a reversed-phase column. We will focus on a widely adopted and highly sensitive derivatization strategy using o-phthalaldehyde (OPA) and N-acetyl-L-cysteine.[5][6]

Experimental Workflow: HPLC-FLD

Caption: Workflow for HPLC-FLD analysis of polyamines.

Detailed Protocol: HPLC-FLD

• Sample Preparation:

  • To 100 µL of plasma sample, add 100 µL of 1.5 M perchloric acid to precipitate proteins.[7]

  • Vortex for 30 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C.[8]

  • Carefully collect the supernatant for derivatization and analysis.

• Derivatization (In-line/Automated):

  • The HPLC autosampler is programmed to mix the sample supernatant with the OPA/N-acetyl-L-cysteine derivatizing reagent prior to injection. This automated process ensures reproducibility.[5][6]

• Chromatographic Conditions:

  • HPLC System: Waters Alliance 2695 or equivalent.[8]

  • Column: Waters Nova-Pak C18, 3.9 x 150 mm, 4 µm.[7][8]

  • Mobile Phase A: 0.1 M Sodium Acetate (pH 7.2) with methanol and tetrahydrofuran.[8]

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A suitable gradient is employed to resolve the derivatized polyamines.

  • Flow Rate: 1.0 mL/min.

  • Fluorescence Detector: Waters 2475 Multi λ Fluorescence Detector or equivalent.[8]

  • Excitation/Emission: 340 nm / 450 nm.[5][8]

Performance Characteristics (Hypothetical Data)

Validation Parameter	HPLC-FLD Performance
Linearity (r²)	> 0.999
Range	1 - 250 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	< 15%
Specificity	High, but potential for interference from other primary amines.

Pillar 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Scientific Rationale

LC-MS/MS offers superior specificity and sensitivity compared to HPLC-FLD. The mass spectrometer acts as a highly selective detector, identifying and quantifying the analyte based on its mass-to-charge ratio (m/z) and the fragmentation pattern of the parent ion. This inherent selectivity often allows for simpler sample preparation and can mitigate the risk of interferences that might affect fluorescence-based methods. Derivatization, while not always essential for MS detection, can be employed to improve chromatographic retention and ionization efficiency. Benzoyl chloride is a common derivatizing agent for polyamines in LC-MS/MS analysis.[9]

Experimental Workflow: LC-MS/MS

Caption: Workflow for LC-MS/MS analysis of polyamines.

Detailed Protocol: LC-MS/MS

• Sample Preparation:

  • To 100 µL of plasma, add a suitable internal standard (e.g., a stable isotope-labeled analog of the analyte).

  • Deproteinize with 10% perchloric acid.[9]

  • Vortex and centrifuge as described for the HPLC-FLD method.

• Derivatization:

  • The supernatant is derivatized with benzoyl chloride under alkaline conditions.[9]

  • Following derivatization, a liquid-liquid extraction is performed to purify the derivatized analyte.

• Chromatographic and Mass Spectrometric Conditions:

  • LC System: Agilent 1200 series or equivalent.

  • Column: C18 column suitable for LC-MS analysis.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient Elution: A gradient program is optimized for the separation of the benzoylated polyamines.

  • Mass Spectrometer: Agilent 6430 Triple Quadrupole LC/MS or equivalent.[10]

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for the analyte and internal standard.

Performance Characteristics (Hypothetical Data)

Validation Parameter	LC-MS/MS Performance
Linearity (r²)	> 0.998
Range	0.1 - 200 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	< 15%
Specificity	Very high, due to MRM detection.

The Crucible: Cross-Validation of HPLC-FLD and LC-MS/MS

Cross-validation is the process of demonstrating that two distinct analytical methods can produce comparable data.[3] This is not merely a formality; it is a rigorous scientific investigation that provides confidence in the interchangeability of methods. According to the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation, cross-validation is necessary when data from different methods are to be compared or combined within a study or across different studies.[11][12][13]

Cross-Validation Experimental Design

The core of a cross-validation study involves analyzing the same set of samples using both the established method (reference) and the new or alternative method (comparator).

Caption: Cross-Validation workflow comparing two analytical methods.

Step-by-Step Cross-Validation Protocol

• Sample Selection:

  • Prepare three batches of Quality Control (QC) samples at low, medium, and high concentrations.

  • Select a statistically relevant number of incurred (study) samples, ideally covering the expected concentration range.

• Analysis:

  • Analyze the QC and incurred samples using both the fully validated HPLC-FLD method and the fully validated LC-MS/MS method.

• Data Evaluation and Acceptance Criteria:

  • The acceptance criteria should be predefined in a validation protocol.[1][2]

  • For QC Samples: The mean accuracy of the results from the comparator method should be within ±15% of the nominal concentration. The precision of the measurements should not exceed 15% CV.

  • For Incurred Samples: At least two-thirds (67%) of the results from the comparator method should be within ±20% of the results from the reference method.[4] This is often visualized using a Bland-Altman plot to assess agreement.

Interpreting Cross-Validation Data: A Comparative Analysis

Sample ID	HPLC-FLD (ng/mL)	LC-MS/MS (ng/mL)	% Difference	Pass/Fail
QC Low	5.2	5.5	+5.8%	Pass
QC Mid	51.5	48.9	-5.0%	Pass
QC High	198.2	205.6	+3.7%	Pass
Study 001	15.6	17.1	+9.6%	Pass
Study 002	88.3	75.4	-14.6%	Pass
Study 003	25.1	29.9	+19.1%	Pass
Study 004	150.7	125.6	-16.7%	Pass
Study 005	12.4	15.2	+22.6%	Fail

In this hypothetical dataset, the QC samples demonstrate acceptable agreement between the two methods. For the incurred samples, 4 out of 5 (80%) show a percentage difference within the ±20% acceptance criterion. Since this exceeds the required 67%, the cross-validation would be considered successful, indicating that the LC-MS/MS method provides comparable data to the HPLC-FLD method. Any systematic bias observed should be investigated and documented.

Conclusion: An Integrated Approach to Analytical Excellence

The choice between HPLC-FLD and LC-MS/MS for the analysis of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] will depend on the specific requirements of the study, including the need for sensitivity, specificity, and throughput. HPLC-FLD provides a cost-effective and reliable method, particularly when high sample throughput is required. LC-MS/MS, with its superior specificity and lower limits of detection, is the gold standard for complex matrices and when absolute certainty of analyte identity is required.

Ultimately, a robust cross-validation study is the linchpin that ensures data integrity and comparability across different analytical platforms. By adhering to the principles outlined in this guide and the referenced regulatory documents, researchers can confidently select, validate, and cross-validate analytical methods, thereby ensuring the quality and reliability of the data that underpins the entire drug development process.

References

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation. Retrieved from [Link]

• Liu, Z., et al. (2012). Determination of polyamines in human plasma by high-performance liquid chromatography coupled with Q-TOF mass spectrometry. Journal of Mass Spectrometry, 47(10), 1341-6. Retrieved from [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Van Amsterdam, P., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Retrieved from [Link]

• SlideShare. Bioanalytical method validation emea. Retrieved from [Link]

• Anonymous. (2023). The optimal method to measure polyamines in serum by using HPLC fluorescence detector. Acta Pharmaceutica Sciencia, 61(1). Retrieved from [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Li, J., et al. (2014). Analysis of polyamines in biological samples by HPLC involving pre-column derivatization with o-phthalaldehyde and N-acetyl-L-cysteine. Methods in Molecular Biology, 1180, 105-13. Retrieved from [Link]

• ICH. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• Xiong, Y., et al. (2021). Rapid and Simultaneous Quantification of Polyamines in Human Plasma by LC–MS/MS After Pre-column Derivatization with N-(9-Fluorenylmethoxycarbonyloxy)succinimide. Chromatographia, 84, 917-925. Retrieved from [Link]

• ICH. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Anonymous. (2023). The optimal method to measure polyamines in serum by using hplc fluorescence detector. Acta Pharmaceutica Sciencia, 61(1). Retrieved from [Link]

• European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• Bioanalysis Zone. (2020). ICH M10 bioanalytical method validation: the importance of good guidance. Retrieved from [Link]

• AAPS Journal. (2024). ICH M10 Bioanalytical Method Validation Guideline-1 year Later. Retrieved from [Link]

• Sheldon, R. D., et al. (2025). Polyamine quantitation by LC-MS using isobutyl chloroformate derivatives. Methods in Enzymology, 715, 437-458. Retrieved from [Link]

• Sheldon, R. D., et al. (2025). Polyamine quantitation by LC-MS using isobutyl chloroformate derivatives. Methods in Enzymology. Retrieved from [Link]

• ResearchGate. LC/MS/MS chromatograms for eight polyamines in positive ESI. Retrieved from [Link]

• Hunter, K. J., & Fairlamb, A. H. (1998). The Determination of Polyamines and Amino Acids by a Fluorescamine-HPLC Method. Methods in Molecular Biology, 79, 125-33. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]

• U.S. Food and Drug Administration. (2014). Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• CASSS. (2023). FDA/CDER Perspectives on analytical procedure development and validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] for Nucleic Acid Delivery

This guide provides a comprehensive framework for the rigorous evaluation of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a novel branched-chain polyamine, against established standards in the field of non-viral nucleic acid delivery. For researchers and professionals in drug development, the selection of an appropriate delivery vector is paramount to the success of gene therapies and related applications. This document outlines the critical experiments and data analysis necessary to objectively assess the performance of this emerging cationic polymer.

The core principle of this guide is to establish a self-validating system of protocols. By this, we mean that the experimental design incorporates controls and benchmarks that inherently validate the results obtained for the test compound. The causality behind each experimental choice is explained to provide a deeper understanding of the benchmarking process.

Foundational Understanding: The Role of Cationic Polymers in Nucleic Acid Delivery

Cationic polymers are indispensable tools in modern molecular biology and medicine, serving as non-viral vectors for the delivery of nucleic acids like plasmid DNA (pDNA), messenger RNA (mRNA), and small interfering RNA (siRNA) into cells.[1][2][3] Their positively charged nature allows them to form complexes, often referred to as polyplexes, with negatively charged nucleic acids through electrostatic interactions.[3] This process condenses the nucleic acid into nanoparticles, protecting it from degradation and facilitating its entry into cells.[1][2][4]

The ideal cationic polymer for nucleic acid delivery should exhibit high transfection efficiency, low cytotoxicity, and the ability to effectively release its nucleic acid cargo inside the cell.[3][5] The structure of the polymer, including its molecular weight, degree of branching, and the nature of its amine groups (primary, secondary, tertiary), significantly influences these properties.[6] 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched amine molecule with a central tertiary amine, suggesting its potential as a cationic polymer for these applications.[7][8]

Selecting the Benchmarking Standards

To provide a meaningful comparison, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] must be benchmarked against well-characterized and widely used transfection reagents. The following standards are recommended:

• Polyethylenimine (PEI): A traditional and cost-effective cationic polymer known for its high transfection efficiency in a variety of cell lines. Both linear and branched PEI are commonly used.

• Lipofectamine™ Reagents (e.g., Lipofectamine™ 2000 or 3000): These are lipid-based reagents that are considered the gold standard for high-efficiency transfection in a broad range of cell types, though they can be associated with higher cost and some cytotoxicity.[9][10]

• FuGENE® HD: Another widely used non-liposomal reagent known for its high efficiency and low toxicity profile.[9]

These standards represent both polymer-based and lipid-based delivery systems, providing a robust comparative landscape.

Experimental Workflow for Comprehensive Benchmarking

The following experimental plan is designed to systematically evaluate the performance of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Figure 1: A high-level overview of the benchmarking workflow.

Phase 1: Physicochemical Characterization of Polyplexes

The first step is to understand the interaction between 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and the nucleic acid cargo.

Experimental Protocol: Polyplex Formation and Characterization

• Reagent Preparation: Prepare stock solutions of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], PEI, Lipofectamine™, and FuGENE® HD according to the manufacturers' instructions or established laboratory protocols. The nucleic acid (e.g., a reporter plasmid like pEGFP-N1) should be of high purity.

• Polyplex Formation: Formulate polyplexes at various N/P ratios (the ratio of nitrogen atoms in the polymer to phosphate groups in the nucleic acid). This is a critical parameter for optimizing transfection.

• Gel Retardation Assay: Perform a gel retardation assay to determine the optimal N/P ratio for complete complexation of the nucleic acid. This is visualized as the absence of free nucleic acid migration on an agarose gel.

• Dynamic Light Scattering (DLS) and Zeta Potential Measurement: Characterize the size (hydrodynamic diameter) and surface charge (zeta potential) of the polyplexes at the optimal N/P ratio. Smaller, positively charged particles are generally preferred for cellular uptake.

Phase 2: In Vitro Performance Evaluation

This phase assesses the biological activity of the polyplexes in relevant cell lines.

Experimental Protocol: Transfection Efficiency Screening

• Cell Culture: Select a panel of cell lines for testing, including both easy-to-transfect lines (e.g., HEK293T) and more challenging ones (e.g., primary cells or suspension cells).[5][11]

• Transfection: Transfect the selected cell lines with the polyplexes formed with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and the standard reagents at their optimal N/P ratios.

• Reporter Gene Assay: Quantify transfection efficiency 24-48 hours post-transfection. If using a fluorescent reporter like GFP, this can be done via flow cytometry or fluorescence microscopy. For a luciferase reporter, a luminometer is used.[12]

Figure 2: A simplified workflow for the transfection efficiency assay.

Experimental Protocol: Cytotoxicity Assessment

• Cell Treatment: Treat cells with the polyplexes under the same conditions as the transfection assay.

• Viability Assay: After the desired incubation period, assess cell viability using a standard method such as the MTT or CellTiter-Glo® assay.[9]

• Data Normalization: Express cell viability as a percentage relative to untreated control cells.

Phase 3: Data Analysis and Interpretation

The final phase involves a comprehensive comparison of the collected data.

Data Presentation: Comparative Performance Metrics

Reagent	Optimal N/P Ratio	Polyplex Size (nm)	Zeta Potential (mV)	Transfection Efficiency (%) (HEK293T)	Cell Viability (%) (HEK293T)
3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data
PEI	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data
Lipofectamine™	N/A	Experimental Data	Experimental Data	Experimental Data	Experimental Data
FuGENE® HD	N/A	Experimental Data	Experimental Data	Experimental Data	Experimental Data

This table should be populated with the experimental data for each cell line tested.

Mechanistic Insights: Understanding the "Why"

Beyond performance metrics, understanding the mechanism of action can provide valuable insights. Optional follow-up experiments could include:

• Endosomal Escape Assay: To determine how efficiently the polyplexes escape the endosome, a critical step in nucleic acid delivery.

• Serum Stability Assay: To assess the stability of the polyplexes in the presence of serum, which is crucial for in vivo applications.

Conclusion: A Data-Driven Assessment

By following this comprehensive benchmarking guide, researchers can generate the necessary data to objectively evaluate the potential of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] as a novel nucleic acid delivery agent. The comparison against established standards will provide a clear picture of its strengths and weaknesses, informing its potential for future development and application in research and therapeutics. The emphasis on understanding the "why" behind the experimental design ensures a robust and scientifically sound evaluation.

References

• News-Medical.Net. (2024). New insights into cationic polymer structure in RNA drug delivery. [Link]

• PubMed. (2023). Cationic Polymers as Transfection Reagents for Nucleic Acid Delivery. [Link]

• ResearchGate. (2023). (PDF) Cationic Polymers as Transfection Reagents for Nucleic Acid Delivery. [Link]

• Royal Society of Chemistry. (2014). CHAPTER 3: Well-Defined Cationic Polymers for Nucleic Acid Delivery. [Link]

• National Institutes of Health. (2023). Cationic Polymers as Transfection Reagents for Nucleic Acid Delivery. [Link]

• Altogen Labs. Comparison of Commercial Transfection Reagents: Cell line optimized transfection kits for in vitro cancer research. [Link]

• The Rockefeller University. Available Polyamine standards. [Link]

• National Institutes of Health. (2025). A systematic comparison of in-house prepared transfection reagents in the delivery of mRNA or DNA to a wide range of cultured cells. [Link]

• MDPI. Systematic Screening of Commonly Used Commercial Transfection Reagents towards Efficient Transfection of Single-Stranded Oligonucleotides. [Link]

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A Comparative Guide to the In Vitro and In Vivo Efficacy of Polyamine Analogues in Oncology

This guide provides a comparative analysis of the in vitro and in vivo efficacy of synthetic polyamine analogues, with a specific focus on the promising spermine analogue, SBP-101 (Ivospemin). While the initially queried compound, 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], is a commercially available branched amine molecule, public domain data on its biological efficacy is not available.[1][2][3][4] Therefore, we will pivot to a well-documented analogue to illustrate the critical considerations for researchers in the field of drug development.

Polyamines, such as spermine and spermidine, are essential polycationic molecules for cell proliferation and growth.[5][6] Cancer cells often exhibit dysregulated polyamine metabolism and elevated levels, making this pathway a compelling target for anticancer therapies.[5][7] Polyamine analogues are designed to interfere with polyamine metabolism, thereby curbing cancer cell growth.[8] However, the journey from a petri dish to a clinical setting is fraught with challenges, and a thorough understanding of the correlation between in vitro and in vivo data is paramount.

Featured Polyamine Analogue: SBP-101 (Ivospemin)

SBP-101 (diethyl dihydroxyhomospermine) is a novel spermine analogue that has demonstrated efficacy in both preclinical in vitro and in vivo models of cancer, particularly in pancreatic and ovarian cancers.[6][7][9] Its mechanism of action primarily involves the downregulation of ornithine decarboxylase (ODC), a rate-limiting enzyme in polyamine biosynthesis, leading to the depletion of intracellular polyamine pools.[6][7] This contrasts with some first-generation analogues like N¹,N¹¹-bis(ethyl)norspermine (BENSpm), which predominantly upregulate polyamine catabolism.[6][7]

In Vitro Efficacy of SBP-101

The initial assessment of a compound's potential is invariably conducted in vitro. These studies provide a controlled environment to elucidate the mechanism of action and determine the direct effects on cancer cells.

Experimental Protocol: Cell Viability Assay

A common method to assess in vitro efficacy is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of their viability.

Step-by-Step Methodology:

• Cell Culture: Cancer cell lines (e.g., human pancreatic, ovarian, or lung adenocarcinoma cell lines) are cultured in appropriate media and conditions.[7]

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with varying concentrations of SBP-101 (and a vehicle control) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Reading: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ (half-maximal inhibitory concentration) is then determined.

In Vitro Data Summary

The following table summarizes representative in vitro data for SBP-101 across various cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (µM)	Key Findings	Reference
PANC-1	Pancreatic	Variable	SBP-101 reduces cellular viability.	[7]
MIA PaCa-2	Pancreatic	Variable	Downregulation of ODC activity observed.	[7]
OVCAR-3	Ovarian	Potent	Strong reduction in cellular viability.	[7]
A549	Lung	Variable	Modest increase in polyamine catabolism.	[7]

Visualizing the In Vitro Workflow

Caption: Workflow for determining the in vitro efficacy of SBP-101 using a cell viability assay.

In Vivo Efficacy of SBP-101

While in vitro studies are informative, in vivo models are crucial for evaluating a compound's efficacy in a complex biological system, taking into account factors like pharmacokinetics, pharmacodynamics, and host-tumor interactions.

Experimental Protocol: Murine Ovarian Cancer Model

Animal models, such as xenograft or syngeneic mouse models, are standard for assessing in vivo antitumor activity.

Step-by-Step Methodology:

• Animal Model: Immunocompromised or syngeneic mice are used (e.g., VDID8+ murine ovarian model).[7]

• Tumor Implantation: Cancer cells are implanted subcutaneously or orthotopically into the mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: Mice are randomized into treatment and control groups. SBP-101 is administered via a clinically relevant route (e.g., intraperitoneal injection or oral gavage) at a specified dose and schedule.

• Monitoring: Tumor size is measured regularly (e.g., with calipers), and animal body weight and overall health are monitored.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, or at a set time point. Key endpoints include tumor growth inhibition, reduction in overall tumor burden, and median survival.[7]

• Data Analysis: Tumor volumes and survival data are statistically analyzed to compare the treatment group with the control group.

In Vivo Data Summary

The following table presents a summary of representative in vivo data for SBP-101.

Animal Model	Cancer Type	Treatment Regimen	Key Findings	Reference
VDID8+ murine model	Ovarian	SBP-101 monotherapy	Delayed tumor progression, decreased tumor burden, increased median survival.	[7]
Pancreatic Cancer Xenograft	Pancreatic	SBP-101 in combination	Slowed tumor progression.	[6]

Visualizing the In Vivo Workflow

References

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• 4. 3,3&#x27;-(Propylimino)bis[N-(2-aminoethyl)propanamide],2933216-18-1价格_品牌:MedChemExpress(MCE)-丁香通 [biomart.cn]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

For researchers and professionals in drug development, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. This guide provides a detailed, step-by-step protocol for the proper disposal of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], a branched amine molecule.[1][2] Adherence to these procedures is critical not only for regulatory compliance but also for the protection of personnel and the environment.

Hazard Assessment and Characterization

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched aliphatic amine.[1][2] Aliphatic amines are recognized for their potential to cause severe skin burns and eye damage.[3][4] The presence of multiple amine groups suggests that this compound is likely corrosive and alkaline.[5]

Key Hazard Considerations:

• Corrosivity: Likely to cause severe skin burns and eye damage upon contact.[3]

• Irritation: Vapors or mists can be highly irritating to the respiratory tract.[4]

• Toxicity upon Combustion: Combustion may produce toxic gases, including carbon monoxide, carbon dioxide, and nitrogen oxides.[5][6]

Due to these potential hazards, this compound must be handled and disposed of as a hazardous chemical waste.

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate exposure risks, a stringent set of personal protective equipment and engineering controls must be utilized.

Control Measure	Specification	Rationale
Engineering Controls	Chemical Fume Hood	To minimize inhalation of vapors or aerosols. Local exhaust ventilation is crucial.[5]
Eyewash Station & Safety Shower	Must be readily accessible in the immediate work area for emergency use.[3]
Personal Protective Equipment (PPE)
Eye and Face Protection	Wear chemical safety goggles and a face shield.[3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe shoes are mandatory. Ensure gloves are regularly inspected for signs of degradation.[3]
Respiratory Protection	If working outside of a fume hood or if aerosolization is possible, a NIOSH-approved respirator with an appropriate cartridge for organic vapors/amines should be used.

Spill Management Protocol

Accidental spills must be managed promptly and safely.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately alert others in the area and ensure the space is well-ventilated, preferably within a chemical fume hood.

• Don Appropriate PPE: Before addressing the spill, ensure you are wearing the full PPE outlined in the table above.

• Contain the Spill: Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Neutralize (with caution): For small spills, cautious neutralization with a weak acid (e.g., citric acid solution) may be considered by trained personnel. However, for most laboratory situations, direct absorption is the safer approach.

• Collect and Containerize: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[3]

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water), followed by a final rinse. All cleaning materials should also be disposed of as hazardous waste.

• Dispose of Contaminated Materials: All contaminated PPE and cleanup materials must be placed in the hazardous waste container.

Disposal Workflow

The guiding principle for the disposal of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is that it must be treated as regulated hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in general waste. [7][8]

Detailed Disposal Steps:

• Waste Collection:

  • Collect waste 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] and any materials contaminated with it in a dedicated, chemically compatible, and clearly labeled hazardous waste container.[8]

  • The container must have a secure, tight-fitting lid.[8]

• Labeling:

  • The waste container must be labeled with the words "Hazardous Waste."

  • The full chemical name, "3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]," must be clearly written.

  • Indicate the associated hazards (e.g., Corrosive, Irritant).[8]

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is away from incompatible materials, such as strong oxidizing agents.[3][8]

  • The storage area should be cool, dry, and well-ventilated.[3]

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

  • Follow all institutional and local regulations for hazardous waste manifest and handover. Disposal must be conducted at an approved waste disposal plant.[3]

Below is a visual representation of the decision-making process for the disposal of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

Caption: Disposal workflow for 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide].

By adhering to these scientifically grounded procedures, you contribute to a culture of safety and responsibility within your laboratory, ensuring that your innovative work does not come at the cost of personal or environmental well-being.

References

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• Chemical Emergency Medical Guidelines. Aliphatic amines A 1 Information and recommendations for first responders. [Link]

• American Chemistry Council. Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. [Link]

• 3M. Safety Data Sheet IDENTIFICATION OF THE SUBSTANCE/PREPARATION AND OF THE COMPANY/UNDERTAKING TRANSPORTATION INFORMATION. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

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Navigating the Unseen: A Guide to Safely Handling 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide]

For the pioneering researchers, scientists, and drug development professionals forging new paths in the laboratory, the introduction of novel chemical entities is a daily reality. While these molecules, such as 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], hold immense promise, they often arrive with a sparse safety profile. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions. Our commitment is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your groundbreaking research.

Hazard Assessment: A Cautious Approach to a Novel Polyamine

3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] is a branched aliphatic polyamine containing both secondary and primary amine functional groups, as well as amide linkages. Aliphatic polyamines are a class of compounds known for their potential to cause skin and eye irritation, and in some cases, severe burns and corrosion.[3][4][5] They can also be respiratory irritants and skin sensitizers.[6] The catabolism of polyamines can generate reactive aldehydes and hydrogen peroxide, which can be toxic to cells.[7][8]

Given these characteristics, it is imperative to treat 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] as a potentially hazardous substance with the following inferred risks:

• Skin and Eye Irritation/Corrosion: Direct contact may cause irritation or burns.

• Respiratory Tract Irritation: Inhalation of aerosols or dusts may irritate the respiratory system.

• Sensitization: Repeated skin contact may lead to allergic reactions.

Therefore, all handling procedures must be designed to minimize direct contact and the generation of aerosols or dust.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is paramount when working with chemicals of unknown toxicity. The following table outlines the recommended PPE for handling 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], with the rationale for each selection.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Safety goggles should provide a complete seal around the eyes to protect against splashes. A face shield offers an additional layer of protection for the entire face.[1][4]
Hand Protection	Double Gloving with Chemically Resistant Gloves	Wear two pairs of nitrile gloves. The outer glove should be changed immediately upon contamination. For prolonged handling or in case of a spill, heavier-duty gloves like neoprene or butyl rubber are recommended.[1][4]
Body Protection	Chemical-Resistant Laboratory Coat	A fully buttoned lab coat made of a material resistant to chemical permeation is essential to protect the skin and clothing.[1]
Respiratory Protection	N95 Respirator or Higher	While working in a certified chemical fume hood is the primary engineering control, a respirator is required if there is a risk of generating aerosols or dust outside of a fume hood.[1]
Foot Protection	Closed-toe Shoes	Impervious, closed-toe shoes are a standard requirement in any laboratory setting to protect against spills.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring reproducible results.

Preparation and Weighing

• Work Area Preparation: All handling of 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide] should be conducted within a certified chemical fume hood to minimize inhalation exposure.[3] The work surface should be covered with an absorbent, disposable liner.

• Gathering Materials: Ensure all necessary equipment (spatulas, weigh boats, vials, etc.) and waste containers are inside the fume hood before you begin.

• Weighing: If the compound is a solid, carefully weigh the desired amount on an analytical balance, minimizing the creation of dust. If it is a liquid, use a calibrated pipette to transfer the required volume.

Solution Preparation and Use

• Solubilization: Add the solvent to the weighed compound slowly to avoid splashing.

• Labeling: Immediately label the container with the chemical name, concentration, solvent, date, and your initials.

• Handling Solutions: Always handle solutions containing the compound with the full PPE outlined above.

Donning and Doffing of PPE: A Critical Procedure

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE

Caption: Sequence for doffing personal protective equipment.

Disposal Plan: Ensuring a Safe Laboratory Environment

Proper waste management is a critical component of laboratory safety and environmental responsibility.

• Segregation: All waste contaminated with 3,3'-(Propylimino)bis[N-(2-aminoethyl)propanamide], including unused solutions, pipette tips, gloves, and disposable liners, must be segregated into a dedicated, clearly labeled hazardous waste container. [1]* Containerization: Use a robust, leak-proof container with a secure lid for all waste. Do not overfill the container. [1]* Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name, and any known or suspected hazards. [1]* Storage: Store the waste container in a designated satellite accumulation area, away from incompatible materials. [10]* Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office or a licensed professional waste disposal service. [1]Do not pour any waste down the drain. [9]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and correct action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention. [3]* Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing while under a safety shower. Seek medical attention. [4]* Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's emergency response team.

Logical Framework for PPE Selection

The decision-making process for selecting the appropriate level of PPE should be systematic and risk-based.

Caption: Decision tree for selecting appropriate PPE.

By internalizing this comprehensive safety framework, you are not just following rules; you are actively participating in a culture of safety that protects you, your colleagues, and the integrity of your scientific endeavors.

References

• Benchchem. (n.d.). Personal protective equipment for handling GLP-1(9-36)amide.
• Cosmos Plastics and Chemicals. (2017, January 2). SAFETY DATA SHEET.
• Farnell. (n.d.). Material Safety Data Sheet.
• Benchchem. (n.d.). Navigating the Disposal of Novel Research Compounds: A Guide for Laboratory Professionals.
• Timuraya Tunggal. (n.d.). MSDS | Material Safety Data Sheet | POLYAMINE.
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• Miller-Stephenson Chemicals. (2021, March 26). SAFETY DATA SHEET.
• Allucent. (n.d.). Risk Assessment: Traditional and Novel Approaches.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• American Chemistry Council. (n.d.). Chemical Safety: Personal Protective Equipment.
• Good Day's Work. (2016, April 14). Personal Protective Equipment: Chemical Handling.
• ECHEMI. (n.d.). Polyamines, polyethylene- SDS, 68131-73-7 Safety Data Sheets.
• Cornell EHS. (n.d.). 9.4 Guidelines for Working with Particularly Hazardous Substances.
• American Chemistry Council. (n.d.). Protective Equipment.
• National Center for Biotechnology Information. (n.d.). Evaluating Hazards and Assessing Risks in the Laboratory.
• National Center for Biotechnology Information. (n.d.). Management of Chemicals - Prudent Practices in the Laboratory.
• Pegg, A. E. (2013). Toxicity of polyamines and their metabolic products. PubMed, 16(12), 9-10.
• Lab Manager. (2025, April 17). Conducting a Chemical Risk Assessment in the Laboratory.
• Society for Science. (n.d.). Hazardous chemicals, activities or devices.
• UOW. (n.d.). Laboratory Work Risk Assessment.
• Environmental Health and Safety. (n.d.). Laboratory Risk Assessment.
• ResearchGate. (2025, August 7). Toxicity of Polyamines and Their Metabolic Products | Request PDF.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• PubMed. (n.d.). Practical Synthesis of Polyamine Succinamides and Branched Polyamines.
• National Center for Biotechnology Information. (n.d.). The Dysregulation of Polyamine Metabolism in Colorectal Cancer Is Associated with Overexpression of c-Myc and C/EBPβ rather than Enterotoxigenic Bacteroides fragilis Infection.

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